6-Benzhydryl-1,3,5-triazine-2,4-diamine

Core Science & Biosynthesis

6-Benzhydryl-1,3,5-triazine-2,4-diamine: A Comprehensive Guide to Synthesis, Validation, and Mechanistic Pathways

Executive Summary

The 1,3,5-triazine-2,4-diamine scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized in the development of kinase inhibitors, antimalarials, and antimicrobial agents[1]. The specific substitution of a benzhydryl (diphenylmethyl) group at the 6-position introduces critical steric bulk and lipophilicity. This structural modification enhances the molecule's ability to occupy deep hydrophobic pockets within target proteins while maintaining the strong hydrogen-bond donor and acceptor network of the diaminotriazine core. This whitepaper provides an authoritative, self-validating protocol for the synthesis of 6-benzhydryl-1,3,5-triazine-2,4-diamine.

Mechanistic Rationale & Retrosynthetic Analysis

The construction of the 6-substituted-1,3,5-triazine-2,4-diamine core relies on the highly efficient cyclocondensation of a nitrile with dicyandiamide (cyanoguanidine)[2].

• Reagent Selection: Diphenylacetonitrile serves as the optimal electrophilic donor for the benzhydryl group, while dicyandiamide acts as an atom-economical source for the N-C-N-C-N triazine fragment.

• Catalytic Causality: The reaction is strictly base-catalyzed. Potassium hydroxide (KOH) is employed to deprotonate the terminal amino group of dicyandiamide. This generates a highly nucleophilic guanidinate intermediate that attacks the electrophilic carbon of diphenylacetonitrile[3].

• Solvent Dynamics: Dimethylformamide (DMF) or 2-methoxyethanol is selected as the solvent. The high boiling point (130–135 °C) is thermodynamically necessary to overcome the activation energy barrier of the intramolecular cyclization step, while the solvent's polarity stabilizes the charged imidoylguanidine intermediate[3].

Figure 1: Base-catalyzed mechanistic pathway for 6-benzhydryl-1,3,5-triazine-2,4-diamine synthesis.

Experimental Protocol: A Self-Validating System

To ensure high fidelity and reproducibility, the following protocol integrates in-process quality control (QC) checks to validate the progression of the synthesis.

Step 1: Reagent Preparation & Activation

• Charge a dry, 250 mL round-bottom flask with dicyandiamide (1.2 equivalents, 100.9 mmol) and finely powdered KOH (0.5 equivalents, 42.0 mmol)[3].

• Suspend the mixture in 50 mL of anhydrous DMF.

• Causality Check: Stir at room temperature for 15 minutes to allow the base to deprotonate and activate the dicyandiamide, forming the reactive nucleophile prior to the introduction of the electrophile.

Step 2: Electrophile Addition & Reflux

• Add diphenylacetonitrile (1.0 equivalent, 84.1 mmol) to the activated suspension.

• Equip the flask with a reflux condenser and heat the reaction mixture to 130–135 °C under a nitrogen atmosphere[3].

• Maintain reflux for 12–15 hours.

• Self-Validation: Monitor the reaction via TLC (Eluent: EtOAc/Hexane 1:1). The disappearance of the high-Rf diphenylacetonitrile spot confirms complete conversion and dictates when to terminate the reflux.

Step 3: Quenching & Precipitation

• Allow the reaction mixture to cool to 60 °C.

• Slowly pour the mixture into 200 mL of vigorously stirred ice-water.

• Causality Check: The sudden shift in solvent polarity forces the highly hydrophobic 6-benzhydryl-1,3,5-triazine-2,4-diamine to precipitate out of the aqueous DMF mixture as a crude white/off-white solid[3].

• Collect the precipitate via vacuum filtration and wash with cold water (3 × 50 mL) to remove residual DMF, KOH, and unreacted dicyandiamide.

Step 4: Purification

• Recrystallize the crude product from a mixture of Ethanol/Water (80:20 v/v).

• Dry the purified crystals under a high vacuum at 60 °C for 12 hours.

Figure 2: Step-by-step experimental workflow for triazine diamine synthesis and validation.

Quantitative Data & Analytical Validation

Rigorous analytical validation is required to confirm the structural integrity of the synthesized compound. The expected physicochemical and spectral parameters are summarized in Table 1 below.

Table 1: Expected Analytical Validation Parameters

Analytical Method	Parameter / Signal	Structural Assignment
Physical Properties	Yield: 75–85%	Overall reaction efficiency
State: White crystalline solid	High purity indicator
HRMS (ESI+)	m/z 278.1400[M+H]⁺	Confirms molecular formula (C₁₆H₁₅N₅)
¹H NMR (DMSO-d₆)	δ 7.15–7.40 (m, 10H)	Aromatic protons of the benzhydryl rings
δ 6.65 (br s, 4H)	Primary amine protons (D₂O exchangeable)
δ 5.45 (s, 1H)	Methine proton of the benzhydryl group
¹³C NMR (DMSO-d₆)	δ 176.2	Triazine C-6 (attached to benzhydryl)
δ 167.5	Triazine C-2, C-4 (attached to amines)
δ 141.0, 128.5, 128.0, 126.5	Aromatic carbons
δ 56.8	Benzhydryl methine carbon

Troubleshooting & Safety Protocols

• Incomplete Conversion: If TLC indicates unreacted diphenylacetonitrile after 15 hours, verify the anhydrous state of the DMF. Moisture can prematurely hydrolyze the nitrile to an amide, permanently halting the triazine cyclization[4].

• Thermal Decomposition: Do not exceed 140 °C. Excessive temperatures can lead to the degradation of dicyandiamide into ammonia and cyanuric acid derivatives[5].

• Safety Considerations: Diphenylacetonitrile is a toxic nitrile derivative; handle exclusively in a fume hood. DMF is a known teratogen and requires appropriate personal protective equipment (PPE), including nitrile gloves and safety goggles.

References

• RU2451678C1 - Method of producing 6-(3-phenoxyphenyl-substituted) 2,4-diamino-simm-triazines.

• Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and In. International Journal of Pharmaceutical Research and Allied Sciences.[Link]

• The Synthesis and Polymerization of 2-(p-Vinylphenyl)-4, 6-diamino-s-triazine. Oxford Academic.[Link]

• Design, synthesis, antimicrobial activity and anti-HIV activity evaluation of novel hybrid quinazoline–triazine derivatives. Taylor & Francis.[Link]

• Research Progress on the Synthesis of Nitrogen-Containing Compounds with Cyanamide as a Building Block. ResearchGate.[Link]

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Unraveling the Core Mechanism: A Technical Guide to 6-Benzhydryl-1,3,5-triazine-2,4-diamine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Therapeutic Potential of a Privileged Scaffold

The 1,3,5-triazine-2,4-diamine scaffold is a cornerstone in medicinal chemistry, recognized for its versatile biological activities. This "privileged structure" has been successfully incorporated into a multitude of therapeutic agents, demonstrating efficacy as anticancer, antimicrobial, and antiprotozoal drugs.[1][2][3] The subject of this guide, 6-Benzhydryl-1,3,5-triazine-2,4-diamine, emerges from this rich background. Its core mechanism of action is intrinsically linked to the fundamental cellular process of folate metabolism, a pathway critical for cellular proliferation and survival. This document provides an in-depth exploration of this mechanism, grounded in established biochemical principles and supported by methodologies for its investigation.

The Primary Target: Dihydrofolate Reductase (DHFR)

The central hypothesis for the mechanism of action of 6-Benzhydryl-1,3,5-triazine-2,4-diamine and its chemical congeners is the inhibition of dihydrofolate reductase (DHFR).[4][5] DHFR is a ubiquitous and essential enzyme that catalyzes the reduction of 7,8-dihydrofolate (DHF) to 5,6,7,8-tetrahydrofolate (THF), utilizing NADPH as a cofactor.[4]

Why DHFR is a Critical Target

THF and its derivatives are vital one-carbon donors required for the de novo synthesis of purines and, most critically, thymidylate, a necessary precursor for DNA synthesis and repair.[6] By inhibiting DHFR, antifolate agents like the triazine derivatives trigger a cascade of events:

• Depletion of THF: The cellular pool of THF is rapidly exhausted.

• Inhibition of Thymidylate Synthesis: The conversion of deoxyuridine monophosphate (dUMP) to deoxythymidine monophosphate (dTMP), catalyzed by thymidylate synthase, is halted due to the lack of the THF-derived cofactor, 5,10-methylenetetrahydrofolate.

• Cessation of DNA Synthesis: The resulting "thymine-less death" leads to fragmentation of DNA and the induction of apoptosis, particularly in rapidly dividing cells such as cancer cells, which have a high demand for nucleotide biosynthesis.[6]

This targeted disruption of DNA synthesis forms the basis of the therapeutic effect of many established drugs, including the well-known DHFR inhibitor, Methotrexate.

Molecular Mechanism of Inhibition

The 2,4-diamino-1,3,5-triazine core acts as a structural mimic of the pteridine ring of the natural substrate, dihydrofolate. This allows it to bind with high affinity to the active site of the DHFR enzyme.

Hypothesized Binding Interactions

Based on molecular docking studies of structurally related 2,4-diaminotriazine derivatives, the binding of 6-Benzhydryl-1,3,5-triazine-2,4-diamine to the DHFR active site is likely stabilized by a network of specific interactions:

• Hydrogen Bonding: The 2,4-diamino groups are critical for anchoring the molecule within the active site, typically forming key hydrogen bonds with conserved acidic residues (e.g., Aspartate) and backbone carbonyls of the enzyme.[7]

• Hydrophobic Interactions: The large, non-polar benzhydryl group at the 6-position is projected to occupy a hydrophobic pocket within the active site, forming favorable van der Waals interactions with non-polar amino acid residues. This interaction is crucial for the potency and selectivity of the inhibitor.

The combination of these interactions leads to a stable enzyme-inhibitor complex, preventing the binding of the natural substrate (DHF) and thereby blocking the catalytic cycle.

Visualizing the Pathway and Inhibition

To better understand the central role of DHFR and its inhibition, the following diagrams illustrate the key metabolic pathway and the proposed inhibitory mechanism.

Caption: Folate metabolism pathway and the inhibitory action on DHFR.

Experimental Validation of the Mechanism of Action

A multi-faceted experimental approach is required to rigorously validate the mechanism of action of 6-Benzhydryl-1,3,5-triazine-2,4-diamine. This involves both biochemical assays to confirm direct enzyme inhibition and cell-based assays to determine the effect on cellular proliferation.

Part 1: In Vitro DHFR Enzyme Inhibition Assay

The primary validation step is to demonstrate direct inhibition of the DHFR enzyme. A continuous spectrophotometric assay is the standard method, which measures the decrease in absorbance at 340 nm corresponding to the oxidation of NADPH to NADP+.[8]

Experimental Protocol: Spectrophotometric DHFR Inhibition Assay

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, pH 7.5.

  • Enzyme Solution: Purified human DHFR enzyme diluted to a working concentration (e.g., 10 nM) in cold Assay Buffer.

  • Substrate (DHF): 10 mM stock solution of Dihydrofolate in Assay Buffer. Protect from light and keep on ice.

  • Cofactor (NADPH): 10 mM stock solution of NADPH in Assay Buffer. Protect from light and keep on ice.

  • Test Compound: Prepare a 10 mM stock solution of 6-Benzhydryl-1,3,5-triazine-2,4-diamine in DMSO. Create a serial dilution series in Assay Buffer.

  • Positive Control: Methotrexate, prepared similarly to the test compound.

• Assay Procedure (96-well UV-transparent plate):

  • Test Wells: Add Assay Buffer, test compound at various concentrations, and DHFR enzyme solution.

  • Positive Control Wells: Add Assay Buffer, Methotrexate at various concentrations, and DHFR enzyme solution.

  • Negative Control (No Inhibitor): Add Assay Buffer, DMSO (vehicle control), and DHFR enzyme solution.

  • Blank Wells: Add Assay Buffer and DHFR enzyme solution (no substrates).

• Pre-incubation:

  • Mix the plate gently and incubate at room temperature (e.g., 25°C) for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation:

  • Prepare a reaction mixture containing DHF and NADPH in Assay Buffer.

  • Add the reaction mixture to all wells to initiate the reaction.

• Measurement:

  • Immediately place the plate in a microplate spectrophotometer.

  • Measure the decrease in absorbance at 340 nm in kinetic mode, with readings every 30 seconds for 15-20 minutes.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well from the linear portion of the kinetic curve.

  • Determine the percent inhibition for each inhibitor concentration: % Inhibition = (1 - (V_inhibitor / V_no_inhibitor)) * 100.

  • Plot percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.

Representative Data for Structurally Related Triazines

While specific data for 6-Benzhydryl-1,3,5-triazine-2,4-diamine is not publicly available, related compounds have shown potent activity. For instance, certain triazine-benzimidazole hybrids have demonstrated DHFR inhibition with IC₅₀ values as low as 2.0 nM.[9] Another 1,6-dihydro-1,3,5-triazine-2,4-diamine derivative showed an IC₅₀ of 26 nM against rat DHFR.[8]

Compound Class	Target	IC₅₀ Value
Triazine-Benzimidazole Hybrid	Mammalian DHFR	2.0 nM[9]
1,6-dihydro-1,3,5-triazine-2,4-diamine	Rat DHFR	26 nM[8]
6-Aryl-1,6-dihydro-1,3,5-triazine-2,4-diamines	Parasitic DHFR	Low nM range[3]

This table presents data for structurally related compounds to illustrate the potential potency of the 6-Benzhydryl-1,3,5-triazine-2,4-diamine scaffold.

Part 2: Cell-Based Antiproliferative Assay

Demonstrating that DHFR inhibition translates into a functional cellular effect is crucial. Antiproliferative assays measure the ability of a compound to inhibit the growth and division of cancer cells.

Experimental Protocol: MTT Assay for Cytotoxicity

• Cell Culture:

  • Culture a relevant human cancer cell line (e.g., MDA-MB-231 breast cancer, A549 lung cancer) in appropriate media supplemented with fetal bovine serum and antibiotics.[5][6]

• Cell Seeding:

  • Harvest and count the cells. Seed them into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment:

  • Prepare serial dilutions of 6-Benzhydryl-1,3,5-triazine-2,4-diamine and a positive control (e.g., Methotrexate or Doxorubicin) in culture media.

  • Remove the old media from the cells and add the media containing the various concentrations of the compounds. Include vehicle-only wells as a negative control.

• Incubation:

  • Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition and Incubation:

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • Remove the MTT solution and add a solubilizing agent (e.g., DMSO or a specialized buffer) to each well to dissolve the formazan crystals.

• Measurement:

  • Measure the absorbance of the solubilized formazan at a wavelength of ~570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

  • Plot the percentage of viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the GI₅₀ (concentration for 50% growth inhibition) or IC₅₀ (concentration for 50% inhibition) value.

Expected Outcome

A potent DHFR inhibitor is expected to exhibit significant antiproliferative activity, with low micromolar or even nanomolar GI₅₀ values. For example, a highly active 6,N2-diaryl-1,3,5-triazine-2,4-diamine derivative demonstrated a GI₅₀ value of 1 nM against the MDA-MB-231 breast cancer cell line.[6]

Workflow Visualization

The following diagram outlines the logical workflow for characterizing the mechanism of action of a potential DHFR inhibitor.

Caption: Experimental workflow for validating the mechanism of action.

Conclusion and Future Directions

The available evidence strongly supports that the primary mechanism of action for 6-Benzhydryl-1,3,5-triazine-2,4-diamine is the inhibition of dihydrofolate reductase. This inhibition leads to the depletion of essential precursors for DNA synthesis, resulting in potent antiproliferative effects, particularly in rapidly dividing cells. The validation of this mechanism relies on a combination of direct enzymatic inhibition assays and cell-based functional assays.

Future research should focus on obtaining specific IC₅₀ and GI₅₀ values for 6-Benzhydryl-1,3,5-triazine-2,4-diamine to quantify its potency. Furthermore, co-crystallization studies of the compound with DHFR would provide definitive evidence of its binding mode and offer a structural basis for the rational design of next-generation inhibitors with enhanced potency and selectivity. Investigating its activity against DHFR from various species (e.g., human, bacterial, parasitic) could also uncover potential applications as an anti-infective agent.

References

• Siswanto, I., Pranowo, H. D., & Mudasir. (n.d.).

• BindingDB. (n.d.). BDBM233037 1-(4-(Biphenyl-4-ylmethoxy)phenyl)-6,6-dimethyl-1,6-dihydro-1,3,5-triazine-2,4-diamine hydrochloride (B2-07). Retrieved from [Link]

• Junaid, M., et al. (2020). Design, synthesis, and biological evaluation of new 6,N2-diaryl-1,3,5-triazine-2,4-diamines as anticancer agents selectively targeting triple negative breast cancer cells. RSC Medicinal Chemistry.
• Junaid, M., et al. (2020). 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. RSC Advances.
• Adinarayana, K. P. S., & Devi, R. K. (2011). Protein-Ligand interaction studies on 2, 4, 6- trisubstituted triazine derivatives as anti-malarial DHFR agents using AutoDock.
• Adinarayana, K. P. S., & Devi, R. K. (2011). Protein-Ligand interaction studies on 2, 4, 6-trisubstituted triazine derivatives as anti-malarial DHFR agents using AutoDock.
• Junaid, M., et al. (2020). Synthesis of 6,N²-diaryl-1,3,5-triazine-2,4-diamines (1–126).
• Junaid, M., et al. (2020). 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. RSC Publishing.
• Lourens, A. C. U., et al. (2016).
• Sahu, N. K., et al. (2016). Molecular Docking Analysis of Pyrimethamine Derivatives with Plasmodium falciparum Dihydrofolate Reductase. Journal of Clinical & Scientific Research.
• Balaha, M. F., et al. (2016). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Sciences.
• Kamagaté, M., et al. (2022). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and In. International Journal of Pharmaceutical Research and Allied Sciences.
• Al-Ostath, R. A. F., et al. (2020).
• Thanigaimani, K., et al. (2013). 6-(4-Methylphenyl)-1,3,5-triazine-2,4-diamine–4-methylbenzoic acid (1/1). Acta Crystallographica Section E: Structure Reports Online.
• Junaid, M., et al. (2020). Design, synthesis, and biological evaluation of new 6,N2-diaryl-1,3,5-triazine-2,4-diamines as anticancer agents selectively ta. The Royal Society of Chemistry.
• Anderson, A. C., et al. (2012). Inhibition of Bacterial Dihydrofolate Reductase by 6-Alkyl-2,4-diaminopyrimidines. Molecules.
• Kumar, A., et al. (2016). Synthesis, in Vitro Antitumor Activity, Dihydrofolate Reductase Inhibition, DNA Intercalation and Structure-Activity Relationship Studies of 1,3,5-triazine Analogues. Bioorganic & Medicinal Chemistry Letters.
• Georgiades, A., et al. (2025). Expanding the Landscape of Dual Action Antifolate Antibacterials Through 2,4-Diamino-1,6-dihydro-1,3,5-triazines. ACS Infectious Diseases.

• PubChem. (n.d.). 1,3,5-Triazine-2,4-diamine, 1-(3,4-dichlorophenyl)-1,6-dihydro-6,6-dimethyl-. Retrieved from [Link]

• Khan, I. U., et al. (2011). Synthesis and Crystal Structure of 9-(4,6-dichloro-1,3,5-triazin-2-yl)-9H-carbazole. Molecular Crystals and Liquid Crystals.

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The Diaryl-1,3,5-Triazine-2,4-Diamine Scaffold: A Privileged Motif for Novel Therapeutic Agents

An In-depth Technical Guide for Researchers and Drug Development Professionals

The 1,3,5-triazine ring system, a six-membered heterocycle with alternating carbon and nitrogen atoms, has emerged as a "privileged scaffold" in medicinal chemistry. Its unique electronic properties, metabolic stability, and ability to engage in diverse non-covalent interactions have made it a cornerstone for the development of numerous therapeutic agents. Among the various substituted triazines, the diaryl-1,3,5-triazine-2,4-diamine core has garnered significant attention due to its potent and often selective biological activities across a range of diseases. This technical guide provides a comprehensive overview of the key therapeutic targets of this versatile scaffold, delving into the underlying mechanisms of action and providing practical, field-proven experimental methodologies for their investigation.

The Allure of the Diaryl-1,3,5-Triazine-2,4-Diamine Core

The diaryl-1,3,5-triazine-2,4-diamine scaffold is characterized by a central triazine ring substituted with two amino groups at positions 2 and 4, and a diaryl moiety. This structural arrangement provides a rigid framework that can be readily functionalized at multiple positions, allowing for the fine-tuning of physicochemical properties and biological activity. The two aryl rings can be tailored to occupy specific hydrophobic pockets within a target protein, while the amino groups can act as hydrogen bond donors and acceptors, crucial for anchoring the molecule to its biological target.

The synthesis of these compounds is often achieved through efficient, one-pot, microwave-assisted methods, which facilitates the rapid generation of large compound libraries for high-throughput screening.[1][2] This synthetic tractability, coupled with the broad spectrum of biological activities, makes the diaryl-1,3,5-triazine-2,4-diamine scaffold a highly attractive starting point for drug discovery programs.

Anticancer Activity: Targeting the Pillars of Malignancy

The most extensively studied therapeutic application of diaryl-1,3,5-triazine-2,4-diamines is in the realm of oncology. These compounds have demonstrated significant antiproliferative activity against a variety of cancer cell lines, with a particularly noteworthy efficacy against triple-negative breast cancer (TNBC).[3][4]

Induction of Apoptosis in Triple-Negative Breast Cancer

A primary mechanism by which diaryl-1,3,5-triazine-2,4-diamines exert their anticancer effects is through the induction of apoptosis, or programmed cell death.[3][5] Studies on the MDA-MB-231 TNBC cell line have shown that treatment with these compounds leads to characteristic morphological changes associated with apoptosis, such as cell shrinkage, membrane blebbing, and nuclear fragmentation.[4][5]

Experimental Protocol: Annexin V-FITC/Propidium Iodide Apoptosis Assay

This flow cytometry-based assay is a standard method for detecting and quantifying apoptosis.

• Cell Culture and Treatment: Plate MDA-MB-231 cells in a 6-well plate and allow them to adhere overnight. Treat the cells with varying concentrations of the diaryl-1,3,5-triazine-2,4-diamine compound for 24-48 hours. Include a vehicle control (e.g., DMSO) and a positive control for apoptosis (e.g., staurosporine).

• Cell Harvesting and Staining:

  • Harvest the cells by trypsinization and wash with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and propidium iodide (PI) to the cell suspension and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

  • Annexin V-FITC positive, PI negative cells are in early apoptosis.

  • Annexin V-FITC positive, PI positive cells are in late apoptosis or necrosis.

  • Annexin V-FITC negative, PI negative cells are live.

Potential Kinase Inhibition

While the precise molecular targets for many anticancer diaryl-1,3,5-triazine-2,4-diamines are still under investigation, their structural features are reminiscent of known kinase inhibitors. The 1,3,5-triazine scaffold can serve as a bioisostere for the hinge-binding region of many kinases. Several studies have pointed towards the potential of this scaffold to inhibit key kinases involved in cancer progression, such as PI3K, mTOR, and CDKs.[5][6] Furthermore, some 2,4-diamino-1,3,5-triazine derivatives have been shown to inhibit PIM1 kinase, a proto-oncogene frequently overexpressed in various cancers.[7][8]

Diagram: Simplified Kinase Inhibition Workflow

Caption: A generalized workflow for in vitro kinase inhibition assays.

Neurodegenerative Disorders: A New Frontier

Recent research has expanded the therapeutic potential of the 1,3,5-triazine scaffold to neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.[9][10]

Inhibition of Key Enzymes in Alzheimer's Disease

The cholinergic hypothesis of Alzheimer's disease posits that a decline in the neurotransmitter acetylcholine (ACh) contributes to cognitive decline. Acetylcholinesterase (AChE) is the primary enzyme responsible for the breakdown of ACh. Several 1,3,5-triazine derivatives have been identified as potent inhibitors of AChE.[9][11]

Another key pathological hallmark of Alzheimer's disease is the formation of amyloid-beta (Aβ) plaques, which are generated by the cleavage of the amyloid precursor protein (APP) by β-secretase (BACE-1). Inhibition of BACE-1 is therefore a major therapeutic strategy. Some nitrogen mustard analogs containing the 1,3,5-triazine scaffold have demonstrated dual inhibitory activity against both AChE and BACE-1.[9]

Targeting Protein Aggregation in Synucleinopathies and Tauopathies

The aggregation of α-synuclein and tau proteins are central to the pathology of Parkinson's disease and other related neurodegenerative disorders. Certain N- and O-linked indole triazines have been shown to inhibit the aggregation of both α-synuclein and hyperphosphorylated tau.[10] This dual-action approach is particularly promising for treating these complex diseases.

Infectious Diseases: A Scaffold for Antimicrobial Agents

The 1,3,5-triazine core is also a valuable platform for the development of novel antimicrobial agents. Derivatives of this scaffold have demonstrated activity against a range of bacteria and fungi.[12][13][14]

Potential Inhibition of Bacterial Urease

Urease is a nickel-containing enzyme that catalyzes the hydrolysis of urea to ammonia and carbon dioxide. This enzyme is a key virulence factor for several pathogenic bacteria, including Helicobacter pylori and Proteus mirabilis. The ammonia produced by urease activity raises the local pH, allowing the bacteria to survive in acidic environments and contributing to pathogenesis. Docking simulations have suggested that pyridinyl-1,3,5-triazine-2,4-diamine hybrids can favorably interact with the active site of urease, indicating their potential as bacterial urease inhibitors.[12]

Table 1: Summary of Antiproliferative Activity of Selected Diaryl-1,3,5-triazine-2,4-diamines

Compound ID	Cancer Cell Line	GI50 (nM)	Reference
Compound A	MDA-MB-231 (TNBC)	1	[3]
Compound B	SKBR-3 (Breast)	>10,000	[4]
Compound C	MCF-7 (Breast)	>10,000	[4]
Compound D	DU-145 (Prostate)	Active (concentration not specified)	[1]

Future Directions and Conclusion

The diaryl-1,3,5-triazine-2,4-diamine scaffold represents a highly versatile and promising platform for the discovery of new therapeutic agents. While significant progress has been made in elucidating its anticancer potential, further exploration of its utility in neurodegenerative and infectious diseases is warranted. Future research should focus on:

• Target Deconvolution: Identifying the precise molecular targets for the most potent compounds to enable structure-based drug design and optimization.

• Mechanism of Action Studies: Deepening the understanding of the downstream signaling pathways affected by these compounds.

• In Vivo Efficacy and Safety: Evaluating the therapeutic potential of lead compounds in relevant animal models of disease.

References

• Design, synthesis, and biological evaluation of new 6,N2-diaryl-1,3,5-triazine-2,4-diamines as anticancer agents selectively targeting triple negative breast cancer cells. RSC Publishing.
• Design, synthesis, and biological evaluation of new 6,N2-diaryl-1,3,5-triazine-2,4-diamines as anticancer agents selectively targeting triple neg
• Synthesis of 6,N²-diaryl-1,3,5-triazine-2,4-diamines (1–21).
• 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. PMC.
• Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and In. ijpras.
• diaryl-1,3,5-triazine-2,4-diamines as anticancer agents selectively targeting triple negative breast cancer cells. RSC Publishing.
• Design, synthesis, and biological evaluation of new 6, N 2-diaryl-1,3,5-triazine-2,4-diamines as anticancer agents selectively targeting triple neg
• Synthesis of 6,N²-diaryl-1,3,5-triazine-2,4-diamines (1–126).
• Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and Inflamm
• 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. RSC Publishing.
• A closer look at N2,6-substituted 1,3,5-triazine-2,4-diamines: Advances in synthesis and biological activities.
• 1,3,5-Triazine: A Promising Molecular Scaffold for Novel Agents for the Tre
• A novel one-pot microwave assisted green synthesis of pyridinyl-1,3,5-triazine-2,4-diamine hybrids as potent antimicrobial agents.
• 1,3,5-Triazine as Branching Connector for the Construction of Novel Antimicrobial Peptide Dendrimers: Synthesis and Biological Characteriz
• 1,3,5-Triazine: A Promising Molecular Scaffold for Novel Agents for the Treatment of Alzheimer's Disease.
• Evaluation of N- and O-Linked Indole Triazines for a Dual Effect on α-Synuclein and Tau Aggreg
• Design, synthesis and antimicrobial screening of s-triazinyl derivatives containing 1,3,4-oxadiazole ring. Scholars Research Library.

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• 3. Design, synthesis, and biological evaluation of new 6,N2-diaryl-1,3,5-triazine-2,4-diamines as anticancer agents selectively targeting triple negative breast cancer cells - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Design, synthesis, and biological evaluation of new 6,N2-diaryl-1,3,5-triazine-2,4-diamines as anticancer agents selectively targeting triple negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Design, synthesis, and biological evaluation of new 6, N 2 -diaryl-1,3,5-triazine-2,4-diamines as anticancer agents selectively targeting triple negat ... - RSC Advances (RSC Publishing) DOI:10.1039/D0RA04970K [pubs.rsc.org]
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• 9. 1,3,5-Triazine: A Promising Molecular Scaffold for Novel Agents for the Treatment of Alzheimer’s Disease [mdpi.com]
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Spectroscopic Characterization of 6-Benzhydryl-1,3,5-triazine-2,4-diamine: A Technical Guide for Drug Development

Executive Summary

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry, frequently utilized in the development of kinase inhibitors, antimalarials, and anti-cancer therapeutics. 6-Benzhydryl-1,3,5-triazine-2,4-diamine (PubChem CID 306442)[1] represents a highly functionalized derivative where the rigid, hydrogen-bonding diaminotriazine core is coupled with a bulky, lipophilic benzhydryl group.

This whitepaper provides a comprehensive, self-validating technical guide for the spectroscopic characterization (NMR, FT-IR, and HRMS) of 6-Benzhydryl-1,3,5-triazine-2,4-diamine. By detailing the causality behind experimental choices, this guide ensures that researchers can confidently validate the structural integrity of this compound and its analogs during drug development workflows.

Experimental Causality & Self-Validating Protocols

To achieve high-fidelity spectroscopic data, the sample preparation must account for the unique physicochemical properties of the diaminotriazine core.

Protocol: Nuclear Magnetic Resonance (NMR) Preparation

• The Challenge: Diaminotriazines exhibit strong intermolecular hydrogen bonding due to the presence of multiple hydrogen bond donors (-NH₂) and acceptors (triazine nitrogen atoms). This leads to near-total insolubility in standard non-polar NMR solvents like Chloroform-d (CDCl₃).

• The Causality-Driven Choice: Dimethyl Sulfoxide-d6 (DMSO-d₆) is selected as the solvent. Its high polarity and strong hydrogen-bond accepting capability disrupt the intermolecular network of the triazine, ensuring complete dissolution and sharp, well-resolved NMR signals.

• Step-by-Step Methodology:

  • Weigh precisely 15 mg of 6-Benzhydryl-1,3,5-triazine-2,4-diamine.

  • Dissolve in 0.6 mL of anhydrous DMSO-d₆ (99.9% isotopic purity) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Sonicate the mixture for 2 minutes at room temperature to ensure complete homogenization.

  • Transfer to a 5 mm precision NMR tube and acquire 1D (¹H, ¹³C) and 2D (COSY, HSQC) spectra at 298 K using a 400 MHz or higher spectrometer.

Protocol: High-Resolution Mass Spectrometry (HRMS)

• The Challenge: Achieving intact molecular ions without excessive in-source fragmentation.

• The Causality-Driven Choice: Electrospray Ionization in Positive mode (ESI+) is chosen. The basic primary amines on the triazine ring readily accept protons, making ESI+ highly sensitive and efficient for this class of compounds[2].

• Step-by-Step Methodology:

  • Prepare a 1 µg/mL stock solution of the analyte in LC-MS grade Methanol.

  • Add 0.1% Formic Acid to the solution to facilitate protonation and enhance ionization efficiency.

  • Inject 2 µL into the LC-ESI-HRMS system (e.g., Q-TOF or Orbitrap).

  • Set the capillary voltage to 3.5 kV and the desolvation temperature to 250°C.

  • Acquire MS1 data in the range of m/z 100–1000, followed by data-dependent MS/MS (CID at 20-40 eV) to map the fragmentation pathway.

Protocol: Attenuated Total Reflectance FT-IR (ATR-FTIR)

• The Challenge: Traditional KBr pellet methods introduce moisture (water absorbs strongly at 3300 cm⁻¹ and 1640 cm⁻¹), which masks the critical N-H stretching bands of the diamine group.

• The Causality-Driven Choice: Solid-state ATR-FTIR with a diamond crystal is utilized. This eliminates the need for hygroscopic KBr, providing a true representation of the compound's vibrational modes.

• Step-by-Step Methodology:

  • Clean the diamond ATR crystal with isopropanol and acquire a background spectrum.

  • Place 2-3 mg of the neat, dry powder directly onto the crystal.

  • Apply consistent pressure using the ATR anvil.

  • Scan from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹ (average of 32 scans).

Analytical Workflow Visualization

Analytical workflow for the spectroscopic validation of triazine derivatives.

Spectroscopic Data & Mechanistic Interpretation

Nuclear Magnetic Resonance (NMR) Data

The ¹H NMR spectrum is defined by three distinct regions: the highly deshielded aromatic protons, the broad amine protons, and the isolated methine proton of the benzhydryl group. The amine protons (-NH₂) appear as a broad singlet due to the quadrupolar relaxation of the nitrogen-14 nucleus and intermediate chemical exchange rates in DMSO-d₆.

Table 1: ¹H NMR Data (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Mechanistic Note
7.15 – 7.35	Multiplet (m)	10H	Aromatic C-H	Overlapping signals from the two phenyl rings.
6.60	Broad Singlet (br s)	4H	-NH₂ (x2)	Broadened by hydrogen bonding and ¹⁴N quadrupolar effects.
5.25	Singlet (s)	1H	-CH(Ph)₂	Deshielded by the adjacent electron-withdrawing triazine ring and two phenyl groups.

Table 2: ¹³C NMR Data (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment	Carbon Environment
178.5	Triazine C6	Highly deshielded sp² carbon attached to the benzhydryl group.
167.2	Triazine C2, C4	sp² carbons directly bonded to the electron-donating -NH₂ groups.
142.1	Aromatic ipso-C	Quaternary carbons of the phenyl rings attached to the methine center.
126.5 – 128.9	Aromatic C-H	Ortho, meta, and para carbons of the phenyl rings.
58.4	Aliphatic C-H	sp³ methine carbon of the benzhydryl group.

Fourier-Transform Infrared (FT-IR) Spectroscopy

The IR spectrum is critical for confirming the functional groups without the interference of solvent effects seen in NMR.

Table 3: ATR-FTIR Vibrational Assignments

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Structural Correlation
3450, 3310	Strong, Sharp	N-H Stretching (Asym & Sym)	Confirms the primary amine (-NH₂) groups.
3060, 3025	Weak	C-H Stretching (sp²)	Aromatic rings of the benzhydryl moiety.
2960	Weak	C-H Stretching (sp³)	Methine C-H bond.
1550, 1530	Strong	C=N Stretching	Characteristic breathing modes of the 1,3,5-triazine ring.
740, 695	Strong	C-H Out-of-plane Bending	Confirms mono-substituted benzene rings (phenyls).

High-Resolution Mass Spectrometry (HRMS) & Fragmentation

In positive ESI mode, the molecule readily protonates at the triazine nitrogen to yield an intact precursor ion [M+H]⁺ at m/z 278.1400 (calculated for C₁₆H₁₆N₅⁺: 278.1406, error < 3 ppm).

Upon Collision-Induced Dissociation (CID), the molecule undergoes a highly predictable and thermodynamically driven fragmentation. The dominant pathway is the cleavage of the C-C bond connecting the benzhydryl group to the triazine ring. This yields a highly stable benzhydryl cation at m/z 167.08 [3][4]. The stability of this fragment is driven by extensive resonance delocalization across the two phenyl rings, making it the base peak (100% relative abundance) in the MS/MS spectrum.

Proposed ESI-MS/MS fragmentation pathway yielding the stable m/z 167.08 cation.

Quality Control & Data Validation

To ensure the trustworthiness of the analytical data, researchers must cross-validate the findings across all three modalities:

• Mass Balance: The molecular weight confirmed by HRMS (m/z 278.14) must perfectly align with the total proton count (15H) integrated in the ¹H NMR spectrum.

• Symmetry Verification: The presence of only two distinct triazine carbon signals in the ¹³C NMR (one at 178.5 ppm, one at 167.2 ppm with double the expected intensity) confirms the C2v-like local symmetry of the 2,4-diaminotriazine core.

• Absence of Isobaric Interference: The characteristic MS/MS transition of m/z 278 → 167 is highly specific to benzhydryl-containing compounds[4], differentiating this molecule from structurally isomeric substituted triazines[2].

References

• MolForge. "2,4,6-Tribenzyl-1,3,5-triazine (CID 26353) - Molecular Properties & Analysis" (Contains cross-reference data for 6-Benzhydryl-1,3,5-triazine-2,4-diamine CID 306442). MolForge AI.
• MDPI. "Characterization of MS/MS Product Ions for the Differentiation of Structurally Isomeric Pesticides by High-Resolution Mass Spectrometry" (Details triazine fragmentation pathways). MDPI.
• BenchChem. "Spectroscopic Interpretation of 1-Benzhydryl-3..." (Discusses the prominent benzhydryl cation fragment at m/z 167). BenchChem.
• bioRxiv. "Characterization of a water-soluble formulation of Passiflora incarnata..." (Validates the stability and MS/MS formation of the m/z 167 benzhydryl fragment). bioRxiv.

Sources

• 1. molforge.ai [molforge.ai]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Characterization of a water-soluble formulation of Passiflora incarnata and its effect on sperm motility: A novel male-centric contraceptive formulation | bioRxiv [biorxiv.org]

discovery of 1,3,5-triazine scaffold in medicinal chemistry

An In-depth Technical Guide to the 1,3,5-Triazine Scaffold in Medicinal Chemistry

Authored by: A Senior Application Scientist

Abstract

The 1,3,5-triazine, a six-membered heterocyclic nucleus composed of alternating carbon and nitrogen atoms, has cemented its status as a "privileged scaffold" in the landscape of medicinal chemistry.[1][2] Initially rising to prominence in the agrochemical sector, its remarkable synthetic versatility and capacity for diverse biological interactions have propelled its exploration and application across a vast spectrum of therapeutic areas. This guide provides a comprehensive technical overview of the 1,3,5-triazine scaffold, from its foundational synthesis and historical context to its modern applications in drug discovery. We will delve into the causal mechanisms behind its synthetic utility, explore its structure-activity relationships across various disease targets, and provide field-proven experimental protocols for its synthesis and evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the power of this unique chemical entity.

The Genesis of a Privileged Scaffold: Synthesis and Strategy

The immense utility of the 1,3,5-triazine scaffold in drug discovery is intrinsically linked to its straightforward and highly controllable synthesis. The commercial availability and low cost of 2,4,6-trichloro-1,3,5-triazine, commonly known as cyanuric chloride, make it the cornerstone of triazine chemistry.[1][3][4]

The Engine of Diversity: Sequential Nucleophilic Substitution

The synthetic genius of the triazine scaffold lies in the differential reactivity of the three chlorine atoms on the cyanuric chloride ring. The substitution of the first chlorine atom with a nucleophile deactivates the ring, making the remaining two chlorine atoms less susceptible to subsequent attacks. This electronic effect allows for a stepwise and highly controlled substitution by carefully managing the reaction temperature. This process enables the precise installation of three different functional groups onto the triazine core, creating vast libraries of diverse molecules from a single starting material.[1][3]

• First Substitution (0–5 °C): The first chlorine is highly reactive and can be displaced by a nucleophile (Nu1-H) at a low temperature.

• Second Substitution (Room Temperature to ~40 °C): A higher temperature is required to displace the second chlorine with a different nucleophile (Nu2-H).

• Third Substitution (Elevated Temperatures / Reflux): The final chlorine atom, being the most deactivated, requires significantly more energy, often reflux temperatures, for substitution with a third nucleophile (Nu3-H).[1][3]

This temperature-dependent reactivity is the key causal factor behind the scaffold's modularity, allowing chemists to "dial in" the desired substituents with precision.

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• 2. benchchem.com [benchchem.com]
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Preliminary Cytotoxicity Screening of Benzhydryl Triazine Compounds: A Technical Guide to Assay Design and Mechanistic Validation

Target Audience: Application Scientists, Medicinal Chemists, and Preclinical Drug Development Professionals.

Executive Summary & Pharmacological Rationale

The pursuit of novel chemotherapeutics frequently relies on the hybridization of privileged molecular scaffolds. Benzhydryl triazine compounds represent a highly potent class of such hybrids. By combining the hydrogen-bonding capacity of a triazine core (acting as a pyrimidine bioisostere) with the lipophilic, sterically demanding benzhydryl (diphenylmethyl) group, researchers can synthesize molecules with exceptional membrane permeability and target-binding affinity[1].

Recent literature highlights the efficacy of these derivatives—often linked via a piperazine spacer—against a multitude of malignancies, including colon carcinoma, melanoma, and breast cancer[2]. They exert their cytotoxic effects by anchoring deeply into the hydrophobic pockets of target proteins, such as kinases (e.g., PI3K, VEGFR)[2] or tubulin[3], ultimately triggering apoptosis. However, the very physicochemical properties that make benzhydryl triazines effective (high lipophilicity and steric bulk) introduce significant challenges during in vitro cytotoxicity screening. This whitepaper outlines a field-proven, causality-driven methodology for the preliminary screening of these compounds.

Strategic Assay Selection: Overcoming Lipophilic Artifacts

The default choice for many laboratories conducting preliminary cytotoxicity screening is the MTT assay. However, for benzhydryl triazine derivatives, the MTT assay is fundamentally flawed due to solubility artifacts.

• The Causality of the Artifact: Benzhydryl triazines are highly lipophilic and typically require high concentrations of Dimethyl Sulfoxide (DMSO) for stock solubilization. When diluted into aqueous culture media, they exist near their solubility limit and can form micro-precipitates. The MTT assay requires the addition of a solubilization buffer (often DMSO or acidified isopropanol) at the final step to dissolve intracellular formazan crystals. This step inadvertently redissolves any precipitated benzhydryl triazine in the extracellular matrix, causing severe optical scattering and false-positive absorbance readings at 570 nm.

• The Resazurin Solution: To bypass this, we mandate the use of the Resazurin (Alamar Blue) Reduction Assay . Resazurin is a water-soluble, non-toxic dye that metabolically active cells reduce to the highly fluorescent resorufin. Because it is a homogeneous, "no-wash, no-lysis" assay, it eliminates the crystal solubilization step entirely, thereby neutralizing the optical interference caused by lipophilic compound precipitation.

Fig 1. Hierarchical workflow for the preliminary cytotoxicity screening of benzhydryl triazines.

Standardized Experimental Protocol

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . A plate is only considered valid if the calculated Z'-factor between the vehicle control and the positive kill control is ≥0.5 .

Step 1: Cell Seeding & Synchronization

• Harvest target cells in the logarithmic growth phase. Standard panels for benzhydryl triazines should include HCT-116 (colon), MCF-7 (breast), and a non-cancerous fibroblast line like MRC-5 to calculate the Selectivity Index (SI)[4],[5].

• Seed cells at a density of 5×103 cells/well in a 96-well black, clear-bottom microplate (black walls prevent fluorescent cross-talk between wells).

• Edge Effect Mitigation: Fill the outermost perimeter wells with 200 µL of sterile PBS to prevent media evaporation in the inner wells. Incubate for 24 hours at 37°C, 5% CO 2​ .

Step 2: Compound Preparation & Vehicle Control

• Prepare 10 mM stock solutions of the benzhydryl triazine compounds in 100% molecular-grade DMSO.

• Perform serial dilutions in complete culture media. Critical Constraint: The final concentration of DMSO in the treatment wells must not exceed 0.5% (v/v) . Concentrations above this threshold induce baseline solvent toxicity, artificially skewing the IC 50​ curve.

• Include a Vehicle Control (Media + 0.5% DMSO) and a Positive Control (e.g., 50 µM Cisplatin[4] or Gefitinib[6]).

Step 3: Treatment & Resazurin Readout

• Aspirate the seeding media and apply 100 µL of the compound dilutions. Incubate for 48 to 72 hours.

• Add 20 µL of Resazurin solution (0.15 mg/mL in PBS) directly to each well.

• Incubate for 2–4 hours. Monitor the color change from blue to pink (indicating resorufin generation) visually.

• Read fluorescence using a microplate reader (Excitation: 560 nm / Emission: 590 nm).

Quantitative Data Interpretation

The primary metrics for preliminary screening are the Half-Maximal Inhibitory Concentration (IC 50​ ) and the Selectivity Index (SI) .

• IC 50​ Calculation: Normalize the fluorescence units (RFU) of the treated wells against the vehicle control (set to 100% viability). Use non-linear regression (four-parameter logistic curve) to determine the IC 50​ .

• Selectivity Index (SI): Calculated as IC50​(MRC-5 Normal Cells)/IC50​(Cancer Cells) . An SI > 3 indicates a favorable therapeutic window[5].

Benchmarking Against Literature

When analyzing novel benzhydryl triazine derivatives, compare your data against established benchmarks. Recent structural-activity relationship (SAR) studies demonstrate that incorporating piperazine moieties at position 6 of the 1,3,5-triazine ring yields potent cytotoxicity[4].

Table 1: Representative Cytotoxicity Benchmarks for Triazine Derivatives

Compound Class	Cell Line Model	Observed IC 50​ Range	Reference Drug	Source
Benzhydryl piperazine 1,3,5-triazine	HCT-116 (Colon)	1.95 µM – 18.24 µM	Gefitinib / Cisplatin	[2],[6]
1,3,5-triazine benzenesulfonamides	MCF-7 (Breast)	15.0 µM – 24.0 µM	Cisplatin	[4]
Diarylpyrrole-triazine analogs	MDA-MB-231 (Breast)	10.55 µM – 37.11 µM	Indibulin	[3]

Mechanistic Deconvolution: Beyond Viability

A low IC 50​ value only proves that the compound reduces metabolic activity; it does not explain how. Benzhydryl triazines are known to induce programmed cell death rather than non-specific necrosis[4],[3]. To validate this, the screening cascade must transition to mechanistic assays.

Fig 2. Putative apoptotic signaling cascade induced by benzhydryl triazine derivatives.

Recommended Follow-Up Workflows:

• Apoptosis Quantification (Annexin V-FITC / PI Staining): Because benzhydryl triazines often trigger the intrinsic apoptotic pathway[4], treated cells should be stained with Annexin V (to detect externalized phosphatidylserine) and Propidium Iodide (to detect membrane compromise). Flow cytometry will clearly distinguish between early apoptosis (Annexin V + /PI − ) and late apoptosis/necrosis (Annexin V + /PI + ).

• Cell Cycle Analysis: Triazine derivatives, particularly those acting as tubulin polymerization inhibitors or kinase inhibitors, frequently induce cell cycle arrest in the G2/M phase[5]. Fix treated cells in 70% ethanol, stain with PI/RNase, and analyze DNA content via flow cytometry to confirm the specific phase of cell cycle blockade.

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• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 6. benchchem.com [benchchem.com]

The 1,3,5-Triazine-2,4-Diamine Core: A Privileged Scaffold in Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The "Privileged Scaffold" Concept in Medicinal Chemistry

In the landscape of drug discovery, the concept of a "privileged scaffold" is of paramount importance.[1][2][3] This refers to a molecular core structure that is capable of binding to multiple biological targets with high affinity, thereby serving as a versatile template for the development of a wide range of therapeutic agents.[1][4] The strategic advantage of employing a privileged scaffold lies in its pre-validated nature, offering a higher probability of identifying bioactive compounds and accelerating the hit-to-lead and lead optimization phases of drug development.[1] The 1,3,5-triazine nucleus, and specifically the 2,4-diamino-1,3,5-triazine moiety, has emerged as a quintessential example of such a scaffold, demonstrating a remarkable breadth of biological activities.[5][6] This guide provides a comprehensive exploration of the 1,3,5-triazine-2,4-diamine core, from its fundamental chemical properties and synthesis to its extensive applications in medicinal chemistry.

The 1,3,5-Triazine-2,4-Diamine Scaffold: A Molecular Chameleon

The 1,3,5-triazine, or s-triazine, is a six-membered heterocyclic aromatic ring containing three nitrogen atoms at positions 1, 3, and 5.[5] This nitrogen-rich core imparts a unique set of physicochemical properties, including the ability to participate in a multitude of non-covalent interactions such as hydrogen bonding, and π-π stacking. The 2,4-diamino substitution pattern is particularly significant as it provides key hydrogen bond donor and acceptor sites, mimicking the interactions of the purine and pyrimidine bases of DNA and RNA, and the hinge region of kinases. This molecular mimicry is a cornerstone of its "privileged" status.

The versatility of the 1,3,5-triazine-2,4-diamine scaffold is further enhanced by the three distinct points for chemical modification (the remaining carbon at position 6 and the two amino groups at positions 2 and 4). This allows for the facile generation of large, diverse chemical libraries, enabling a thorough exploration of the chemical space around the core structure to fine-tune potency, selectivity, and pharmacokinetic properties.[7]

Synthetic Strategies: Building the Core and Its Analogs

The construction of the 2,4-diamino-1,3,5-triazine ring and its derivatives can be achieved through several efficient synthetic routes. The choice of method often depends on the desired substitution pattern and the scale of the synthesis.

Classical and Modern Synthetic Approaches

Historically, the reaction of biguanides with esters or acid chlorides has been a common method for preparing guanamines (2,4-diamino-6-substituted-1,3,5-triazines).[8] However, modern synthetic chemistry has introduced more efficient and environmentally friendly techniques.

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful tool for the rapid and high-yield synthesis of 2,4-diamino-1,3,5-triazine derivatives.[9][10] This technique significantly reduces reaction times compared to conventional heating methods.[9] A common approach involves the reaction of dicyandiamide with a nitrile in the presence of a base, often under microwave irradiation.[9]

Multicomponent reactions (MCRs) offer another elegant and atom-economical approach to synthesize these scaffolds.[11][12] MCRs allow for the construction of complex molecules in a single step from three or more starting materials, which is highly advantageous for the creation of compound libraries.[11] For example, a one-pot synthesis of 6,N2-diaryl-1,3,5-triazine-2,4-diamines can be achieved from cyanoguanidine, an aromatic aldehyde, and an arylamine.[12]

The following diagram illustrates a generalized synthetic workflow for generating a library of 2,4-diamino-1,3,5-triazine derivatives.

Synthetic workflow for a 2,4-diamino-1,3,5-triazine library.

A Privileged Scaffold in Action: Diverse Biological Activities

The true measure of a privileged scaffold lies in its demonstrated efficacy across a spectrum of biological targets and therapeutic areas. The 1,3,5-triazine-2,4-diamine core has an extensive and well-documented history of biological activity.

Kinase Inhibition: A Prominent Application

A significant number of kinase inhibitors are based on the 2,4-diamino-1,3,5-triazine scaffold.[13][14] The diaminotriazine core acts as a hinge-binding motif, mimicking the adenine portion of ATP and forming crucial hydrogen bonds with the kinase hinge region.[14] This has led to the development of inhibitors for a variety of kinases involved in cancer and inflammation. For instance, derivatives of 2,4-diamino-1,3,5-triazine have shown inhibitory activity against kinases such as PIM1.[10][13]

The PI3K/mTOR signaling pathway, which is frequently dysregulated in cancer, is a key target for inhibitors based on this scaffold.[15]

Inhibition of the PI3K/mTOR pathway by triazine derivatives.

Anticancer Activity Beyond Kinase Inhibition

The anticancer properties of 2,4-diamino-1,3,5-triazine derivatives are not limited to kinase inhibition.[5][16] These compounds have been shown to induce apoptosis and necrosis in cancer cells and exhibit cytotoxic activity against a range of human cancer cell lines, including melanoma, pancreatic cancer, and breast cancer.[5][12][15][16] For example, a derivative, 2-[4-Amino-6-(4-phenylpiperazin-1-yl)-1,3,5-triazin-2-yl]-2{[4-(dimethylamino)phenyl]imino}acetonitrile, has demonstrated remarkable activity against the melanoma MALME-3M cell line.[16]

Central Nervous System (CNS) Applications

The 1,3,5-triazine-2,4-diamine scaffold has also been explored for its potential in treating CNS disorders.[7][17][18] Derivatives have been synthesized and evaluated as neuronal voltage-gated sodium channel blockers, which are relevant for conditions like neuropathic pain and epilepsy.[17] Furthermore, this scaffold has been utilized in the development of antagonists for adenosine A2a receptors, which are targets for Parkinson's disease treatment.[19] More recently, its potential in developing novel treatments for Alzheimer's disease by targeting hallmarks like acetylcholinesterase (AChE) and beta-secretase 1 (BACE-1) has been investigated.[20][21]

Other Therapeutic Areas

The versatility of the 2,4-diamino-1,3,5-triazine scaffold extends to other therapeutic areas, including:

• Anti-inflammatory and Immune Response: As potential inhibitors of processes involved in immune and inflammatory responses.[10][13]

• Antiparasitic: Demonstrating activity against various parasites.[7]

• Cardiotonic: Certain derivatives have shown cardiotonic activity.[22]

The following table summarizes the diverse biological activities of the 1,3,5-triazine-2,4-diamine scaffold with representative examples.

Therapeutic Area	Biological Target/Activity	Example Compound/Derivative Class	Reference(s)
Oncology	Kinase Inhibition (e.g., PIM1, PI3K/mTOR)	6-aryl-2,4-diamino-1,3,5-triazines	[10][13][15]
Cytotoxicity against cancer cell lines	2,4-diamino-1,3,5-triazine-benzenesulfonamide hybrids	[16]
Dual inhibition of cancer-related proteins	6,N2-Diaryl-1,3,5-triazine-2,4-diamines	[23]
CNS Disorders	Neuronal sodium channel blockade	5-Aryl-1,3,5-triazaspiro[5.5]undeca-1,3-diene-2,4-diamines	[17]
Adenosine A2a receptor antagonism	Piperazine derivatives of 2-furanyl[9][13][16]triazolo[1,5-a][1][2][13]triazine	[19]
Alzheimer's Disease (AChE/BACE-1 inhibition)	Benzimidazole/1,3,5-triazine-2,4-diamine hybrids	[20][21]
Inflammation	Inhibition of immune response pathways	Functionalized 2,4-diamino-1,3,5-triazines	[10][13]
Cardiovascular	Cardiotonic activity	Substituted 2,4-diamino-1,3,5-triazines	[22]

Experimental Protocols: A Guide to Synthesis and Evaluation

The following protocols are generalized representations of common experimental procedures for the synthesis and biological evaluation of 2,4-diamino-1,3,5-triazine derivatives, based on methodologies described in the scientific literature.

Protocol 1: Microwave-Assisted Synthesis of 6-Aryl-2,4-diamino-1,3,5-triazines

This protocol describes a two-step synthesis, starting with the formation of a biguanide intermediate followed by cyclization.[10][13]

Step 1: Synthesis of Biguanide Intermediate

• To a microwave vial, add dicyandiamide (1.0 eq) and the desired arylamine (1.0 eq).

• Add a suitable solvent (e.g., 2-ethoxyethanol).

• Irradiate the mixture in a microwave reactor at a specified temperature (e.g., 130 °C) for a set time (e.g., 10-30 minutes).[10]

• After cooling, the resulting biguanide derivative can be isolated by filtration or precipitation.

Step 2: Synthesis of 2,4-Diamino-1,3,5-triazine

• Dissolve the biguanide intermediate (1.0 eq) in an anhydrous alcohol (e.g., methanol) under an inert atmosphere (e.g., nitrogen).

• Cool the solution to 0 °C and add a strong base (e.g., sodium methoxide, 10-15 eq).[10]

• To the cooled mixture, add the corresponding ester derivative (e.g., an aryl ester, 1.3-1.5 eq).[10]

• Allow the reaction to proceed at room temperature or with gentle heating (reflux) for a specified time (e.g., 3-8 hours).[10]

• Upon completion, cool the reaction mixture and isolate the precipitate by filtration.

• Purify the product by washing with appropriate solvents or by column chromatography.

Protocol 2: In Vitro Kinase Inhibition Assay (ADP-Glo™ Assay)

This protocol outlines a common method to determine the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase.[10][13]

• Prepare a reaction mixture containing the kinase, a suitable buffer, and the substrate in a microplate well.

• Add the test compound (2,4-diamino-1,3,5-triazine derivative) at various concentrations.

• Initiate the kinase reaction by adding ATP (e.g., 10 µM).[13]

• Incubate the reaction at a controlled temperature (e.g., 30 °C) for a specific duration (e.g., 30 minutes).[13]

• Stop the reaction and measure the amount of ADP produced using a detection reagent (e.g., ADP-Glo™).

• The luminescence signal, which is proportional to the amount of ADP generated, is measured using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Conclusion and Future Perspectives

The 1,3,5-triazine-2,4-diamine scaffold has firmly established itself as a privileged core in medicinal chemistry. Its synthetic tractability, coupled with its ability to interact with a wide array of biological targets, has led to the discovery of numerous potent and selective modulators of disease-related proteins. The continued exploration of this versatile scaffold, aided by modern synthetic techniques and a deeper understanding of its structure-activity relationships, promises to yield a new generation of therapeutic agents for a multitude of human diseases. As our understanding of complex biological pathways grows, the strategic deployment of such privileged scaffolds will undoubtedly remain a cornerstone of successful drug discovery programs.

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The Neuroprotective Potential of 1,3,5-Triazine Derivatives in Alzheimer's Disease: A Technical Guide for Drug Development

Introduction: Confronting the Complexity of Alzheimer's Disease with Multi-Target Ligands

Alzheimer's disease (AD) is a devastating neurodegenerative disorder characterized by a progressive decline in cognitive function.[1] Its complex pathology is driven by multiple interconnected factors, including the extracellular deposition of amyloid-beta (Aβ) peptides into senile plaques, the intracellular aggregation of hyperphosphorylated tau protein into neurofibrillary tangles (NFTs), and a significant loss of cholinergic neurons.[1][2] This multifactorial nature has been a primary obstacle in developing effective disease-modifying therapies, as single-target drugs have shown limited efficacy.[2] This has led to the rise of the multi-target-directed ligand (MTDL) strategy, which aims to design single molecules capable of modulating several key pathological pathways simultaneously.[3]

The 1,3,5-triazine (or s-triazine) scaffold has emerged as a "privileged structure" in medicinal chemistry, forming the core of compounds with a wide array of biological activities.[2] Its unique electronic properties and synthetic tractability allow for the creation of diverse molecular libraries. In the context of AD, 1,3,5-triazine derivatives are exceptionally promising MTDLs, with various analogues demonstrating the ability to inhibit key enzymes, prevent protein aggregation, reduce oxidative stress, and chelate dysregulated biometals, thereby addressing the disease's complexity from multiple angles.[2][3][4] This guide provides an in-depth technical overview of the established and emerging neuroprotective mechanisms of these compounds, complete with experimental protocols and data to inform future research and development.

Part 1: Core Neuroprotective Mechanisms of 1,3,5-Triazine Derivatives

The therapeutic potential of 1,3,5-triazine derivatives in AD models stems from their ability to engage with a variety of critical targets.

Inhibition of Pathogenic Kinases

Glycogen Synthase Kinase-3β (GSK-3β): This serine/threonine kinase is a primary culprit in the hyperphosphorylation of tau protein, the main component of NFTs. Overactive GSK-3β destabilizes the neuronal cytoskeleton, leading to synaptic dysfunction and cell death. Certain 3,4-dihydro-1,3,5-triazin-2(1H)-one derivatives have been identified as the first dual inhibitors of both GSK-3β and β-secretase 1 (BACE-1). This dual action is particularly compelling as it simultaneously targets both the tau and amyloid pathways.

Cyclin-Dependent Kinase 5 (CDK5): While direct inhibition of CDK5 by 1,3,5-triazine derivatives is not yet extensively documented, CDK5 is a crucial and validated target in AD.[5][6] When aberrantly activated by its partner p25 (cleaved from p35), CDK5 contributes significantly to tau hyperphosphorylation, Aβ production, and neuronal apoptosis.[5][6] Given the success of triazines as multi-kinase inhibitors in other fields, screening 1,3,5-triazine libraries for CDK5/p25 inhibition represents a highly promising and logical next step in their development as AD therapeutics.

Modulation of the Amyloid Cascade

β-Secretase (BACE-1) Inhibition: BACE-1 is the rate-limiting enzyme in the amyloidogenic processing of the amyloid precursor protein (APP), which leads to the generation of the toxic Aβ peptide. Several series of 1,3,5-triazine derivatives, including nitrogen mustard analogues and triazinones, have been shown to be effective BACE-1 inhibitors, directly reducing the production of Aβ.[4][7]

Inhibition of Aβ Aggregation: Beyond preventing Aβ production, 1,3,5-triazine derivatives can also interfere with its aggregation into neurotoxic oligomers and fibrils.[2][4] Molecular modeling suggests these compounds can intercalate between β-amyloid sheets, disrupting the aggregation process.[4] This mechanism is crucial for neutralizing the Aβ peptides that have already been formed.

Restoring Cholinergic Function

The cholinergic hypothesis posits that cognitive decline in AD is linked to a deficiency in the neurotransmitter acetylcholine (ACh).[2] Many 1,3,5-triazine derivatives are potent inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), the enzymes that degrade ACh. By inhibiting these enzymes, the compounds increase the synaptic levels and duration of action of ACh, providing symptomatic relief of cognitive deficits.[3][4] Notably, some derivatives show selectivity for BChE, which becomes more prominent in the AD brain as the disease progresses.

Activation of Pro-Survival Signaling: The Wnt/β-Catenin Pathway

The Wnt/β-catenin signaling pathway is essential for neuronal development and survival. Its dysregulation in AD contributes to synaptic failure and neurodegeneration. Intriguingly, specific novel triazine derivatives (TRZ-15 and TRZ-20) have been shown to activate this pathway. They achieve this by increasing the ratio of phosphorylated (inactive) GSK-3β to total GSK-3β, which prevents the degradation of β-catenin. Elevated β-catenin levels then promote the transcription of genes involved in neuronal protection and plasticity.

Ancillary Neuroprotective Functions

Antioxidant Activity: Oxidative stress is a major contributor to neuronal damage in AD. Many 1,3,5-triazine derivatives, particularly those bearing dihydroxy substitutions, are potent antioxidants, capable of scavenging free radicals like 2,2-diphenyl-1-picrylhydrazyl (DPPH) with efficacy superior to standard antioxidants.[3]

Biometal Chelation: The dysregulation of biometals like copper (Cu²⁺), zinc (Zn²⁺), and iron (Fe²⁺) is implicated in Aβ aggregation and the generation of reactive oxygen species. UV-Vis spectroscopy has confirmed that certain 1,3,5-triazine derivatives can effectively chelate these metal ions, particularly Cu²⁺, thereby mitigating their toxic effects.[3]

Visualizing the Multi-Target Approach

The following diagram illustrates the interconnected pathways through which 1,3,5-triazine derivatives exert their neuroprotective effects in the context of Alzheimer's disease pathology.

Caption: Multi-target mechanisms of 1,3,5-triazine derivatives in AD.

Part 2: Quantitative Data Summary

The following tables summarize the inhibitory activities of representative 1,3,5-triazine derivatives against key AD-related enzymes. This data provides a quantitative basis for comparing compound efficacy and guiding lead optimization.

Table 1: Cholinesterase and BACE-1 Inhibition Data

Compound ID	Target Enzyme	IC₅₀ (µM)	Source
6j	BChE	< 1.0	[3][4]
4A36	AChE	5.97	[1][6]
4A36	BChE	4.57	[1][6]
9c	AChE	19.01	[2]
9c	BuChE	12.69	[2]
9c	BACE-1	32.35	[2]
9l	BuChE	11.23	[2]
Nitrogen Mustard Analog (31)	AChE	0.051	[4]

| Nitrogen Mustard Analog (31) | BACE-1 | 9.00 |[4] |

Table 2: Dual BACE-1 and GSK-3β Inhibition Data

Compound ID	Target Enzyme	IC₅₀ (µM)	Source
Triazinone (Compound 2)	BACE-1	16	[7][8]
Triazinone (Compound 2)	GSK-3β	7	[7][8]
Triazinone (Unnamed)	BACE-1	18.03

| Triazinone (Unnamed) | GSK-3β | 14.67 | |

Part 3: Key Experimental Protocols

To ensure scientific integrity and reproducibility, detailed experimental protocols are essential. The following sections describe validated methodologies for assessing the neuroprotective effects of 1,3,5-triazine derivatives.

In Vitro Protocol: Neuroprotection Against Aβ₁₋₄₂ Toxicity in SH-SY5Y Cells

This assay determines a compound's ability to protect neuronal cells from Aβ-induced toxicity, a cornerstone of AD pathology.

Causality: The SH-SY5Y human neuroblastoma cell line is a widely accepted model for studying neuronal apoptosis and protection. Aβ₁₋₄₂ oligomers are known to induce oxidative stress and mitochondrial dysfunction, leading to cell death. A successful neuroprotective agent will preserve cell viability in the presence of this toxic insult.

Step-by-Step Methodology:

• Cell Culture: Culture SH-SY5Y cells in DMEM/F12 medium supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a humidified 5% CO₂ incubator.

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10⁴ cells per well and allow them to adhere for 24 hours.

• Compound Pre-treatment: Treat the cells with various concentrations of the test 1,3,5-triazine derivative (e.g., 1-100 µM) for 2 hours. Include a vehicle-only control group.

• Aβ₁₋₄₂ Insult: Add pre-aggregated Aβ₁₋₄₂ oligomers to the wells (final concentration of 10 µM) and incubate for an additional 24 hours. Maintain a control group with no Aβ addition.

• Cell Viability Assessment (MTT Assay):

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the control (untreated) cells. Plot a dose-response curve to determine the EC₅₀ of neuroprotection.

Visualizing the In Vitro Workflow

Caption: Workflow for assessing neuroprotection in a cell-based model.

In Vivo Protocol: Scopolamine-Induced Amnesia Model in Mice

This model is a rapid and reliable method for evaluating the cognitive-enhancing effects of compounds by inducing a transient cholinergic deficit.

Causality: Scopolamine is a muscarinic receptor antagonist that blocks cholinergic neurotransmission, inducing memory impairments similar to those seen in early AD. A compound that reverses these deficits likely acts by enhancing cholinergic function (e.g., via AChE inhibition) or through other neuroprotective mechanisms that compensate for the cholinergic blockade.

Step-by-Step Methodology:

• Animal Acclimatization: Acclimate male C57BL/6 mice to the housing facility for at least one week before the experiment.

• Group Allocation: Randomly divide mice into groups (n=8-10 per group): Vehicle Control, Scopolamine Control, Positive Control (e.g., Donepezil), and Test Compound groups (e.g., 1,3,5-triazine derivative at various doses).

• Compound Administration: Administer the test compound or vehicle orally (p.o.) or intraperitoneally (i.p.) 60 minutes before the behavioral test. Administer the positive control drug as per its known pharmacokinetics.

• Amnesia Induction: 30 minutes before the behavioral test, administer scopolamine (1 mg/kg, i.p.) to all groups except the Vehicle Control group (which receives saline).

• Behavioral Testing (Y-Maze Test):

  • Place each mouse at the end of one arm of the Y-maze and allow it to explore freely for 8 minutes.

  • Record the sequence of arm entries. An "alternation" is defined as consecutive entries into three different arms (e.g., A, B, C).

  • Calculate the percentage of spontaneous alternation using the formula: [(Number of alternations) / (Total number of arm entries - 2)] x 100.

• Data Analysis: Compare the percentage of alternation between groups using ANOVA followed by a post-hoc test. A significant increase in alternation in the test compound group compared to the scopolamine control indicates cognitive improvement.

Part 4: Future Directions and Conclusion

The body of evidence strongly supports the continued investigation of 1,3,5-triazine derivatives as MTDLs for Alzheimer's disease. The versatility of the triazine core allows for fine-tuning of its activity against multiple targets, a crucial feature for tackling this complex disease.

Key Future Research Areas:

• CDK5 Inhibition: Systematically screen existing and novel 1,3,5-triazine libraries to identify compounds with potent and selective CDK5 inhibitory activity.

• Pharmacokinetics and Blood-Brain Barrier (BBB) Penetration: Optimize lead compounds to improve their ability to cross the BBB and achieve therapeutic concentrations in the central nervous system. Early pharmacokinetic assessments in mice are crucial.[7][8]

• Advanced In Vivo Models: Test the most promising MTDLs in transgenic mouse models of AD (e.g., 5XFAD, APP/PS1) to evaluate their long-term effects on plaque and tangle pathology, neuroinflammation, and cognitive decline.

• Structure-Activity Relationship (SAR) Studies: Conduct comprehensive SAR studies to understand how different substitutions on the triazine ring influence potency and selectivity for various targets, which will guide the rational design of next-generation compounds.[4]

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Protocols & Analytical Methods

Application Note: Synthesis and Characterization of 6-Benzhydryl-1,3,5-triazine-2,4-diamine

Target Audience: Researchers, scientists, and drug development professionals. Document Type: Technical Protocol & Mechanistic Guide

Introduction and Scientific Rationale

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry and agrochemical development. Specifically, N2 ,6-substituted 1,3,5-triazine-2,4-diamines have garnered significant attention due to their potential to inhibit cancer-related enzymes, such as human DNA topoisomerase IIα, and their ability to bind to various CNS-relevant receptors[1].

The synthesis of 6-Benzhydryl-1,3,5-triazine-2,4-diamine (also referred to as 2,4-diamino-6-diphenylmethyl-1,3,5-triazine) introduces a bulky, lipophilic benzhydryl group to the triazine core. This modification is critical for enhancing membrane permeability and facilitating hydrophobic interactions within target protein binding pockets. The primary precursor for this synthesis is diphenylacetonitrile (benzhydryl cyanide), a colorless solid widely utilized as a versatile intermediate in the pharmaceutical industry[2].

Mechanistic Causality

The most robust and scalable method for synthesizing 2,4-diamino-1,3,5-triazines involves the base-catalyzed cyclocondensation of a nitrile with dicyandiamide (cyanoguanidine)[3][4].

• Base Activation: The addition of a strong base (e.g., KOH) deprotonates the dicyandiamide, enhancing its nucleophilicity.

• Nucleophilic Attack: The activated dicyandiamide attacks the electrophilic carbon of the diphenylacetonitrile.

• Cyclization: An intramolecular rearrangement and cyclization follow, driven by the thermodynamic stability of the resulting aromatic 1,3,5-triazine ring system.

Experimental Workflow

Fig 1. Synthetic workflow for 6-Benzhydryl-1,3,5-triazine-2,4-diamine via cyclocondensation.

Materials and Reagents

• Diphenylacetonitrile: 19.3 g (0.10 mol)[2]

• Dicyandiamide: 10.1 g (0.12 mol)

• Potassium Hydroxide (KOH): 1.1 g (0.02 mol, catalytic/promoter)

• 2-Methoxyethanol: 100 mL (Reaction solvent)

• Ethanol/Water: For recrystallization

Step-by-Step Protocol

Step 1: Reaction Assembly

• Action: In a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, suspend diphenylacetonitrile (19.3 g) and dicyandiamide (10.1 g) in 100 mL of 2-methoxyethanol.

• Causality: 2-Methoxyethanol is selected as the solvent because its high boiling point (~124 °C) provides the necessary thermal energy to overcome the high activation barrier of the cyclocondensation reaction without requiring pressurized vessels.

Step 2: Base Addition and Heating

• Action: Add finely powdered KOH (1.1 g) to the suspension. Heat the mixture to reflux (~124 °C) under a nitrogen atmosphere for 12 to 16 hours.

• Causality: The base initiates the reaction by deprotonating dicyandiamide. A nitrogen atmosphere prevents oxidative degradation of the organic intermediates at elevated temperatures.

Step 3: Quenching and Precipitation

• Action: Monitor the reaction via TLC (DCM:MeOH 9:1). Once the nitrile is consumed, remove the flask from heat and allow it to cool to approximately 60 °C. Pour the warm mixture slowly into 400 mL of vigorously stirred crushed ice and water.

• Causality: The highly polar 2,4-diamino-triazine core coupled with the lipophilic benzhydryl group results in a compound that is entirely insoluble in cold water. This forces the product to precipitate out of the miscible 2-methoxyethanol/water mixture, leaving unreacted dicyandiamide and base in the aqueous phase.

Step 4: Isolation and Purification

• Action: Collect the resulting precipitate via vacuum filtration. Wash the filter cake thoroughly with cold distilled water (3 x 50 mL) to remove residual base and unreacted dicyandiamide.

• Action: Recrystallize the crude solid from an ethanol/water mixture. Dry the purified product in a vacuum oven at 60 °C for 12 hours.

• Causality: Recrystallization leverages the differential solubility of the triazine product and minor organic impurities (e.g., unreacted diphenylacetonitrile) in hot versus cold ethanol, ensuring a high-purity final compound suitable for biological screening.

Quantitative Data and Optimization

To ensure a self-validating system, researchers must compare their yields and analytical data against established benchmarks. Table 1 outlines the effect of varying reaction parameters on the overall yield, demonstrating why 2-methoxyethanol and KOH are the optimal choices.

Table 1: Reaction Optimization Parameters

Solvent	Base	Temperature (°C)	Time (h)	Isolated Yield (%)
Ethanol	NaOH	78 (Reflux)	24	35%
Isopropanol	KOH	82 (Reflux)	24	42%
2-Methoxyethanol	KOH	124 (Reflux)	12	82%
DMF	K2​CO3​	130	12	65% (Difficult workup)

Table 2: Expected Analytical Characterization Data

Analytical Method	Expected Signal / Value	Structural Assignment
1 H-NMR (DMSO- d6​ )	δ ~ 5.30 ppm (s, 1H)	Benzhydryl methine proton (CH)
δ ~ 6.50 - 6.80 ppm (br s, 4H)	Triazine primary amines ( NH2​ )
δ ~ 7.15 - 7.40 ppm (m, 10H)	Aromatic protons (Phenyl rings)
IR Spectroscopy	~ 3300, 3150 cm−1	N-H stretching (primary amines)
~ 1650, 1550 cm−1	C=N and C=C aromatic stretching
Mass Spectrometry (ESI+)	m/z 278.1 [M+H]+	Molecular ion peak

References

• Diphenylacetonitrile - Wikipedia. wikipedia.org. Available at: [Link]

• Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and In. ijpras.com. Available at:[Link]

• Research Progress on the Synthesis of Nitrogen-Containing Compounds with Cyanamide as a Building Block. researchgate.net. Available at:[Link]

• Monocyclic 4-amino-6-(phenylamino)-1,3,5-triazines as inhibitors of human DNA topoisomerase IIα. researchgate.net. Available at:[Link]

Sources

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• 2. Diphenylacetonitrile - Wikipedia [en.wikipedia.org]
• 3. ijpras.com [ijpras.com]
• 4. researchgate.net [researchgate.net]

Advanced Application Note: 1,3,5-Triazine-2,4-Diamines as Targeted Kinase Inhibitors

Executive Summary & Pharmacophore Rationale

The 1,3,5-triazine-2,4-diamine scaffold has emerged as a highly privileged pharmacophore in modern medicinal chemistry, specifically for the design of ATP-competitive kinase inhibitors[1]. The structural geometry of the diamino-triazine core inherently mimics the adenine ring of adenosine triphosphate (ATP). This biomimicry allows the scaffold to seamlessly insert into the highly conserved ATP-binding pocket (hinge region) of various protein kinases, forming critical bidentate hydrogen bonds with the kinase backbone[2].

By systematically modifying the substituents at the N2, N4, and C6 positions of the triazine ring, researchers can fine-tune the steric and electronic properties of the molecule, driving high selectivity toward specific oncogenic kinases such as Anaplastic Lymphoma Kinase (ALK) and PIM1, while minimizing off-target cross-reactivity[1][3].

Figure 1: Logical architecture of triazine diamine kinase hinge-binding.

Mechanistic Insights: Pathway Interruption

The causality behind the efficacy of triazine diamines lies in their ability to shut down hyperactive signaling cascades. A prime example is ASP3026 , a highly potent 1,3,5-triazine-2,4-diamine derivative designed to target the EML4-ALK fusion protein, a primary driver in non-small cell lung cancer (NSCLC)[1]. By outcompeting ATP at the ALK catalytic domain, ASP3026 prevents the autophosphorylation of the kinase, subsequently silencing downstream pro-survival pathways including PI3K/AKT and STAT3[1].

Figure 2: ALK signaling pathway inhibition by ASP3026.

Quantitative Profiling of Lead Triazine Diamines

The versatility of the triazine diamine scaffold is demonstrated by its application across diverse kinase targets. The table below summarizes key quantitative data for representative compounds.

Compound Designation	Primary Target Kinase	IC₅₀ Value / Potency	Mechanism of Action / Notes	Reference
ASP3026	ALK (Wild Type & Mutants)	Low Nanomolar	ATP-competitive hinge binder; active in NSCLC models.	[1]
Compound 5b	PIM1 Kinase	1.18 µg/mL	ATP-competitive inhibition; modulates immune response.	[3]
Pyrimido-triazines	PKG1α (Off-target)	Variable (µM range)	Caution: Can act as redox cyclers causing cysteine oxidation.	[4]

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include critical control steps to prevent false positives—particularly redox-mediated interference, which is a known liability for certain poorly optimized triazine diamines[4].

Protocol A: In Vitro Kinase Inhibition Profiling (ADP-Glo™ Assay)

Causality & Rationale: The ADP-Glo assay measures the generation of ADP, making it a universal method for any kinase-substrate pair. To accurately determine if a triazine diamine is an ATP-competitive inhibitor, the assay must be run at the Michaelis-Menten constant ( Km​ ) for ATP[3].

Step-by-Step Methodology:

• Buffer Preparation & Redox Control: Prepare the kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA).

  • Self-Validation Step: Certain triazine diamines act as redox cyclers in the presence of Dithiothreitol (DTT), generating H₂O₂ and causing non-specific cysteine oxidation[4]. Replace DTT with 1 mM TCEP or run a parallel counter-screen without reducing agents to rule out false positives.

• Compound Serial Dilution: Prepare a 10-point, 3-fold serial dilution of the triazine diamine in 100% DMSO. Transfer to a 384-well plate so the final DMSO concentration is ≤1%.

• Enzyme/Substrate Addition: Add the target kinase (e.g., ALK or PIM1) and its specific peptide substrate to the wells. Incubate for 10 minutes at room temperature to allow pre-binding.

• Reaction Initiation: Initiate the reaction by adding ultra-pure ATP at the predetermined Km​ concentration (e.g., 10 µM)[3]. Incubate at 30°C for 30–60 minutes.

• Detection: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete unconsumed ATP (40 min incubation). Then, add the Kinase Detection Reagent to convert ADP to ATP and generate a luminescent signal (30 min incubation).

• Data Analysis: Read luminescence on a microplate reader. Normalize data against positive controls (e.g., Staurosporine) and negative controls (DMSO vehicle). Calculate the IC₅₀ using a 4-parameter logistic non-linear regression model.

Figure 3: Self-validating in vitro kinase assay workflow.

Protocol B: Cellular Target Engagement (Western Blotting)

Causality & Rationale: Biochemical potency does not guarantee cellular efficacy due to cell permeability and efflux pump liabilities. This protocol verifies that the triazine diamine successfully penetrates the cell membrane and engages its target in the complex intracellular environment[1].

Step-by-Step Methodology:

• Cell Seeding: Seed NSCLC cells expressing EML4-ALK (e.g., NCI-H2228) in 6-well plates at 5×105 cells/well. Incubate overnight at 37°C in 5% CO₂.

• Compound Treatment: Treat cells with the triazine diamine (e.g., ASP3026) at concentrations bracketing the biochemical IC₅₀ (e.g., 1 nM, 10 nM, 100 nM, 1 µM) for 2 hours.

• Lysis: Wash cells with ice-cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitor cocktails. Centrifuge at 14,000 x g for 15 min at 4°C to clear lysates.

• SDS-PAGE & Transfer: Quantify protein using a BCA assay. Load 20 µg of protein per lane on a 4–12% Bis-Tris gel. Transfer proteins to a PVDF membrane.

• Immunoblotting: Block the membrane and probe with primary antibodies against total ALK, phospho-ALK (Tyr1604), and a loading control (GAPDH).

• Validation: A successful target engagement profile will show a dose-dependent decrease in the phospho-ALK signal while total ALK and GAPDH remain constant, proving specific intracellular kinase inhibition.

References

• Iikubo, K., Kondoh, Y., Shimada, I., et al. "Discovery of N-{2-Methoxy-4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]phenyl}-N′-[2-(propane-2-sulfonyl)phenyl]-1,3,5-triazine-2,4-diamine (ASP3026), a Potent and Selective Anaplastic Lymphoma Kinase (ALK) Inhibitor." Chemical and Pharmaceutical Bulletin, 2018;66(3):251-262. URL: [Link]

• Diakité, A. S., et al. "Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and Inflammatory Response." International Journal of Pharmaceutical Research and Allied Sciences, 2024;13(4). URL: [Link]

• Johnston, P. A., et al. "Discovery of the First Non-cGMP Mimetic Small Molecule Activators of cGMP-Dependent Protein Kinase 1 α (PKG1α)." Journal of Medicinal Chemistry, 2019;62(10):5063–5079. URL: [Link]

Sources

• 1. Discovery of N-{2-Methoxy-4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]phenyl}-N'-[2-(propane-2-sulfonyl)phenyl]-1,3,5-triazine-2,4-diamine (ASP3026), a Potent and Selective Anaplastic Lymphoma Kinase (ALK) Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ijpras.com [ijpras.com]
• 4. Discovery of the First Non-cGMP Mimetic Small Molecule Activators of cGMP-Dependent Protein Kinase 1 α (PKG1α) - PMC [pmc.ncbi.nlm.nih.gov]

experimental setup for testing antiplasmodial activity of triazine derivatives

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Focus: Experimental setup, mechanistic rationale, and self-validating protocols for evaluating triazine-based antimalarials against Plasmodium falciparum.

Introduction & Mechanistic Rationale

The escalating global burden of malaria, exacerbated by the emergence of Plasmodium falciparum strains resistant to frontline artemisinin combination therapies (ACTs) and chloroquine, necessitates the rapid development of novel chemotypes[1]. Triazine derivatives have emerged as highly potent antimalarial pharmacophores.

The pharmacological efficacy of these compounds generally falls into two distinct mechanistic pathways:

• 1,3,5-Triazines: These compounds (including cycloguanil analogues) primarily act as competitive inhibitors of the parasite's bifunctional dihydrofolate reductase-thymidylate synthase (DHFR-TS) enzyme, halting nucleotide synthesis and subsequent DNA replication[2].

• bis-1,2,4-Triazines: A novel class of dimers (e.g., MIPS-0004373 and Dimer 6k) that exhibit rapid and potent activity against all blood stages of the parasite through a unique, yet-to-be-fully-elucidated mechanism of action[3]. These compounds rapidly inhibit the progression from the ring to the trophozoite stage[3].

To accurately quantify the antiplasmodial activity (IC₅₀) of these derivatives, the SYBR Green I fluorescence assay has become the gold standard. Because mature human red blood cells (RBCs) are anucleate and lack DNA, any double-stranded DNA detected in the culture belongs exclusively to the multiplying Plasmodium parasites[4]. This provides a direct, non-radioactive, and high-throughput method to measure parasite proliferation[5].

Caption: Mechanism of Action: 1,3,5-Triazine Derivatives competitively inhibiting Plasmodium DHFR.

Quantitative Data Summary: Triazine Efficacy Profiles

The following table summarizes the in vitro antiplasmodial activity of recently developed triazine derivatives. This data underscores the necessity of testing compounds against both chloroquine-sensitive (3D7) and chloroquine-resistant (W2, Dd2) strains.

Compound	Triazine Core	Target P. falciparum Strain	IC₅₀ (μM)	Key Pharmacological Characteristic
Dimer 6k	bis-1,2,4-triazine	3D7 (CQ-Sensitive)	0.008	Highly potent, orally available dimer[6]
Dimer 6k	bis-1,2,4-triazine	W2 (CQ-Resistant)	0.0047	Retains extreme efficacy against resistant lines[1]
MIPS-0004373	bis-1,2,4-triazine	3D7 (CQ-Sensitive)	0.170	Rapid onset; halts ring-to-trophozoite progression[3]
204D	1,3,5-triazine	Dd2 (CQ-Resistant)	2.17	Synthesized via machine learning QSAR models[7]
201D	1,3,5-triazine	Dd2 (CQ-Resistant)	3.02	Features a piperazine-substituted triazine ring[8]

Experimental Workflow

The following workflow outlines the critical path from parasite culture to data analysis.

Caption: Experimental workflow for in vitro antiplasmodial screening of triazine derivatives.

Detailed Methodologies & Self-Validating Protocols

As a self-validating system, this protocol integrates internal controls at every stage to ensure that any observed reduction in fluorescence is strictly due to the antiplasmodial activity of the triazine derivative, rather than assay artifacts or solvent toxicity.

Protocol A: Parasite Culture and Synchronization

Causality Check: Why synchronize? Triazine derivatives often exhibit stage-specific activity (e.g., bis-1,2,4-triazines inhibit ring-to-trophozoite progression[3]). Asynchronous cultures mask this kinetic data. We use 5% D-sorbitol because it selectively induces osmotic lysis in mature stages (trophozoites/schizonts) whose parasitophorous vacuole membranes are highly permeable, leaving the target ring stages intact[7].

• Culture Maintenance: Cultivate P. falciparum (e.g., 3D7 or Dd2) in O+ human erythrocytes at 5% hematocrit in RPMI-1640 medium supplemented with 25 mM HEPES, 50 mg/L hypoxanthine, and 0.5% AlbuMAX II[7].

• Gas Exchange: Maintain cultures at 37°C in a humidified chamber under a specialized gas mixture of 90% N₂, 5% O₂, and 5% CO₂[5].

• Synchronization: Centrifuge the asynchronous culture at 500 × g for 5 minutes. Discard the supernatant.

• Osmotic Lysis: Resuspend the RBC pellet in 5 volumes of sterile 5% D-sorbitol solution. Incubate at 37°C for 10 minutes[7].

• Wash: Centrifuge immediately, wash the pellet twice with complete RPMI medium to remove cellular debris, and resuspend. Assess parasitemia via Giemsa-stained thin blood smears.

Protocol B: Compound Preparation and Plate Setup

Self-Validation: The assay plate must include four distinct control wells:

• Background Control: Uninfected RBCs (rules out auto-fluorescence).

• Positive Growth Control: Infected RBCs + DMSO vehicle (establishes 100% growth).

• Reference Drug: Chloroquine or Artemisinin (validates the strain's resistance profile).

• Stock Solutions: Dissolve triazine derivatives in 100% DMSO to yield a 10 mM stock.

• Serial Dilutions: Prepare 10-point serial dilutions (e.g., 1:3) in complete culture medium. Critical: Ensure the final DMSO concentration in the assay wells never exceeds 0.5% to prevent solvent-induced cytotoxicity.

• Inoculation: Adjust the synchronized ring-stage culture to a final parasitemia of 0.3% at 2% hematocrit[5].

• Plating: Dispense 100 µL of the parasite suspension into 96-well plates pre-dosed with 100 µL of the diluted triazine compounds[5].

• Incubation: Incubate the plates for 72 hours under the 90% N₂ / 5% O₂ / 5% CO₂ gas mixture[5].

Protocol C: SYBR Green I Lysis and Fluorescence Readout

Causality Check: Why use this specific lysis buffer? Saponin selectively lyses the RBC membrane, while Triton X-100 permeabilizes the parasite nucleus. This dual-action ensures the SYBR Green I dye has unhindered access to intercalate into the parasite's genomic DNA, yielding a robust fluorescent signal[9].

• Lysis Buffer Preparation: Prepare a buffer containing 20 mM Tris (pH 7.5), 5 mM EDTA, 0.008% (w/v) saponin, and 0.08% (v/v) Triton X-100[9].

• Dye Addition: Add SYBR Green I (10,000× stock) to the lysis buffer at a ratio of 0.2 µL per mL of buffer[9].

• Cell Lysis: After the 72-hour incubation, add 100 µL of the SYBR Green I lysis buffer directly to each well[5].

• Dark Incubation: Protect the plates from light and incubate at room temperature for 1 to 24 hours to ensure complete DNA binding[5].

• Readout: Measure fluorescence using a microplate reader with excitation and emission wavelength bands centered at 485 nm and 530 nm, respectively[5].

Data Analysis and Quality Control

• Background Subtraction: Subtract the mean fluorescence units (RFU) of the uninfected RBC control wells from all experimental and positive control wells.

• Percent Inhibition Calculation: % Inhibition = 100 -[(RFU_Drug / RFU_PositiveControl) * 100]

• IC₅₀ Determination: Plot the log of the triazine concentration against the % inhibition. Use non-linear regression (four-parameter logistic curve) to calculate the IC₅₀.

• Assay Validation (Z'-factor): Calculate the Z'-factor using the positive growth controls and background controls. A Z'-factor ≥ 0.5 confirms excellent assay robustness and reliability for drug screening.

References[3] The Novel bis-1,2,4-Triazine MIPS-0004373 Demonstrates Rapid and Potent Activity against All Blood Stages of the Malaria Parasite - Antimicrobial Agents and Chemotherapy - ASM Journals - URL[7] Discovery of potential 1,3,5-Triazine compounds against strains of Plasmodium falciparum using supervised machine learning model - Ovid -URL[8] Discovery of potential 1,3,5-Triazine compounds against strains of Plasmodium falciparum using supervised machine learning models - PubMed - URL[6] 3,3′-Disubstituted 5,5′-Bi(1,2,4-triazine) Derivatives with Potent in Vitro and in Vivo Antimalarial Activity - Elsevier Pure - URL[5] P.falciparum drug sensitivity assay using SYBR® Green I V1.0 - SOP Template - Clinical Module - IDDO - URL[1] 3,3′-Disubstituted 5,5′-Bi(1,2,4-triazine) Derivatives with Potent in Vitro and in Vivo Antimalarial Activity - Journal of Medicinal Chemistry - ACS Publications - URL[4] The SYBR Green I Malaria Drug Sensitivity Assay: Performance in Low Parasitemia Samples - PMC - URL[9] Performance and reliability of the SYBR Green I based assay for the routine monitoring of susceptibility of Plasmodium falciparum - PublicationsList.org - URL[2] Design, synthesis and biological evaluation of antimalarial activity of new derivatives of 2,4,6-s-triazine - ResearchGate - URL

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• 2. researchgate.net [researchgate.net]
• 3. journals.asm.org [journals.asm.org]
• 4. The SYBR Green I Malaria Drug Sensitivity Assay: Performance in Low Parasitemia Samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. iddo.org [iddo.org]
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• 7. ovid.com [ovid.com]
• 8. Discovery of potential 1,3,5-Triazine compounds against strains of Plasmodium falciparum using supervised machine learning models - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. publicationslist.org [publicationslist.org]

The Synthesis of Advanced Polymers and Specialty Chemicals: A Guide to Controlled Polymerization and Functionalization

This document provides researchers, scientists, and drug development professionals with a comprehensive guide to the application of modern synthetic techniques in the creation of high-value polymers and specialty chemicals. Moving beyond theoretical concepts, this guide offers practical, field-proven insights and detailed protocols for the synthesis and characterization of materials with precisely controlled architectures and functionalities. We will delve into the causality behind experimental choices, ensuring a deep understanding of the underlying principles that govern these powerful synthetic methods.

Introduction: Precision in Macromolecular Design

The demand for advanced materials with tailored properties has driven significant innovation in polymer chemistry. No longer are polymers viewed as simple, bulk commodities; they are now engineered at the molecular level to perform specific functions in a wide array of applications, from targeted drug delivery to high-performance coatings and advanced electronics.[1] This level of precision is achieved through controlled polymerization techniques, which allow for the synthesis of polymers with predetermined molecular weights, low polydispersity, and complex architectures.[2]

This guide will focus on three cornerstone techniques of controlled polymerization:

• Reversible Addition-Fragmentation chain Transfer (RAFT) Polymerization: A versatile method compatible with a wide range of monomers and reaction conditions.[3]

• Atom Transfer Radical Polymerization (ATRP): A robust technique offering excellent control over polymer chain growth, particularly for acrylic and styrenic monomers.[4]

• Ring-Opening Polymerization (ROP): A key method for producing biodegradable polyesters from cyclic monomers, crucial for biomedical applications.[5]

Furthermore, we will explore the power of "Click" Chemistry , a set of highly efficient and specific reactions, for the post-polymerization functionalization of these precisely engineered macromolecules.[6]

Controlled Radical Polymerization: Mastering Chain Growth

Conventional free radical polymerization, while widely used, offers little control over the resulting polymer's molecular weight and architecture.[7] Controlled radical polymerization (CRP) techniques overcome these limitations by establishing a dynamic equilibrium between a small number of active, propagating radical chains and a large majority of dormant species.[7] This equilibrium allows for the simultaneous growth of all polymer chains, leading to polymers with narrow molecular weight distributions (low polydispersity index, PDI).[3]

Reversible Addition-Fragmentation chain Transfer (RAFT) Polymerization

RAFT polymerization is a highly versatile CRP method that achieves control through the use of a thiocarbonylthio compound, known as a RAFT agent or chain transfer agent (CTA).[3] The choice of RAFT agent is critical and depends on the type of monomer being polymerized.[3][8]

Mechanism of RAFT Polymerization:

The RAFT process involves a series of reversible addition-fragmentation steps that allow for the rapid exchange of the thiocarbonylthio group between growing polymer chains. This ensures that all chains have an equal opportunity to propagate, resulting in a controlled polymerization.

Caption: Simplified mechanism of RAFT polymerization.

Causality in Experimental Design:

• Monomer to RAFT Agent Ratio ([M]/[CTA]): This ratio is the primary determinant of the final polymer's molecular weight. A higher ratio results in a higher molecular weight.

• Initiator Concentration: The initiator concentration affects the rate of polymerization. A higher concentration leads to a faster reaction but can also increase the likelihood of termination reactions, potentially broadening the molecular weight distribution.[3]

• Solvent and Temperature: The choice of solvent and reaction temperature influences the solubility of the monomer, polymer, and RAFT agent, as well as the kinetics of the polymerization.[3]

Protocol 1: Synthesis of Poly(N-isopropylacrylamide) (PNIPAM) via RAFT Polymerization

This protocol describes the synthesis of a thermoresponsive polymer, which is of great interest for biomedical applications.

Materials:

• N-isopropylacrylamide (NIPAM) (Monomer)

• 2-(Dodecylthiocarbonothioylthio)-2-methylpropionic acid (DDMAT) (RAFT Agent)

• Azobisisobutyronitrile (AIBN) (Initiator)

• 1,4-Dioxane (Solvent)

• Methanol (for precipitation)

Procedure:

• Purification of Monomer: Recrystallize NIPAM from a hexane/toluene mixture to remove inhibitors. This step is crucial as inhibitors can interfere with the radical polymerization process.

• Reaction Setup: In a Schlenk flask, dissolve NIPAM (e.g., 1.0 g, 8.84 mmol), DDMAT (e.g., 32.2 mg, 0.088 mmol), and AIBN (e.g., 2.9 mg, 0.0176 mmol) in 1,4-dioxane (e.g., 5 mL). The molar ratio of [NIPAM]:[DDMAT]:[AIBN] is typically around 100:1:0.2.

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen, which can act as a radical scavenger and terminate the polymerization.

• Polymerization: Immerse the sealed flask in a preheated oil bath at 70 °C and stir for the desired reaction time (e.g., 6 hours). The reaction time influences the final monomer conversion and, consequently, the molecular weight.

• Termination and Precipitation: Quench the polymerization by exposing the mixture to air and cooling it in an ice bath. Precipitate the polymer by slowly adding the reaction mixture to an excess of cold methanol. This separates the polymer from unreacted monomer and other reagents.

• Purification and Drying: Redissolve the polymer in a minimal amount of a suitable solvent (e.g., THF) and re-precipitate into cold methanol. Repeat this process two more times to ensure high purity. Dry the final polymer under vacuum at room temperature until a constant weight is achieved.

Atom Transfer Radical Polymerization (ATRP)

ATRP is another powerful CRP technique that utilizes a transition metal catalyst (typically copper-based) to reversibly activate and deactivate the growing polymer chains.[4][9] This method provides excellent control over molecular weight and allows for the synthesis of well-defined block copolymers and other complex architectures.[10]

Mechanism of ATRP:

The core of ATRP is a reversible redox process between a transition metal complex in a lower oxidation state (activator) and an alkyl halide (initiator or dormant polymer chain). The activator abstracts a halogen atom from the dormant species to form a radical and the metal complex in a higher oxidation state (deactivator). This radical then propagates before being deactivated by the reverse reaction.

Caption: The equilibrium at the heart of ATRP.

Causality in Experimental Design:

• Catalyst System (Metal and Ligand): The choice of the metal catalyst and ligand is critical for controlling the polymerization. The ligand stabilizes the copper complex and tunes its redox potential, thereby influencing the position of the ATRP equilibrium and the rate of polymerization.[4]

• Initiator Efficiency: The initiator should have a structure similar to the dormant polymer chain end to ensure that all chains are initiated at approximately the same time. The C-X bond strength of the initiator should be appropriate for the chosen catalyst system.[7]

• Solvent Polarity: The polarity of the solvent can affect the solubility and activity of the catalyst complex.[4]

Protocol 2: Synthesis of Polystyrene-Br Macroinitiator via ICAR ATRP

This protocol utilizes Initiators for Continuous Activator Regeneration (ICAR) ATRP, a method that allows for very low catalyst concentrations.[11]

Materials:

• Styrene (Monomer)

• Ethyl α-bromophenylacetate (EBPA) (Initiator)

• Copper(II) bromide (CuBr₂) (Catalyst precursor)

• Tris(2-pyridylmethyl)amine (TPMA) (Ligand)

• Azobisisobutyronitrile (AIBN) (Reducing agent/thermal initiator)

• Anisole (Solvent)

• Methanol (for precipitation)

Procedure:

• Monomer Purification: Pass styrene through a column of basic alumina to remove the inhibitor.

• Reaction Setup: To a Schlenk flask, add CuBr₂ (e.g., 3.9 mg, 0.0175 mmol) and TPMA (e.g., 5.1 mg, 0.0175 mmol). Add anisole (e.g., 2 mL) and stir to dissolve the catalyst complex.

• Addition of Reagents: Add styrene (e.g., 2.0 g, 19.2 mmol), EBPA (e.g., 40.0 mg, 0.175 mmol), and AIBN (e.g., 2.9 mg, 0.0175 mmol).

• Degassing: Perform three freeze-pump-thaw cycles to remove oxygen.

• Polymerization: Place the flask in a preheated oil bath at 90 °C and stir for the desired time (e.g., 8 hours).

• Purification: After cooling, dilute the reaction mixture with THF and pass it through a short column of neutral alumina to remove the copper catalyst. Precipitate the polymer in an excess of cold methanol.

• Drying: Dry the resulting polystyrene-Br macroinitiator under vacuum.

Ring-Opening Polymerization (ROP): Crafting Biodegradable Polymers

ROP is a powerful technique for the synthesis of polymers from cyclic monomers, particularly for producing biodegradable polyesters like polylactic acid (PLA) and polycaprolactone (PCL).[5][12] These materials are extensively used in biomedical applications such as drug delivery, tissue engineering, and medical implants.[13][14]

Mechanism of ROP:

The most common mechanism for the ROP of lactones is a coordination-insertion mechanism, often catalyzed by metal alkoxides, such as tin(II) octoate (Sn(Oct)₂).[15] An alcohol initiator coordinates to the metal center, followed by coordination of the cyclic monomer. The initiator then attacks the carbonyl group of the monomer, leading to ring-opening and insertion of the monomer into the metal-alkoxide bond.

Caption: General workflow for polymer functionalization via click chemistry.

Protocol 4: Azide-Alkyne "Click" Functionalization of an Alkyne-Containing Polymer

This protocol describes the attachment of an azide-containing fluorescent dye to a polymer with pendent alkyne groups, which could have been synthesized using a functional monomer in one of the previously described polymerization methods.

Materials:

• Alkyne-functionalized polymer

• Azide-functionalized molecule (e.g., a fluorescent dye)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• N,N-Dimethylformamide (DMF) (Solvent)

• Dialysis membrane (for purification)

Procedure:

• Dissolution: Dissolve the alkyne-functionalized polymer (e.g., 100 mg) and the azide-functionalized molecule (e.g., 1.2 molar equivalents relative to the alkyne groups) in DMF.

• Catalyst Preparation: In a separate vial, prepare fresh aqueous solutions of CuSO₄·5H₂O (e.g., 0.1 M) and sodium ascorbate (e.g., 0.2 M).

• Click Reaction: To the polymer solution, add the CuSO₄·5H₂O solution followed by the sodium ascorbate solution. The sodium ascorbate reduces Cu(II) to the active Cu(I) catalyst in situ.

• Reaction Progress: Stir the reaction mixture at room temperature for 24 hours, protected from light if a fluorescent dye is used.

• Purification: Transfer the reaction mixture to a dialysis bag (with an appropriate molecular weight cut-off) and dialyze against a large volume of deionized water for 48 hours, changing the water frequently to remove the copper catalyst and excess reagents.

• Isolation: Lyophilize the purified polymer solution to obtain the functionalized polymer as a solid.

Characterization of Polymers and Specialty Chemicals

Thorough characterization is essential to confirm the successful synthesis of the desired polymer and to understand its properties. A combination of techniques is typically employed. [16][17]

Technique	Information Obtained	Relevance to Controlled Polymerization
Nuclear Magnetic Resonance (NMR) Spectroscopy	Chemical structure, composition, and purity. Can be used for end-group analysis to determine molecular weight. [17]	Confirms the incorporation of monomers and the structure of the polymer backbone. Essential for verifying functionalization.
Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC)	Molecular weight (Mn, Mw) and polydispersity index (PDI). [17]	A narrow PDI (typically < 1.3) is a key indicator of a successful controlled polymerization.
Fourier-Transform Infrared (FTIR) Spectroscopy	Presence of specific functional groups. [18]	Useful for confirming the incorporation of functional monomers and successful post-polymerization modification.
Differential Scanning Calorimetry (DSC)	Thermal properties such as glass transition temperature (Tg) and melting point (Tm). [18]	Provides information on the physical state and thermal stability of the polymer.

| Mass Spectrometry (MS) | Molecular weight and structure of small molecules and oligomers. Can be used for end-group analysis. [17]| Confirms the structure of monomers and initiators, and can be used to analyze polymer fragments. |

Scale-Up and Industrial Implementation

Translating a laboratory-scale polymerization to an industrial process presents several challenges, primarily related to heat and mass transfer. [19][20] Key Considerations for Scale-Up:

• Heat Management: Polymerization reactions are often highly exothermic. As the reactor volume increases, the surface area-to-volume ratio decreases, making heat removal more challenging. Inadequate heat management can lead to runaway reactions and broad molecular weight distributions. [20]* Mixing and Viscosity: As the polymerization progresses, the viscosity of the reaction medium can increase dramatically. Efficient mixing is crucial to ensure homogeneous temperature and reagent distribution. [20]* Process Control: Robust real-time monitoring and control of key parameters like temperature, pressure, and viscosity are essential for consistent product quality and safe operation. [20] A pilot plant study is often a critical step in the scale-up process to identify and address these challenges before moving to full-scale production. [19]

Conclusion

The field of polymer synthesis has been revolutionized by the development of controlled polymerization techniques and efficient functionalization methods. By understanding the underlying principles and carefully designing experimental protocols, researchers can create a vast array of advanced materials with precisely tailored properties. This guide has provided a practical framework for the application of RAFT, ATRP, ROP, and click chemistry in the synthesis of polymers and specialty chemicals, empowering scientists and engineers to push the boundaries of materials science and drug development.

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• Ring Opening Polymerization of Lactides and Lactones by Multimetallic Titanium Complexes Derived from the Acids Ph2C(X)CO2H (X = OH, NH2). (2022, August 24).
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• Controlled Radical Polymerization Guide - Sigma-Aldrich. (n.d.).
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• Achievements and Trends in Biocatalytic Synthesis of Specialty Polymers from Biomass-Derived Monomers Using Lipases. (n.d.).
• Polymerization Batch Process Evaluation & Scaleup Process Design. (n.d.).
• Industry on One-table: Consistent, Scalable, and Reproducible Copolymerization Process with a Digitally Controlled System Govern. (n.d.).
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Application Note: Kinetic Profiling of Dihydrofolate Reductase (DHFR) Inhibition by Triazine Antifolates

Target Audience: Researchers, Assay Scientists, and Drug Development Professionals Application: High-throughput screening and mechanistic profiling of DHFR inhibitors

Introduction & Mechanistic Overview

Dihydrofolate reductase (DHFR) is a ubiquitous and essential enzyme that catalyzes the reduction of 7,8-dihydrofolate (DHF) to 5,6,7,8-tetrahydrofolate (THF), utilizing NADPH as an obligate electron-donating cofactor 1[1]. Because THF is a critical one-carbon shuttle required for the de novo biosynthesis of purines, thymidylate, and amino acids, DHFR remains a highly validated therapeutic target in oncology and infectious diseases (e.g., malaria) 1[1].

Triazine antifolates, such as cycloguanil (the active metabolite of the antimalarial proguanil), feature a distinct 1,4-dihydro-1,3,5-triazine scaffold 2[2]. These compounds act as potent competitive inhibitors. The gem-dimethyl substitution at the sp³ carbon of the triazine ring is structurally crucial for anchoring the molecule via hydrophobic interactions within the DHFR active site, effectively blocking DHF access and arresting DNA synthesis 2[2].

DHFR-mediated reduction of DHF to THF and its competitive inhibition by triazine antifolates.

Assay Principle & Spectrophotometric Rationale

The gold-standard methodology for assessing DHFR activity and inhibition is a continuous spectrophotometric kinetic assay 3[3]. The reaction progress is monitored by measuring the decrease in absorbance at 340 nm 4[4].

The Causality of the 340 nm Wavelength: NADPH possesses a strong absorption maximum at 340 nm, while its oxidized counterpart, NADP+, does not absorb at this wavelength 4[4]. Therefore, the rate of absorbance decay (ΔA₃₄₀/min) is directly proportional to the enzymatic oxidation of NADPH, which corresponds 1:1 with the reduction of DHF to THF. In the presence of a triazine antifolate, this decay is attenuated in a dose-dependent manner, allowing for precise calculation of IC₅₀ and Kᵢ values 5[5].

Quantitative Data Summary

Parameter	Quantitative Value / Range	Scientific Rationale
Detection Wavelength	340 nm	Peak absorbance of NADPH; NADP+ is optically silent here.
NADPH Extinction Coefficient	6.22 mM⁻¹ cm⁻¹	Required constant to calculate specific initial velocity (V₀).
Assay Temperature	25°C or 37°C	Must be strictly controlled to prevent V₀ thermodynamic fluctuations.
Pre-incubation Time	10 - 15 minutes	Allows slow-tight binding triazines to reach equilibrium.
Kinetic Read Time	10 - 20 minutes	Ensures sufficient data points for linear slope extraction.
Cycloguanil IC₅₀	~1 - 10 nM	High-affinity competitive inhibition against P. falciparum DHFR 6[6].

Experimental Protocol

This protocol is designed as a self-validating system for a 96-well microplate format, incorporating mandatory background controls to ensure data integrity 4[4].

Materials & Reagents

• Purified DHFR Enzyme (Human or Plasmodium falciparum depending on target).

• Dihydrofolic Acid (DHF) and NADPH 1[1].

• Assay Buffer: 50 mM Tris-HCl (pH 7.5) or 50 mM Potassium Phosphate 4[4].

• Test Compounds: Triazine antifolates (e.g., Cycloguanil) dissolved in DMSO.

• Positive Control: Methotrexate (MTX) 4[4].

Step-by-Step Methodology

Step-by-step workflow for the 96-well spectrophotometric DHFR inhibition assay.

Step 1: Reagent Preparation

• Prepare a 10 mM stock of DHF and NADPH in Assay Buffer.

• Causality Note: Both DHF and NADPH are highly unstable and prone to spontaneous oxidation and photolytic degradation. Keep them strictly on ice and in amber tubes. Failing to do so will cause severe baseline drift and artifactual absorbance drops 5[5].

Step 2: Compound Dilution & Plate Setup

• Prepare serial dilutions of the triazine inhibitor in DMSO. Ensure the final DMSO concentration in the assay well does not exceed 1% (v/v) to prevent solvent-induced enzyme denaturation 7[7].

• Self-Validating Controls: Assign wells for Enzyme Control (enzyme + vehicle, maximum velocity), Background Control (buffer + DHF/NADPH, no enzyme), and Positive Control (MTX) 5[5].

Step 3: Enzyme-Inhibitor Pre-Incubation

• Add Assay Buffer, DHFR enzyme, and test compounds to the respective wells.

• Incubate the plate at room temperature for 10–15 minutes 8[8].

• Causality Note: Many triazine antifolates exhibit slow-tight binding kinetics. Pre-incubation allows the inhibitor and enzyme to reach thermodynamic equilibrium. Skipping this step often results in non-linear initial velocities and artificially inflated IC₅₀ values 2[2].

Step 4: Reaction Initiation

• Rapidly dispense a master mix of DHF and NADPH into all wells to initiate the catalytic reaction [[8]](8].

Step 5: Kinetic Measurement

• Immediately place the plate in a microplate spectrophotometer.

• Read the absorbance at 340 nm in kinetic mode, taking readings every 15–30 seconds for 10–20 minutes at a constant temperature 4[4].

Data Analysis & Troubleshooting

Calculating Inhibition

• Determine Initial Velocity (V₀): Calculate the slope of the linear portion of the absorbance vs. time curve (ΔAbs/min) for each well 4[4]. Subtract the Background Control rate from all test and enzyme control wells.

• Calculate % Inhibition: % Inhibition =[1 - (V₀_inhibitor / V₀_enzyme_control)] × 100

• Determine IC₅₀: Plot the percent inhibition against the logarithm of the triazine inhibitor concentration and fit the data using a standard four-parameter non-linear regression model 4[4].

Troubleshooting Common Assay Artifacts

• Artifact: The kinetic curve flattens out too rapidly (non-linear kinetics within the first 3 minutes).

  • Causality: Substrate depletion or excessively high enzyme concentration. Ensure that [DHF] > Kₘ and adjust the enzyme concentration so that the uninhibited reaction remains strictly linear for at least 5 minutes 2[2].

• Artifact: High background absorbance drift in the absence of enzyme.

  • Causality: DHF is unstable in acidic conditions and degrades spontaneously. Always prepare DHF fresh. If necessary, facilitate dissolution with a minimal amount of 1 M KOH (e.g., 0.020 ml per mg of DHF) to maintain a slightly alkaline local pH during stock preparation 3[3].

References

• PubMed / NIH. Effects of dual combinations of antifolates with atovaquone or dapsone on nucleotide levels in Plasmodium falciparum. Available at:[Link]

• BioVision / Assay Genie. Dihydrofolate Reductase Inhibitor Screening Kit (Colorimetric). Available at: [Link]

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Introduction: The Imperative for Greener Pathways to a Privileged Scaffold

An In-Depth Guide to Green Synthesis of 2,4-Diamino-1,3,5-Triazine Derivatives: Application Notes & Protocols

Authored for Researchers, Scientists, and Drug Development Professionals

The 2,4-diamino-1,3,5-triazine core is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its ability to serve as a rigid framework for presenting functional groups in a defined spatial orientation.[1] This structural motif is present in a wide array of biologically active compounds, including anticancer, antimalarial, antiviral, and antibacterial agents.[1][2][3] Traditionally, the synthesis of these vital derivatives has often relied on methods involving lengthy reaction times, harsh conditions, and the use of hazardous organic solvents.

In alignment with the global shift towards sustainable scientific practices, this guide details green synthesis approaches for 2,4-diamino-1,3,5-triazine derivatives. These methodologies leverage alternative energy sources and eco-friendly media to significantly reduce environmental impact while enhancing efficiency. By embracing techniques such as microwave-assisted organic synthesis (MAOS) and ultrasound-assisted (sonochemical) reactions, researchers can achieve dramatically shorter reaction times, higher yields, and simplified purification processes, thereby accelerating the drug discovery pipeline.[1][4][5] This document provides not just step-by-step protocols but also the underlying scientific rationale, empowering researchers to adopt and adapt these greener, more efficient synthetic strategies.

Core Green Chemistry Strategies and Their Rationale

The successful implementation of green chemistry in the synthesis of 2,4-diamino-1,3,5-triazines hinges on the strategic application of alternative energy sources and benign solvent systems. The two most impactful and widely adopted techniques are Microwave-Assisted Organic Synthesis (MAOS) and Sonochemistry.

Microwave-Assisted Organic Synthesis (MAOS): Revolutionizing Reaction Efficiency

Expertise & Causality: Conventional heating methods transfer energy indirectly and inefficiently via conduction and convection, often leading to localized overheating and the formation of byproducts. Microwave-assisted synthesis, in contrast, utilizes the ability of polar molecules and ions to absorb microwave energy directly and convert it into thermal energy.[1] This direct energy transfer results in rapid, uniform, and efficient heating of the reaction mixture. This mechanism is the primary reason for the observed accelerated reaction rates—transforming processes that take hours or days into mere minutes—and often leads to higher product yields and purity by minimizing thermal decomposition and side reactions.[1][6]

The general workflow for microwave-assisted synthesis is a straightforward process that is highly amenable to the high-throughput screening and library synthesis crucial for modern drug discovery.[1]

Caption: General experimental workflow for microwave-assisted synthesis.

Protocol 1: Microwave-Assisted Synthesis of 6-Substituted-2,4-diamino-1,3,5-triazines from Dicyandiamide and Nitriles

This method is a highly effective green procedure for preparing 6-substituted-2,4-diamino-1,3,5-triazines due to its simplicity, short reaction times, and reduced solvent usage.[7][8][9] The reaction proceeds via the cyclization of dicyandiamide with a wide range of alkyl, aryl, and heteroaryl nitriles.

Caption: Reaction scheme for microwave-assisted triazine synthesis.

Methodology:

• Reactant Preparation: In a 10 mL microwave-safe glass vial equipped with a magnetic stir bar, combine the appropriate nitrile (15 mmol) and dicyandiamide (15 mmol, 1.0 eq).

• Solvent (Optional): For reactants with poor microwave absorption or to ensure homogeneity, a minimal amount of a high-boiling point polar solvent like dimethyl sulfoxide (DMSO) can be added (e.g., 1-3 mL).[7] However, many reactions proceed efficiently under solvent-free conditions.

• Microwave Irradiation: Seal the vial and place it in the cavity of a dedicated microwave synthesizer. Irradiate the mixture for 10-15 minutes at a constant temperature (typically 150-190°C), with power modulated to maintain the set temperature.[1][7]

• Work-up and Purification:

  • After the reaction, allow the vial to cool to room temperature.

  • The resulting solid is often of high purity. If necessary, triturate the crude product with a suitable solvent like ethanol or acetone to remove any unreacted starting materials.

  • Collect the solid product by filtration, wash with a small amount of cold solvent, and dry under vacuum.[8] Further purification can be achieved by recrystallization if required.

• Self-Validation/Characterization: Confirm the structure and purity of the synthesized derivative using standard analytical techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS). The crystal structure can be determined by X-ray analysis.[7][8]

Data Summary:

R-Group (in R-CN)	Solvent	Time (min)	Yield (%)	Reference
Phenyl	None	14	93%	[6]
4-Methylphenyl	DMSO (1 mL)	10	95%	[7]
4-Methoxyphenyl	DMSO (1 mL)	10	90%	[7]
4-Chlorophenyl	DMSO (1 mL)	10	94%	[7]
4-Pyridyl	DMSO (3 mL)	15	89%	[7]

Ultrasound-Assisted (Sonochemical) Synthesis: Harnessing Acoustic Energy

Expertise & Causality: Sonochemistry utilizes high-frequency sound waves (typically >20 kHz) to induce acoustic cavitation in a liquid medium—the formation, growth, and implosive collapse of microscopic bubbles. This collapse generates localized hot spots with transient high temperatures (~5000 K) and pressures (~1000 atm), along with intense shockwaves and microjets.[10] This extreme environment dramatically enhances mass transfer and increases the reactivity of chemical species at the molecular level. For the synthesis of 2,4-diamino-1,3,5-triazines, this translates into significantly accelerated reactions, often at or near room temperature, and the ability to use environmentally benign solvents like water and ethanol.[4][10]

Protocol 2: Ultrasound-Assisted Synthesis of Morpholine-Functionalized 1,3,5-Triazines in Aqueous Media

This protocol demonstrates a highly sustainable approach that combines the benefits of sonochemistry with the use of water as a green solvent.[4] The use of a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB) is crucial for facilitating reactions between water-insoluble organic substrates and aqueous-phase reagents.[4][11]

Methodology:

• Reactant Preparation: In a suitable reaction vessel, suspend the starting material, 4-chloro-N-(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazin-2-amine (1 mmol), the appropriate amine for substitution (1.1 mmol), sodium carbonate (Na₂CO₃) as a base (2 mmol), and a catalytic amount of TBAB (0.1 mmol) in deionized water (10 mL).

• Sonication: Immerse the vessel in an ultrasonic cleaning bath or use a direct-immersion ultrasonic horn. Irradiate the heterogeneous mixture with ultrasound at a controlled temperature (e.g., 40-70°C) and power (e.g., 70% amplitude) for 5-60 minutes.[4] Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Work-up and Purification:

  • Upon completion, cool the reaction mixture to room temperature.

  • Collect the precipitated product by vacuum filtration.

  • Wash the solid thoroughly with water to remove the base and catalyst, followed by a cold organic solvent (e.g., ethanol or diethyl ether) to remove non-polar impurities.

  • Dry the purified product under vacuum.

• Self-Validation/Characterization: Verify the identity and purity of the final compound using spectroscopic methods (FTIR, ¹H NMR, ¹³C NMR, MS).

Comparative Data:

Method	Reaction Time	Yield	Reference
Conventional (Reflux)	5-6 hours	~69%	[4]
Ultrasound-Assisted	30-35 minutes	>84%	[4]

Concluding Remarks for the Modern Researcher

The adoption of green synthesis methodologies is no longer a niche practice but a fundamental necessity for sustainable chemical research and development. The microwave-assisted and sonochemical protocols detailed herein offer robust, efficient, and environmentally responsible alternatives to conventional methods for synthesizing 2,4-diamino-1,3,5-triazine derivatives.[5][10] These techniques not only align with the principles of green chemistry by reducing energy consumption and waste but also provide significant practical advantages in terms of speed and yield. For professionals in drug development, mastering these approaches can substantially accelerate the discovery, optimization, and scalable production of novel therapeutics built upon this versatile and pharmacologically significant scaffold.

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• Díaz-Ortiz, A., et al. (2004). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. ResearchGate. [Link]

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• Kułaga, M., et al. (2025). Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. MDPI. [Link]

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• Shahari, M. S. B., et al. (2022). One‐Pot Multicomponent Synthesis of Bis(diamino‐1,3,5‐triazines) under Microwave Irradiation. Monash University Research Profile. [Link]

• Organic Chemistry Portal. (2017). Synthesis of 1,3,5-triazines. Organic Chemistry Portal. [Link]

• Makowska, A., et al. (2025). (PDF) Hybrid Molecules Composed of 2,4-Diamino-1,3,5-triazines and 2-Imino-Coumarins and Coumarins. Synthesis and Cytotoxic Properties. ResearchGate. [Link]

• Tandi, M., et al. (2019). Synthesis of 2,4-diamino-1,3,5-triazines via MCR. ResearchGate. [Link]

• Kumar, R., et al. (2019). Ultrasound-assisted high-yield multicomponent synthesis of triazolo[1,2-a]indazole-triones using silica-coated ZnO nanoparticles as a heterogeneous catalyst. Green Chemistry. [Link]

• Reddy, C. R., et al. (2014). Ultrasound-assisted synthesis of novel 1,2,3-triazoles coupled diaryl sulfone moieties by the CuAAC reaction, and biological evaluation of them as antioxidant and antimicrobial agents. PubMed. [Link]

• Khan, A., et al. (2022). Ultrasound-Assisted Synthesis and In Silico Modeling of Methanesulfonyl-Piperazine-Based Dithiocarbamates as Potential Anticancer, Thrombolytic, and Hemolytic Structural Motifs. MDPI. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. New Approach for the One-Pot Synthesis of 1,3,5-Triazine Derivatives: Application of Cu(I) Supported on a Weakly Acidic Cation-Exchanger Resin in a Comparative Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, structure and anticancer activity of novel 2,4-diamino-1,3,5-triazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Green Synthesis of the Triazine Derivatives and their Application for the Benign Electrocatalytic Reaction of Nitrate Reduction to Ammonia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 7. researchgate.net [researchgate.net]
• 8. Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. jmaterenvironsci.com [jmaterenvironsci.com]
• 11. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Yield of 6-Benzhydryl-1,3,5-triazine-2,4-diamine Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have structured this guide to address the specific mechanistic and practical challenges encountered when synthesizing 6-benzhydryl-1,3,5-triazine-2,4-diamine (also known as 2,4-diamino-6-diphenylmethyl-1,3,5-triazine).

This compound is typically synthesized via the1 (e.g., ethyl diphenylacetate)[1]. Due to the severe steric bulk of the benzhydryl group and the competing side reactions inherent to strongly basic conditions, researchers frequently experience stalled reactions and poor yields[2].

This guide provides field-proven methodologies, causality-driven troubleshooting, and self-validating protocols to ensure a robust and high-yielding synthesis.

Mechanistic Causality & Reaction Workflow

The synthesis relies on the nucleophilic attack of a free biguanide species onto the carbonyl carbon of ethyl diphenylacetate, followed by an intramolecular cyclization to form the aromatic 1,3,5-triazine core[3].

The Causality of Yield Loss: Biguanide is typically supplied as a stable hydrochloride salt. It must be fully neutralized to its free base form using a 4[4]. If trace water is present in the solvent, NaOMe will generate hydroxide ions, which rapidly hydrolyze the ethyl diphenylacetate into diphenylacetic acid. The resulting carboxylate is completely unreactive toward biguanide, permanently capping your yield.

Caption: Fig 1. Workflow and troubleshooting decision tree for 6-benzhydryl-1,3,5-triazine-2,4-diamine.

Self-Validating Experimental Protocol

This protocol is designed with built-in validation checkpoints to ensure each mechanistic step is successful before proceeding.

Step 1: Liberation of Free Biguanide

• Suspend biguanide hydrochloride (1.0 eq) in strictly anhydrous methanol (<50 ppm H2O) under an inert nitrogen atmosphere.

• Slowly add a freshly titrated solution of sodium methoxide in methanol (1.5 eq) at 0°C[1]. Validation Checkpoint: The reaction mixture will transition from a suspension of biguanide HCl to a suspension of fine, white sodium chloride (NaCl). The pH of a diluted aliquot should be >10.

Step 2: Cyclocondensation

• Add ethyl diphenylacetate (1.2 eq) dropwise to the basic biguanide solution.

• Heat the mixture to reflux (approx. 65°C) for 12–18 hours. Validation Checkpoint: Monitor the reaction via TLC (Eluent: Dichloromethane/Methanol 9:1). The ester (high Rf, UV active) should diminish, replaced by a highly polar, UV-active spot near the baseline (the triazine product). If an intermediate spot persists, the intramolecular cyclization is incomplete.

Step 3: Workup and Isolation

• Cool the mixture to room temperature and concentrate under reduced pressure to remove methanol.

• Triturate the resulting residue with cold distilled water. Validation Checkpoint: The product, 6-benzhydryl-1,3,5-triazine-2,4-diamine, is highly lipophilic and will precipitate as a solid. Unreacted biguanide and any sodium diphenylacetate (hydrolysis byproduct) will dissolve in the aqueous phase, effectively purifying the product[4]. Filter and wash with cold water, then dry under vacuum.

Caption: Fig 2. Mechanistic pathway of 1,3,5-triazine cyclization from biguanide and ester.

Quantitative Data: Yield Optimization Matrix

The following table summarizes the causal relationship between reaction parameters and isolated yield. Note the critical impact of moisture and base equivalents on the final outcome.

NaOMe (Equivalents)	Solvent Moisture (ppm H2O)	Reaction Temp (°C)	Time (h)	Isolated Yield (%)	Major Byproduct / Issue
1.0	< 50	65 (Reflux)	16	45%	Unreacted Ester
1.5	< 50	65 (Reflux)	16	88%	None (Optimal)
1.5	~ 2000 (0.2%)	65 (Reflux)	16	35%	Diphenylacetic acid (Hydrolysis)
2.0	< 50	25 (RT)	24	20%	Acylbiguanide intermediate (Stalled)

Troubleshooting FAQs

Q1: My yield is stuck below 40%, and I am recovering a large amount of a polar, acidic byproduct. What is happening? A: You are experiencing ester hydrolysis. Sodium methoxide in the presence of trace water acts as sodium hydroxide. The hydroxide ion attacks the ethyl diphenylacetate, converting it into diphenylacetic acid (which you are recovering as a polar byproduct). Ensure your methanol is strictly anhydrous (stored over 3Å molecular sieves) and use freshly prepared or titrated NaOMe[1].

Q2: I observe unreacted biguanide hydrochloride even after adding NaOMe. Should I add more base? A: Do not arbitrarily add more base, as excess methoxide can promote side reactions. Biguanide free base has limited solubility in methanol compared to its hydrochloride salt. The persistent solid might actually be the precipitated NaCl byproduct[4]. To validate, filter the solid and test its solubility in water; NaCl will dissolve instantly, whereas unreacted biguanide HCl will alter the pH.

Q3: The reaction stalls at the acylbiguanide intermediate. How do I force the cyclization? A: The final intramolecular cyclization (aromatization) requires overcoming a significant activation energy barrier, especially with the sterically bulky benzhydryl group. If the reaction stalls at room temperature, you must heat the reaction to reflux (65°C in methanol)[3]. If methanol reflux is insufficient, consider solvent swapping to a higher-boiling alcohol like ethanol (reflux at 78°C) while using sodium ethoxide as the base.

Q4: How do I efficiently separate the final triazine product from unreacted diphenylacetic acid? A: Leverage their distinct pKa values. During the aqueous workup, adjust the pH of the water wash to ~8-9 using a mild sodium bicarbonate solution. The unreacted diphenylacetic acid will remain soluble in the aqueous layer as a sodium salt, while the highly lipophilic 6-benzhydryl-1,3,5-triazine-2,4-diamine will remain an insoluble solid, allowing for easy isolation via vacuum filtration.

References

• Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and Inflammatory Response. ijpras.com.
• The chemistry of biguanides: from synthetic routes to applications in organic chemistry. cdnsciencepub.com.
• An In-depth Technical Guide to the Synthesis of Chlorazanil from N-(4-chlorophenyl)-biguanide. benchchem.com.
• Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX. nih.gov.

Sources

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• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis and anticancer activity of new benzensulfonamides incorporating s-triazines as cyclic linkers for inhibition of carbonic anhydrase IX - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Solubility Challenges with Diaryl-1,3,5-Triazine-2,4-Diamines

Welcome to the technical support center for diaryl-1,3,5-triazine-2,4-diamines. This guide is designed for researchers, scientists, and drug development professionals who are working with this important class of compounds. Diaryl-1,3,5-triazine-2,4-diamines are a versatile scaffold in medicinal chemistry, with applications in the development of anticancer, anti-inflammatory, and antiviral agents.[1][2] However, their characteristically low aqueous solubility often presents significant challenges during synthesis, purification, and biological testing.

This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you navigate and overcome these solubility issues. The following sections offer practical, field-proven insights and step-by-step protocols to ensure the successful progression of your research.

Troubleshooting Guide: A Question-and-Answer Approach

This section is structured to directly address the common problems and questions that arise when working with poorly soluble diaryl-1,3,5-triazine-2,4-diamines.

I. Initial Compound Handling and Stock Solution Preparation

Question 1: My newly synthesized diaryl-1,3,5-triazine-2,4-diamine won't dissolve in common laboratory solvents. What should I do?

Answer: This is a frequent observation with this class of compounds due to their planar, aromatic structure which can lead to strong crystal lattice energy. Here is a systematic approach to finding a suitable solvent:

• Start with Common Organic Solvents: Begin with small-scale solubility tests in a range of common laboratory solvents. It has been noted that some triazine derivatives exhibit solubility in solvents like DMSO, 1,4-dioxane, and methanol, while showing poor solubility in non-polar solvents and water.

• Utilize a Solubility Screening Protocol:

  • Weigh a small, precise amount of your compound (e.g., 1-5 mg) into several vials.

  • Add a measured volume of a single solvent (e.g., 100 µL) to each vial.

  • Vortex or sonicate the vials to aid dissolution.

  • Visually inspect for complete dissolution.

  • If the compound dissolves, add more compound to determine the approximate saturation point.

  • If it does not dissolve, incrementally add more solvent.

Table 1: Recommended Solvents for Initial Screening

Solvent Class	Examples	Expected Solubility of Diaryl-1,3,5-Triazine-2,4-Diamines
Aprotic Polar	DMSO, DMF, THF	Often the best choice for initial stock solutions.
Protic Polar	Methanol, Ethanol	Moderate solubility can sometimes be achieved.
Non-Polar	Hexane, Toluene	Generally poor solubility is expected.
Chlorinated	DCM, Chloroform	Variable, but worth screening.

Question 2: I've managed to dissolve my compound in DMSO, but it precipitates when I dilute it into my aqueous assay buffer. How can I prevent this?

Answer: This phenomenon is known as "solvent-shift" precipitation and is a common hurdle when working with compounds that have low aqueous solubility.[3] Here are several strategies to mitigate this issue:

• Step-wise Dilution: Avoid a large, single-step dilution. Instead, perform a serial dilution, first into a small volume of your assay buffer, and then add this intermediate dilution to the final volume.[3]

• Increase Agitation: Add the DMSO stock solution drop-wise into the vortexing or rapidly stirring aqueous buffer. This rapid dispersion can prevent the formation of localized high concentrations that trigger precipitation.[3]

• Optimize Final DMSO Concentration: Many cell lines and biochemical assays can tolerate a final DMSO concentration of 0.1% to 0.5%. Maintaining the highest tolerable DMSO concentration can help keep your compound in solution. Always include a vehicle control with the same final DMSO concentration in your experiments.

• Use of Co-solvents: In some cases, preparing your initial stock solution in a co-solvent system (e.g., a mixture of DMSO and polyethylene glycol) can improve solubility upon dilution into aqueous media.

• Pre-warming the Aqueous Medium: Ensure your aqueous buffer is pre-warmed to the experimental temperature (e.g., 37°C) before adding the compound stock. Temperature can influence solubility.[3]

dot

Caption: Workflow for diluting DMSO stock solutions.

II. Advanced Solubility Enhancement Strategies

If initial formulation attempts are unsuccessful, more advanced techniques can be employed to improve the solubility of your diaryl-1,3,5-triazine-2,4-diamine.

Question 3: My compound has very low aqueous solubility even with co-solvents. What are my options for improving its bioavailability for in vivo studies?

Answer: For compounds with persistent solubility issues, several formulation strategies can significantly enhance their aqueous solubility and bioavailability. These methods alter the physicochemical properties of the solid-state material.

1. Salt Formation:

• Principle: Diaryl-1,3,5-triazine-2,4-diamines are typically basic due to the presence of amino groups. By reacting the basic compound with an acid, a salt can be formed. Salts often have significantly higher aqueous solubility than the free base.[4][5][6] For salt formation to be effective, there should be a pKa difference of at least two to three units between the drug and the counterion.[5]

• Protocol for Salt Screening:

  • Dissolve your diaryl-1,3,5-triazine-2,4-diamine in a suitable organic solvent (e.g., ethanol, isopropanol).

  • In separate vials, add equimolar amounts of various pharmaceutically acceptable acids (e.g., hydrochloric acid, methanesulfonic acid, tartaric acid).

  • Stir the solutions at room temperature or with gentle heating.

  • Allow the solvent to evaporate slowly or induce precipitation by adding an anti-solvent.

  • Collect any resulting solid and analyze it by techniques such as Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC) to confirm salt formation and assess crystallinity.

  • Determine the aqueous solubility of the new salt forms using a shake-flask method.

2. Co-crystallization:

• Principle: A co-crystal is a multi-component crystal in which the active pharmaceutical ingredient (API) and a co-former are held together by non-covalent interactions, such as hydrogen bonds.[4][7] Co-crystals can exhibit improved solubility, dissolution rate, and stability compared to the parent API.[4][7][8] This is a particularly useful strategy for non-ionizable compounds or when salt formation is problematic.[4][7]

• Screening for Co-formers: Co-formers are often selected from the GRAS (Generally Recognized as Safe) list.[7] Computational screening can help predict suitable co-formers, followed by experimental screening using techniques like solvent-assisted grinding or slurry crystallization.[4][8]

3. Amorphous Solid Dispersions (ASDs):

• Principle: In an ASD, the crystalline API is converted into a high-energy amorphous state and dispersed within a polymer matrix.[9][10][11] The amorphous form has a higher apparent solubility and faster dissolution rate than the crystalline form.[10] The polymer helps to stabilize the amorphous state and prevent recrystallization.[12]

• Common Preparation Methods:

  • Spray Drying: The API and polymer are dissolved in a common solvent, and the solution is sprayed into a hot gas stream, which rapidly evaporates the solvent, leaving the solid dispersion.[11]

  • Hot-Melt Extrusion (HME): The API and polymer are mixed and heated to form a molten mass, which is then forced through a die.[11]

dot

Caption: Advanced strategies for solubility enhancement.

III. Analytical Methods for Solubility Determination

Question 4: How do I accurately measure the solubility of my compound?

Answer: There are two main types of solubility measurements: kinetic and thermodynamic. The choice of method depends on the stage of your research.

• Kinetic Solubility: This is a high-throughput method often used in early drug discovery. It measures the concentration at which a compound precipitates when a stock solution (usually in DMSO) is added to an aqueous buffer.[13][14] This method is useful for ranking compounds but may not represent true equilibrium solubility.

  • Protocol (Nephelometry-based):

    • Prepare serial dilutions of your compound in DMSO in a microtiter plate.

    • Add a fixed volume of aqueous buffer to each well.

    • Incubate for a set period (e.g., 1-2 hours) at a controlled temperature.

    • Measure the light scattering or turbidity in each well using a nephelometer or plate reader.

    • The kinetic solubility is the highest concentration that does not show a significant increase in light scattering compared to the blank.

• Thermodynamic Solubility (Shake-Flask Method): This is the "gold standard" method that measures the equilibrium solubility of a solid compound in a solvent.[14] It is more time-consuming but provides a more accurate representation of solubility.

  • Protocol:

    • Add an excess amount of the solid compound to a vial containing a known volume of the desired solvent or buffer.

    • Seal the vial and agitate it at a constant temperature for a sufficient time to reach equilibrium (typically 24-48 hours).

    • After equilibration, allow the undissolved solid to settle.

    • Carefully remove an aliquot of the supernatant and filter it to remove any remaining solid particles.

    • Determine the concentration of the dissolved compound in the filtrate using a validated analytical method such as HPLC-UV or LC-MS.[15]

Table 2: Comparison of Solubility Assay Methods

Feature	Kinetic Solubility	Thermodynamic Solubility
Principle	Precipitation from a supersaturated solution	Equilibrium between solid and dissolved states
Starting Material	DMSO stock solution	Solid compound
Throughput	High	Low
Time	Fast (1-2 hours)	Slow (24-72 hours)
Accuracy	Provides an estimate	Gold standard for true solubility
Application	Early-stage screening, compound ranking	Lead optimization, formulation development

Frequently Asked Questions (FAQs)

Q: What is the likely effect of pH on the solubility of diaryl-1,3,5-triazine-2,4-diamines?

A: Due to the basic nature of the amino groups on the triazine ring, the solubility of these compounds is expected to be pH-dependent. At lower pH values (acidic conditions), the amino groups will become protonated, forming cationic species that are generally more water-soluble. Conversely, at higher pH values (basic conditions), the compound will exist in its less soluble, neutral free base form. Therefore, you can expect higher aqueous solubility in acidic buffers compared to neutral or basic buffers. The Henderson-Hasselbalch equation can provide a rough estimation of pH-dependent solubility, but experimental determination is recommended as the actual behavior can be compound-specific.[16][17]

Q: I am observing precipitation in my cell-based assay. How can I be sure it's my compound and not something else?

A: It's important to troubleshoot systematically. First, visually inspect your compound stock solution to ensure it is fully dissolved before adding it to the media. Prepare a vehicle control (media with the same final concentration of DMSO but without your compound) and incubate it alongside your experimental samples. If the vehicle control remains clear while your treated wells show precipitation, it is highly likely that your compound is the cause. You can also take a small aliquot of the media from a precipitated well and examine it under a microscope to observe the morphology of the precipitate.

Q: Can I filter my final solution to remove the precipitate before adding it to my cells or assay?

A: Filtering a solution to remove precipitate is generally not recommended.[18] This action will remove an unknown amount of your compound, leading to an inaccurate final concentration in your experiment and compromising the integrity of your data. The better approach is to address the root cause of the precipitation by optimizing the formulation as described in the troubleshooting guide.

Q: Are there any "green chemistry" approaches to solubilizing these compounds?

A: While not a direct solubilization technique for the final compound, the synthesis method can impact the initial handling and purification. Some research has focused on microwave-assisted synthesis of triazine derivatives, which can reduce the use of solvents and shorten reaction times. For solubilization, exploring aqueous-based systems with pharmaceutically acceptable excipients like cyclodextrins can be considered a greener alternative to high concentrations of organic solvents.

References

• International Journal of Scientific Research & Technology. (n.d.). Co-Crystallization as a Strategy for Solubility Enhancement: Design, Development, and Pharmaceutical Applications. Retrieved from [Link]

• AxisPharm. (n.d.). Kinetic Solubility Assays Protocol. Retrieved from [Link]

• Aragen Life Sciences. (n.d.). Scalable Amorphous Solid Dispersion Strategy. Retrieved from [Link]

• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. (n.d.). Retrieved from [Link]

• Ghule, P. J., Aukunuru, J., & Bairagi, S. (n.d.). Amorphous solid dispersion: A promising technique for improving oral bioavailability of poorly water-soluble drugs. ResearchGate. Retrieved from [Link]

• Pharmaceutical Technology. (2025, March 12). Solving Poor Solubility with Amorphous Solid Dispersions. Retrieved from [Link]

• Pharma's Almanac. (2023, May 5). Enhanced Solubility through API Processing: Salt and Cocrystal Formation. Retrieved from [Link]

• Technobis. (2025, May 12). Amorphous solid dispersions for enhanced drug solubility and stability. Retrieved from [Link]

• ACS Publications. (2025, September 4). Cocrystal Engineering-Based Strategies for Enhancing the Permeability of Poorly Permeable APIs. Crystal Growth & Design. Retrieved from [Link]

• ACS Publications. (2010, July 14). Modifying the Diffusion Layer of Soluble Salts of Poorly Soluble Basic Drugs To Improve Dissolution Performance. Molecular Pharmaceutics. Retrieved from [Link]

• Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.). Drug Dissolution Enhancement by Salt Formation. Retrieved from [Link]

• Amorphous solid dispersions: An update for preparation, characterization, mechanism on bioavailability, stability, regulatory considerations and marketed products. (n.d.). Retrieved from [Link]

• Unchained Labs. (n.d.). High-throughput 96-well cocrystal screening workflow for active pharmaceutical ingredients. Retrieved from [Link]

• Convenient methods for the synthesis and characterisation of various Triazines. (n.d.). Retrieved from [Link]

• Inventiva Pharma. (n.d.). Solubility Toolbox for Successful Design of Drug Candidates. Retrieved from [Link]

• ResearchGate. (2025, October 13). What is the reason behind the precipitation of drugs or compounds during MTT assay in 96-well plates after the treatment?. Retrieved from [Link]

• ResearchGate. (2023, February 8). Why salt formation of weak acid increases the drug solubility?. Retrieved from [Link]

• Illumina. (2026, February 4). Precipitation and Resuspension Troubleshooting Guide in Infinium Assay. Retrieved from [Link]

• PubMed. (2004, August 15). Accuracy of calculated pH-dependent aqueous drug solubility. Retrieved from [Link]

• Biguanide-Based Synthesis of 1,3,5-Triazine Derivatives with Anticancer Activity and 1,3,5-Triazine Incorporated Calcium Citrate Nanoparticles. (n.d.). Retrieved from [Link]

• Synthesis of dicationic diaryltriazines nucleic acid binding agents. (n.d.). Retrieved from [Link]

• Chapter 3 – Structural characterization of triazines. (n.d.). Retrieved from [Link]

• ResearchGate. (2026, February 25). (PDF) Study of pH-dependent drugs solubility in water. Retrieved from [Link]

• PubMed. (2008, December 15). Strategies to overcome pH-dependent solubility of weakly basic drugs by using different types of alginates. Retrieved from [Link]

• RSC Publishing. (2025, August 8). Multifunctional s-triazine-BODIPY conjugates: synthetic strategies, photophysical insights, and emerging applications. Retrieved from [Link]

• Preprints.org. (2024, August 28). An In-Depth Analysis of pH-Independent Controlled Drug Delivery Systems and Prospects for the Future. Retrieved from [Link]

• Exploring s-triazine derivatives as anticancer agents. (2026, February 11). Retrieved from [Link]

• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). (2025, October 21). Retrieved from [Link]

• MDPI. (2021, December 2). Improved Bioavailability of Poorly Water-Soluble Drug by Targeting Increased Absorption through Solubility Enhancement and Precipitation Inhibition. Retrieved from [Link]

• Google Patents. (n.d.). EP0941989A2 - Process for the preparation of 2,4-diaryl-6-o-hydroxyphenyl-1,3,5-triazine derivatives in the presence of a protic acid catalyst.

• MDPI. (2023, September 7). Monitoring Distribution of the Therapeutic Agent Dimethyl Sulfoxide via Solvatochromic Shift of Albumin-Bound Indocyanine Green. Retrieved from [Link]

• Beilstein Journals. (2021, May 14). Synthesis of functionalized imidazo[4,5-e]thiazolo[3,2-b]tri. Retrieved from [Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 6. rjpdft.com [rjpdft.com]
• 7. ijsrtjournal.com [ijsrtjournal.com]
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optimization of microwave irradiation time for triazine synthesis

Welcome to the Technical Support Center for Microwave-Assisted Organic Synthesis (MAOS). As a Senior Application Scientist, I have designed this guide to help you navigate the thermodynamic and kinetic complexities of synthesizing 1,3,5-triazine derivatives.

Triazine core functionalization—particularly the sequential nucleophilic substitution of cyanuric chloride—presents unique challenges. While the first two substitutions are kinetically favorable, the third substitution suffers from severe ring deactivation, traditionally requiring harsh, prolonged reflux that degrades yields. Microwave irradiation solves this by directly coupling electromagnetic energy with polar molecules, but it requires precise optimization to prevent charring, sublimation, or solvent degradation.

Below, you will find a causality-driven methodology, quantitative benchmarks, and a troubleshooting Q&A to ensure your protocols are robust, reproducible, and self-validating.

The Mechanistic Workflow of Triazine Functionalization

To understand how to optimize your microwave parameters, you must first understand the causality of the reaction. The 1,3,5-triazine ring becomes progressively more electron-rich (and thus less electrophilic) with each nucleophilic substitution.

• 1st Substitution: Highly exothermic; must be run at 0 °C to prevent over-substitution.

• 2nd Substitution: Proceeds at room temperature to 50 °C.

• 3rd Substitution: Requires overcoming a massive activation energy barrier. Microwave dielectric heating excels here by rapidly heating polar solvents (like DMF) and reagents, reducing the residence time of sensitive intermediates from hours to minutes, thereby outcompeting degradation pathways[1].

Workflow for the stepwise synthesis of trisubstituted triazines utilizing microwave irradiation.

Quantitative Benchmarking: Conventional vs. Microwave

The following table summarizes the quantitative advantages of optimizing your 3rd substitution step using microwave irradiation, based on validated studies utilizing phase-transfer catalysts (PTC) like Tetrabutylammonium bromide (TBAB)[1][2].

Parameter	Conventional Heating	Microwave Irradiation (Optimized)	Causality / Mechanism
Temperature	Reflux (80–110 °C)	120–150 °C	MW allows safe superheating of solvents in sealed vessels.
Irradiation Time	12–24 hours	2.5–10 minutes	Direct dielectric coupling accelerates reaction kinetics.
Average Yield	50–65%	85–96%	Shortened residence time prevents thermal degradation.
Byproduct Profile	High (Hydrolysis)	Very Low	Rapid completion outcompetes the slow hydrolysis pathway.
Energy Input	High (Continuous)	Low (50W–100W pulses)	Energy is transferred directly to the molecules, not the vessel.

Self-Validating Experimental Protocol: 3rd Substitution

This protocol is designed as a self-validating system. By integrating in-process monitoring, you ensure that any failure is caught and diagnosed immediately, rather than at the end of a multi-step synthesis.

Materials: 4-chloro-1,3,5-triazine intermediate (1.0 eq), Nucleophile (e.g., morpholine or substituted amine, 1.2 eq), Na₂CO₃ (2.0 eq), TBAB (0.1 eq), Anhydrous DMF.

Step-by-Step Methodology:

• Preparation: In a heavy-walled, microwave-safe quartz or borosilicate vial, combine the triazine intermediate, nucleophile, Na₂CO₃, and TBAB[1].

• Solvent Addition: Add 3–5 mL of anhydrous DMF. Causality: DMF is highly polar (high loss tangent), making it an excellent microwave absorber that transfers heat instantly to the reagents. TBAB acts as a phase-transfer catalyst to accelerate nucleophilic attack.

• Sealing & Purging: Purge the vial with Argon for 30 seconds to displace ambient moisture, then seal with a pressure-rated crimp cap. Validation Check: Ensure the cap is rated for at least 20 bar to safely accommodate solvent expansion.

• Microwave Parameters: Place the vial in a monomode microwave synthesizer.

  • Power: 50 W (Avoid high power spikes to prevent localized charring)[2].

  • Ramp Time: 1 minute (Allows uniform heat distribution).

  • Hold Temperature: 150 °C.

  • Hold Time: 2.5 to 5.0 minutes.

• Cooling & Validation: Allow the reactor's compressed air system to actively cool the vial to < 40 °C before opening.

  • Self-Validation Step: Immediately sample 10 µL of the crude mixture, dilute in LC-MS grade acetonitrile, and run a rapid LC-MS or TLC (Hexane:EtOAc 7:3). The disappearance of the mono-chloro intermediate mass peak confirms absolute reaction completion.

Troubleshooting & FAQs

Troubleshooting logic tree for diagnosing and optimizing microwave-assisted triazine synthesis.

Q1: My reaction stalls at 60% conversion despite extending the microwave irradiation time from 5 to 15 minutes. Why is this happening? A1: Extending time in a microwave does not overcome thermodynamic barriers if the temperature is too low, or if the reaction is suffering from severe steric hindrance. Bulky substituents (e.g., ortho-substituted anilines) physically block the nucleophilic attack trajectory on the triazine core[3]. Solution: Instead of increasing time (which risks product degradation), increase the temperature by 10 °C increments (up to 160 °C) while keeping the time short (3 minutes). Ensure you are using a phase-transfer catalyst like TBAB to lower the activation energy[1].

Q2: I am observing a black, tar-like substance at the bottom of my microwave vial, and my yield is terrible. What causes this charring? A2: Charring is caused by localized superheating (hot spots). Microwave heating relies on dielectric loss; if you apply maximum power (e.g., >150 W) to a highly polar solvent like DMF, the localized temperature can instantly overshoot the boiling point, causing thermal decomposition of the triazine ring before the bulk temperature sensor registers the spike. Solution: Cap your microwave power at 50 W. Use a slower temperature ramp time (1–2 minutes) to allow the magnetic stirrer to evenly distribute the thermal energy throughout the solvent matrix[2].

Q3: LC-MS analysis shows a significant amount of hydroxylated triazine byproducts instead of my target amine substitution. How do I prevent this? A3: Cyanuric chloride and its intermediate derivatives are exquisitely sensitive to moisture. Under high-temperature microwave irradiation, even trace amounts of water in your solvent will act as a highly reactive nucleophile, outcompeting your target amine and hydrolyzing the C-Cl bond to form a C-OH bond. Solution: This is a self-validating failure of environmental control. You must use strictly anhydrous solvents (stored over molecular sieves). Additionally, purge the microwave vial with Argon prior to sealing to remove atmospheric humidity[3].

References

• Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer Source: PMC / National Institutes of Health (NIH) URL:[Link]

• Solvent-free microwave-assisted synthesis of new 2,4-dimethoxybenzylaminotriazines Source: Arkivoc URL:[Link]

Sources

• 1. Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. arkat-usa.org [arkat-usa.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating the Challenges in Multi-Component Synthesis of 1,3,5-Triazines

Welcome to the Technical Support Center for the multi-component synthesis of 1,3,5-triazines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently encountered challenges in this area of synthetic chemistry. Our goal is to equip you with the knowledge to optimize your reaction conditions, improve yields, and obtain high-purity triazine compounds.

Frequently Asked Questions (FAQs)

Here, we address some of the most common questions and issues that arise during the multi-component synthesis of 1,3,5-triazines.

Q1: What are the most common side reactions when using cyanuric chloride as a starting material for 1,3,5-triazine derivatives?

A1: When working with cyanuric chloride, several side reactions can occur, leading to a mixture of products and reduced yields. The most prevalent of these include:

• Hydrolysis: Cyanuric chloride is highly sensitive to moisture and can readily hydrolyze to form cyanuric acid and other hydroxylated byproducts.[1][2][3] This is a significant issue if wet reagents or solvents are used.

• Over-substitution: The chlorine atoms on the triazine ring are highly reactive, which can make it difficult to achieve selective mono- or di-substitution. This often results in a mixture of products with varying degrees of substitution.[1]

• Incomplete Substitution: The reactivity of the chlorine atoms diminishes with each successive substitution. Consequently, the third substitution often necessitates more forceful conditions, such as higher temperatures and longer reaction times. Incomplete reactions can lead to mixtures of partially substituted products.[1]

• Reaction with Solvents: Certain solvents can react with cyanuric chloride. For instance, dimethylformamide (DMF) can form Vilsmeier-type adducts.[1]

Q2: How can I control the degree of substitution on the 1,3,5-triazine ring?

A2: Precise temperature control is paramount for achieving selective substitution. The reactivity of the chlorine atoms on cyanuric chloride decreases as they are replaced. A general guideline for substitution with amines is as follows:

• First substitution: 0–5 °C

• Second substitution: Room temperature (20–25 °C)

• Third substitution: 70–100 °C or reflux[1]

By carefully managing the temperature at each stage, you can favor the desired level of substitution.

Q3: My reaction yield is consistently low. What are the likely causes?

A3: Low yields can be attributed to several factors:

• Poor solubility of reactants: If your starting materials are not fully dissolved, the reaction will likely be slow and incomplete.[1]

• Hydrolysis of cyanuric chloride: As previously mentioned, moisture can consume your starting material.[1][2]

• Loss during work-up: The desired product may have some solubility in the wash solvents, or it may not fully precipitate if the pH is not optimal during isolation.[1]

Q4: I am observing multiple spots on my TLC plate, indicating an impure product. What could be the cause?

A4: The presence of multiple spots on a TLC plate suggests a mixture of compounds. This can be due to:

• Side reactions: As detailed in Q1, hydrolysis, over-substitution, or incomplete substitution can lead to a variety of triazine derivatives.

• Unreacted starting materials: If the reaction has not gone to completion, you will see spots corresponding to your initial reactants.

• Decomposition: Overheating or harsh reaction conditions can cause the decomposition of either the reactants or the product.[4]

Troubleshooting Guide

This section provides a more in-depth look at specific problems and offers systematic approaches to resolving them.

Low or No Product Yield

Symptom	Possible Cause	Suggested Solution
Low yield in aqueous sonochemical synthesis	Poor miscibility of organic reactants in the aqueous phase.	Introduce a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB) to facilitate the transfer of reactants between phases.[4] Alternatively, add a small amount (up to 5% by weight) of an organic co-solvent like DMF to improve interaction between immiscible phases.[4]
Low yield in microwave-assisted, solvent-free synthesis	Inefficient heating or decomposition of reactants.	Use a microwave susceptor, such as graphite or silica-supported catalysts, if your reactants are poor microwave absorbers.[4] Employ a microwave reactor with fiber-optic temperature sensing for precise temperature control to prevent overheating and decomposition.[4]
Reaction not going to completion in a deep eutectic solvent (DES)	High viscosity of the DES hindering mass transfer.	Gently heat the reaction mixture to reduce the viscosity of the DES and improve reaction kinetics.[4] Ensure all starting materials are fully dissolved in the DES at the reaction temperature.[4]
Catalyst deactivation	Poisoning of active sites by impurities, fouling of the catalyst surface, or structural changes due to high temperatures or water.[5]	Ensure high purity of reactants and solvents. Consider using a guard bed to remove impurities before the reactants reach the catalyst. For fouling, periodic regeneration of the catalyst may be necessary. If thermal degradation is suspected, optimize the reaction temperature.

Product Purification Issues

Symptom	Possible Cause	Suggested Solution
Difficulty isolating product from an ionic liquid	Low volatility and high solvency of the ionic liquid.	Utilize liquid-liquid extraction if the product is soluble in a volatile organic solvent that is immiscible with the ionic liquid.[4] If the product is volatile and thermally stable, consider distillation or sublimation under reduced pressure.[4]
Oily product obtained instead of crystals during recrystallization	Presence of significant impurities or cooling the solution too quickly.	Purify the crude product by column chromatography before attempting recrystallization.[3] Allow the solution to cool slowly to encourage crystal formation.[3]
Product is still impure after recrystallization (e.g., presence of cyanuric acid)	The chosen recrystallization solvent also dissolves the impurity.	Wash the crude product with a solvent in which the impurity (e.g., cyanuric acid) is insoluble before recrystallization.[3] Consider using a different recrystallization solvent or a mixed solvent system.[3]
White precipitate (suspected cyanuric acid) forms during workup	Hydrolysis of the product or unreacted starting materials.	Perform the workup under neutral or slightly acidic conditions.[3] Minimize the exposure of the reaction mixture to water.[3]

Experimental Protocols

Here we provide detailed, step-by-step methodologies for key experiments and workflows.

Protocol 1: General Stepwise Synthesis of a Di-substituted 1,3,5-Triazine from Cyanuric Chloride

• First Substitution (0-5 °C):

  • Dissolve cyanuric chloride (1 equivalent) in an appropriate anhydrous solvent (e.g., THF, dioxane, or acetone) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).[1][2]

  • Cool the solution to 0-5 °C using an ice bath.

  • Slowly add a solution of the first nucleophile (1 equivalent) to the cooled solution.

  • Stir the reaction mixture at 0-5 °C and monitor the progress by Thin Layer Chromatography (TLC).

• Second Substitution (Room Temperature):

  • Once the first substitution is complete (as indicated by TLC), add the second nucleophile (1 equivalent) to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.[1]

  • Continue to monitor the reaction by TLC until the mono-substituted intermediate is consumed.

• Work-up and Purification:

  • Once the reaction is complete, filter off any precipitated salts.

  • Remove the solvent under reduced pressure.

  • Purify the crude product by recrystallization or column chromatography to obtain the di-substituted 1,3,5-triazine.[4][6]

Protocol 2: Sonochemical Synthesis of a 1,3,5-Triazine Derivative in an Aqueous Medium

• Reaction Setup:

  • In a suitable reaction vessel, combine the starting triazine (1 equivalent), the amine (1.1 equivalents), sodium carbonate (2 equivalents), and TBAB (0.1 equivalents).[4]

  • Add deionized water as the solvent.

• Sonication:

  • Place the reaction vessel in an ultrasonic bath or use a probe sonicator.

  • Irradiate the mixture with ultrasound at a specified power and temperature (e.g., room temperature) for a predetermined time (e.g., 5-30 minutes).[4][7]

• Work-up and Purification:

  • Monitor the reaction progress by TLC or LC-MS.[4]

  • Upon completion, extract the product with a suitable organic solvent (e.g., ethyl acetate).[4]

  • Wash the organic layer with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or recrystallization if necessary.[4]

Visualizations

General Workflow for Stepwise Synthesis of Substituted 1,3,5-Triazines

Caption: Stepwise synthesis of substituted 1,3,5-triazines.

Troubleshooting Workflow for Low Product Purity

Caption: Troubleshooting low product purity in 1,3,5-triazine synthesis.

References

• Technical Support Center: Green Synthesis of 1,3,5-Triazines - Benchchem. (n.d.).
• Technical Support Center: Synthesis of 1,3,5-Triazine Derivatives - Benchchem. (n.d.).
• Technical Support Center: Synthesis of Brominated 1,3,5-Triazines - Benchchem. (n.d.).
• One-pot synthesis of 1,3,5-triazine-2,4-dithione derivatives via three-component reactions. (2020).
• Multicomponent Reactions for Triazines: Research Guide & Papers | Synthesis and Characterization of Heterocyclic Compounds | PapersFlow. (2026).
• Purification methods for 2,4,6-Tribromo-1,3,5-triazine products - Benchchem. (n.d.).
• One-pot synthesis of 1,3,5-triazine-2,4-dithione derivatives via three-component reactions. (2020).
• Reaction mechanisms and solvent effects in the reactions of cyanuric chloride with NN-diethylaniline and NN-diethyl-1-naphthylamine. (n.d.). Journal of the Chemical Society B: Physical Organic.
• Synthesis method of 1,3,5-triazine derivatives. (n.d.). Google Patents.
• Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid. (n.d.).
• Diazines and Triazines as Building Blocks in Ligands for Metal-Mediated Catalytic Transformations. (2023). ACS Organic & Inorganic Au.
• Multicomponent Molecular Systems Based on Porphyrins, 1,3,5-Triazine and Carboranes: Synthesis and Characterization. (n.d.). MDPI.
• 1,3,5-Triazines. (n.d.).
• Three Sources of Catalyst Deactivation and How To Mitigate Them. (n.d.).
• New Approach for the One-Pot Synthesis of 1,3,5-Triazine Derivatives: Application of Cu(I) Supported on a Weakly Acidic Cation-Exchanger Resin in a Comparative Study. (n.d.). PMC.
• Green synthesis of 1,3,5-triazine derivatives using a sonochemical protocol. (n.d.). PMC.
• Synthesis of 1,3,5-triazines. (n.d.). Organic Chemistry Portal.
• Diazines and Triazines as Building Blocks in Ligands for Metal- Mediated Catalytic Transformations. (2023). Semantic Scholar.
• Various Techniques for One-Pot Synthesis of 1,3,5-Triazine (s-Triazine) Derivatives: A Review. (n.d.). ResearchGate.
• Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. (2016).
• 1,3,5-Triazine synthesis. (n.d.). ChemicalBook.
• Various Techniques for One-Pot Synthesis of 1,3,5-Triazine (s-Triazine) Derivatives: A Review. (2022). Bentham Science Publishers.
• Design, Synthesis and Biological Evaluation of Novel 1,3,5-Triazines: Effect of Aromatic Ring Decoration on Affinity to 5-HT7 Receptor. (2022). MDPI.
• SYNTHESIS OF SOME NEW DERIVATIVES OF 1,3,5-TRIAZINE. (2006). LOCKSS.
• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). (2025). PMC.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Three Sources of Catalyst Deactivation and How To Mitigate Them | Chemical Catalysis for Bioenergy Consortium [chemcatbio.org]
• 6. CN104262273A - Synthesis method of 1,3,5-triazine derivatives - Google Patents [patents.google.com]
• 7. Green synthesis of 1,3,5-triazine derivatives using a sonochemical protocol - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Low Bioactivity in Novel Triazine Analogs

Welcome to the Application Support Center for Triazine Analog Development. The 1,2,4-triazine and 1,3,5-triazine (s-triazine) scaffolds are privileged pharmacophores in medicinal chemistry, widely utilized in the development of kinase inhibitors, anticancer agents, and antimicrobials[1]. However, translating in silico design into in vitro and in vivo bioactivity is often hindered by physicochemical limitations, assay interference, and metabolic liabilities[2].

This guide provides a causality-driven troubleshooting framework to diagnose and resolve unexpected low bioactivity in your triazine pipelines.

Logical workflow for diagnosing and resolving low bioactivity in novel triazine analogs.

Module 1: Assay Interference & False Negatives

Q: My novel s-triazine analog demonstrated sub-micromolar affinity in silico but shows no activity in our biochemical kinase assay. What is the most likely cause?

A: The most common culprit in high-throughput screening (HTS) is colloidal aggregation. Triazines, particularly highly substituted planar derivatives, often exhibit poor aqueous solubility. When these compounds exceed their critical aggregation concentration in the assay buffer, they form small, colloidally aggregating molecules (SCAMs)[3]. These micro-aggregates non-specifically sequester the target enzyme, partially unfolding it or blocking the active site, which can manifest as either a false positive (apparent inhibition) or a false negative (fluorescence quenching or complete loss of target engagement)[4]. Furthermore, improper microplate reader settings (e.g., focal height, gain) can mask true biological signals[5].

To establish causality, we must disrupt the aggregates without denaturing the target protein. Non-ionic detergents like Triton X-100 form micelles that encapsulate lipophilic triazine molecules, breaking up the colloidal aggregates and restoring normal enzyme-substrate interactions[4].

Protocol: Detergent-Sensitive Aggregation Counter-Screen

This self-validating protocol uses a detergent-free baseline to confirm whether the observed bioactivity shift is an aggregation artifact.

• Buffer Preparation: Prepare two identical sets of your standard assay buffer. To one set, add 0.01% (v/v) Triton X-100 or CHAPS.

• Compound Pre-incubation: Dilute your triazine analog to the testing concentration (e.g., 10 µM) in both buffers. Incubate at room temperature for 15 minutes to allow aggregate formation (in the detergent-free buffer) or micelle encapsulation (in the detergent buffer).

• Reaction Initiation: Add your target enzyme and fluorogenic/chromogenic substrate to both sets.

• Measurement: Read the microplate. Ensure your reader's focal height is optimized for the liquid surface and the gain is adjusted to the highest signal control[5].

• Data Interpretation: If bioactivity is restored or significantly altered in the presence of the detergent, the initial result was an aggregation-based artifact[3].

Experimental workflow for the detergent-sensitive aggregation counter-screen.

Module 2: Poor Aqueous Solubility & Formulation

Q: Our 1,2,4-triazine series precipitates out of solution at concentrations above 10 µM. How can we resolve this without invalidating the biological readout?

A: The rigid, planar aromatic structure of the triazine core promotes strong intermolecular π-π stacking, which drastically reduces aqueous solubility[6]. When compounds precipitate, the actual concentration of the drug in solution is far lower than the calculated nominal concentration, leading to false negatives[7]. To solve this, you must determine the exact kinetic solubility limit—the concentration at which the compound begins to precipitate under specific assay conditions.

Protocol: Kinetic Solubility Assessment via Nephelometry

Nephelometry detects light scattering caused by insoluble micro-particulates, providing a highly accurate kinetic solubility limit relevant for HTS conditions.

• Stock Preparation: Prepare a 10 mM stock of the triazine analog in 100% DMSO.

• Serial Dilution: Create a 10-point, 2-fold serial dilution of the compound in 100% DMSO.

• Aqueous Spiking: Spike 2 µL of each DMSO dilution into 198 µL of PBS (pH 7.4) in a clear-bottom 96-well plate. The final DMSO concentration must be exactly 1% (v/v) across all wells, including the vehicle control, to isolate the variable of compound concentration.

• Incubation: Incubate the plate for 2 hours at room temperature on a plate shaker (300 rpm) to allow equilibrium of micro-precipitate formation.

• Nephelometric Reading: Measure light scattering using a nephelometer. The concentration at which scattering significantly deviates from the 1% DMSO vehicle control is your kinetic solubility limit. Do not test the compound above this concentration in biochemical assays.

Module 3: Target Engagement & Steric Hindrance

Q: We substituted the amine at the C4 position of our 1,3,5-triazine core with a bulky aliphatic group, and bioactivity dropped completely. Why?

A: The s-triazine scaffold is a privileged pharmacophore because its nitrogen atoms act as critical hydrogen-bond acceptors, often interacting precisely with the hinge region of kinases or specific binding pockets in antimicrobial targets[2]. The planar nature of the ring requires exact geometrical alignment. Introducing bulky aliphatic groups at the C2, C4, or C6 positions alters the dihedral angles and induces severe steric clash[1]. This forces the triazine core out of its optimal binding conformation, preventing the necessary hydrogen bonds from forming.

Logical relationship detailing how bulky C4 substitutions induce steric clash and prevent binding.

Module 4: Metabolic Instability & In Vivo Clearance

Q: The triazine analog shows excellent in vitro bioactivity but fails to show efficacy in vivo. What is the standard troubleshooting path?

A: While the triazine ring itself is relatively stable against metabolic degradation, its functional substituents (e.g., hydrazones, free amines, or halogens) are highly susceptible to rapid hepatic clearance[2]. For instance, halogenated triazines (such as cyanuric chloride derivatives) can undergo rapid nucleophilic aromatic substitution with glutathione (GSH) in vivo, neutralizing their activity and leading to rapid excretion[6]. To diagnose this, you must measure the intrinsic clearance ( CLint​ ) using liver microsomes.

Protocol: Liver Microsomal Stability Assay (HLM/MLM)

This protocol uses NADPH as a required cofactor for Cytochrome P450 enzymes. Monitoring parent compound disappearance over time allows calculation of intrinsic clearance.

• Reaction Mixture: Combine 1 µM of the triazine compound with 0.5 mg/mL human or mouse liver microsomes (HLM/MLM) in 100 mM potassium phosphate buffer (pH 7.4). Pre-incubate at 37°C for 5 minutes.

• Zero-Minute Control (Self-Validation): Withdraw a 50 µL aliquot before adding the cofactor and immediately quench it in 150 µL of ice-cold acetonitrile containing an internal standard. This establishes the 100% parent compound baseline.

• Initiation: Initiate the metabolic reaction by adding NADPH to a final concentration of 1 mM.

• Time-Course Sampling: Withdraw 50 µL aliquots at 5, 15, 30, and 60 minutes, quenching each immediately in 150 µL of ice-cold acetonitrile.

• Analysis: Centrifuge the quenched samples at 4,000 rpm for 15 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS. A rapid decay curve indicates high metabolic liability, necessitating the structural blocking of metabolically labile sites (e.g., via fluorination or bioisosteric replacement).

Quantitative Troubleshooting Thresholds

Use the following data thresholds to benchmark your triazine analog development and determine immediate corrective actions.

Parameter	Optimal Range	Warning Threshold	Causality & Corrective Action
Kinetic Solubility	> 50 µM	< 10 µM	Cause: π-π stacking. Action: Introduce polar solubilizing groups (e.g., morpholine) or disrupt planarity.
Detergent Sensitivity Ratio	0.9 - 1.1	> 1.5 or < 0.5	Cause: Colloidal aggregation. Action: Flag as SCAM/PAINS; optimize scaffold to reduce lipophilicity.
Intrinsic Clearance ( CLint​ )	< 20 µL/min/mg	> 50 µL/min/mg	Cause: CYP450 metabolism or GSH conjugation. Action: Block labile sites or replace halogens.
Signal-to-Background (S/B)	> 5.0	< 3.0	Cause: Assay interference or poor reader setup. Action: Optimize microplate reader gain and focal height.

References

• Source: benthamdirect.
• Source: mdpi.
• Source: explorationpub.
• Source: nih.
• Source: nih.
• Source: technologynetworks.
• Source: bitesizebio.

Sources

• 1. benthamdirect.com [benthamdirect.com]
• 2. Exploring s-triazine derivatives as anticancer agents [explorationpub.com]
• 3. Lies and Liabilities: Computational Assessment of High-Throughput Screening Hits to Identify Artifact Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assay Interference by Aggregation - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. bitesizebio.com [bitesizebio.com]
• 6. mdpi.com [mdpi.com]
• 7. technologynetworks.com [technologynetworks.com]

Technical Support Center: Stability Testing of 6-Benzhydryl-1,3,5-triazine-2,4-diamine in Solution

Welcome to the technical support center for the stability testing of 6-Benzhydryl-1,3,5-triazine-2,4-diamine. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance, troubleshooting advice, and frequently asked questions (FAQs) related to establishing the stability profile of this compound in solution. The information herein is grounded in established scientific principles and harmonized international guidelines to ensure the integrity and reliability of your experimental outcomes.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability of 6-Benzhydryl-1,3,5-triazine-2,4-diamine and triazine derivatives in general.

Q1: What are the primary factors that can affect the stability of 6-Benzhydryl-1,3,5-triazine-2,4-diamine in solution?

A1: The stability of 6-Benzhydryl-1,3,5-triazine-2,4-diamine in solution is primarily influenced by pH, temperature, light, and the presence of oxidizing agents. Like many triazine compounds, it can be susceptible to hydrolysis, particularly under acidic or basic conditions, and photodegradation upon exposure to UV or visible light.[1][2][3][4][5]

Q2: Why is it necessary to perform forced degradation (stress testing) studies?

A2: Forced degradation studies are crucial for several reasons. They help to identify potential degradation products, elucidate degradation pathways, and establish the intrinsic stability of the molecule.[6] This information is instrumental in developing and validating a stability-indicating analytical method, which is a method capable of separating and quantifying the intact drug from its degradation products.

Q3: What are the typical stress conditions used for forced degradation of triazine compounds?

A3: Typical stress conditions for triazine compounds, in line with the International Council for Harmonisation (ICH) guidelines, include:

• Acidic and Basic Hydrolysis: Exposing the compound to a range of pH values (e.g., 0.1 N HCl, 0.1 N NaOH) at elevated temperatures.[3][4]

• Oxidation: Treatment with an oxidizing agent such as hydrogen peroxide (e.g., 3% H₂O₂).

• Thermal Degradation: Exposing the solid compound and a solution to high temperatures (e.g., 60-80°C).

• Photodegradation: Exposing the compound in solution and as a solid to a controlled light source that provides both UV and visible light, as specified in ICH Q1B guidelines.[1][7][8]

Q4: How do I select appropriate analytical techniques for a stability study of this compound?

A4: High-Performance Liquid Chromatography (HPLC) with UV detection is a common and robust technique for the quantification of triazine derivatives and their degradation products.[9] For enhanced sensitivity and selectivity, especially in complex matrices or for identifying unknown degradants, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method.[9][10]

Q5: What are the key ICH guidelines I should follow for stability testing?

A5: The primary ICH guidelines to consult are:

• ICH Q1A(R2): Stability Testing of New Drug Substances and Products.[11][12][13] This guideline provides the core principles for designing long-term, intermediate, and accelerated stability studies.

• ICH Q1B: Photostability Testing of New Drug Substances and Products.[1][2][6][7][8][14] This document outlines the requirements for assessing the light sensitivity of a compound.

II. Troubleshooting Guides

This section provides solutions to specific issues that may arise during your stability studies.

Issue 1: Rapid and Unexpected Degradation in Solution

• Symptom: Significant loss of the parent compound shortly after preparing the solution, even under ambient conditions.

• Potential Causes & Solutions:

  • pH of the Solvent: The inherent pH of your solvent system may be promoting hydrolysis. Triazine rings can be susceptible to acid-catalyzed hydrolysis.[3][4][15][16]

    • Solution: Measure the pH of your solution. If it is acidic or basic, consider using a buffered solvent system within a neutral pH range (e.g., pH 6.8-7.4) for initial studies.

  • Solvent Reactivity: Some solvents may react with the compound.

    • Solution: Review the literature for solvent compatibility with triazine derivatives. Acetonitrile and methanol are generally good starting points for HPLC mobile phases and sample diluents.

  • Light Exposure: The compound may be highly photosensitive.

    • Solution: Prepare and store all solutions in amber glassware or protect them from light by wrapping containers in aluminum foil.[1][2]

Issue 2: Poor Mass Balance in Forced Degradation Studies

• Symptom: The sum of the assay value of the parent compound and the known degradation products is significantly less than 100%.

• Potential Causes & Solutions:

  • Formation of Non-UV Active Degradants: Some degradation pathways may lead to products that do not have a significant UV chromophore.

    • Solution: Utilize a mass spectrometer (LC-MS) to search for potential degradation products that are not visible with a UV detector.

  • Precipitation of Degradants: A degradation product may be insoluble in the chosen solvent system.

    • Solution: Visually inspect your samples for any precipitate. If observed, try a different solvent system or a gradient elution method that can dissolve a wider range of polar and non-polar compounds.

  • Formation of Volatile Degradants: Degradation may produce volatile compounds that are lost during sample handling.

    • Solution: This is less common for a molecule of this size but can be investigated using headspace gas chromatography (GC) if suspected.

Issue 3: Inconsistent Results Between Replicate Stability Samples

• Symptom: High variability in the measured concentration of the parent compound or degradation products across replicate samples stored under the same conditions.

• Potential Causes & Solutions:

  • Inhomogeneous Solution: The compound may not be fully dissolved, leading to variations in the initial concentration.

    • Solution: Ensure complete dissolution by using sonication or gentle heating (if thermally stable). Visually inspect for any undissolved particles before aliquoting.

  • Inconsistent Storage Conditions: Variations in temperature or light exposure between samples.

    • Solution: Use a calibrated stability chamber that provides uniform temperature, humidity, and light exposure (for photostability studies).[11] Ensure samples are placed in a consistent location within the chamber.

  • Sample Handling Errors: Inconsistent sample preparation or dilution.

    • Solution: Follow a strict, well-documented sample preparation protocol. Use calibrated pipettes and volumetric flasks.

III. Experimental Protocols

The following are detailed, step-by-step protocols for conducting stability studies on 6-Benzhydryl-1,3,5-triazine-2,4-diamine in solution.

Protocol 1: Forced Degradation (Stress Testing)

Objective: To identify potential degradation pathways and develop a stability-indicating analytical method.

Table 1: Forced Degradation Conditions

Stress Condition	Reagents and Conditions	Duration
Acid Hydrolysis	0.1 N HCl at 60°C	2, 4, 8, 24 hours
Base Hydrolysis	0.1 N NaOH at 60°C	2, 4, 8, 24 hours
Oxidative	3% H₂O₂ at room temperature	2, 4, 8, 24 hours
Thermal	Solution at 80°C	24, 48, 72 hours
Photolytic	Solution exposed to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B)[1][2][6]	As per ICH Q1B

Step-by-Step Methodology:

• Stock Solution Preparation: Prepare a stock solution of 6-Benzhydryl-1,3,5-triazine-2,4-diamine at a concentration of 1 mg/mL in a suitable solvent (e.g., methanol or acetonitrile).

• Stress Sample Preparation:

  • For Hydrolysis: Add an equal volume of the stock solution to an equal volume of 0.2 N HCl or 0.2 N NaOH to achieve a final concentration of 0.1 N acid/base and 0.5 mg/mL of the compound.

  • For Oxidation: Add an equal volume of the stock solution to an equal volume of 6% H₂O₂.

  • For Thermal and Photolytic Studies: Use the stock solution diluted to an appropriate concentration with the chosen solvent.

• Incubation: Place the stressed samples in the conditions outlined in Table 1. Include a control sample (compound in solvent without stressor) stored at ambient temperature and protected from light.

• Time-Point Sampling: At each specified time point, withdraw an aliquot of the stressed sample.

• Neutralization (for hydrolysis samples): Neutralize the acid and base hydrolysis samples with an equimolar amount of base or acid, respectively.

• Dilution: Dilute all samples to a suitable concentration for analysis with the mobile phase.

• Analysis: Analyze the samples using a validated stability-indicating HPLC or LC-MS/MS method.

Protocol 2: Long-Term Stability Study

Objective: To determine the shelf-life and appropriate storage conditions for the compound in solution.

Table 2: Long-Term Stability Study Protocol Template

Parameter	Specification
Compound	6-Benzhydryl-1,3,5-triazine-2,4-diamine
Concentration	[Specify concentration, e.g., 0.5 mg/mL]
Solvent/Vehicle	[Specify solvent, e.g., 50:50 Acetonitrile:Water]
Container Closure	[Specify container, e.g., 2 mL amber glass vials with PTFE-lined caps]
Storage Conditions	Long-term: 25°C ± 2°C / 60% RH ± 5% RH[11] Accelerated: 40°C ± 2°C / 75% RH ± 5% RH[17]
Testing Time Points	0, 1, 3, 6, 9, 12, 18, 24 months
Analytical Method	Validated stability-indicating HPLC-UV or LC-MS/MS method
Tests to be Performed	Appearance, pH, Assay, Degradation Products

Step-by-Step Methodology:

• Sample Preparation: Prepare a bulk solution of the compound at the desired concentration in the specified solvent.

• Aliquoting: Aliquot the solution into the specified container closures.

• Initial Analysis (Time 0): Analyze a set of samples immediately after preparation to establish the initial values for appearance, pH, assay, and degradation products.

• Storage: Place the remaining samples in the specified long-term and accelerated stability chambers.

• Time-Point Testing: At each scheduled time point, remove the required number of samples from each storage condition and allow them to equilibrate to room temperature.

• Analysis: Perform the specified tests on the samples.

• Data Evaluation: Evaluate the stability data to identify any trends in degradation or changes in physical properties over time.[14]

IV. Visualizations

Experimental Workflow for Stability Testing

Caption: Potential degradation pathways for a triazine compound.

V. References

• Understanding ICH Photostability Testing - Q-Lab. (n.d.). Q-Lab. Retrieved from [Link]

• Stability tests according to ICH Q1A (R2). (2012, October 12). Memmert. Retrieved from [Link]

• Understanding Photostability Testing for Cosmetic & OTC Drug Products. (2025, May 13). Certified Laboratories. Retrieved from [Link]

• A Deep Dive into ICH Stability Guidelines (Q1A-Q1F). (2024, October 14). LinkedIn. Retrieved from [Link]

• Quality Guidelines. (n.d.). ICH. Retrieved from [Link]

• ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. (1998, January 1). European Medicines Agency. Retrieved from [Link]

• FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products. (n.d.). ECA Academy. Retrieved from [Link]

• ICH Q1A R2 - ICH GUIDELINES OF STABILITY TESTING. (n.d.). Slideshare. Retrieved from [Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products. (1998, January). European Medicines Agency. Retrieved from [Link]

• Q1A (R2) A deep dive in Stability Studies. (2025, April 3). YouTube. Retrieved from [Link]

• Hydrolysis of 1,3,5-Tris(2-hydroxyethyl)hexahydro-s-triazine and Its Reaction with H2S. (2001, November 21). Industrial & Engineering Chemistry Research. Retrieved from [Link]

• Hydrolysis of 1,3,5Tris(2-hydroxyethyl)hexahydro- s -triazine and Its Reaction with H 2 S. (n.d.). Industrial & Engineering Chemistry Research. Retrieved from [Link]

• Study of the Reaction Mechanism of Triazines and Associated Species for H2S Scavenging. (2023, March 21). ACS Omega. Retrieved from [Link]

• Study of the Reaction Mechanism of Triazines and Associated Species for H2S Scavenging. (2023, March 21). ACS Omega. Retrieved from [Link]

• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). (2025, October 21). RSC Advances. Retrieved from [Link]

• Investigations on the Degradation of Triazine Herbicides in Water by Photo-Fenton Process. (n.d.). Scientific Research Publishing. Retrieved from [Link]

• Biodegradation of s-triazine compounds by a stable mixed bacterial community. (n.d.). PubMed. Retrieved from [Link]

• Summary of significant results from studies of triazine herbicides and their degradation products in surface water, ground water. (n.d.). USGS. Retrieved from [Link]

• Photodegradation study of some triazine-type herbicides. (2025, August 6). ResearchGate. Retrieved from [Link]

• Investigation of the Persistence, Toxicological Effects, and Ecological Issues of S-Triazine Herbicides and Their Biodegradation Using Emerging Technologies: A Review. (2023, October 13). MDPI. Retrieved from [Link]

• The degradative pathway of the s-triazine melamine. (n.d.). KOPS. Retrieved from [Link]

• Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. (2004, June 15). ResearchGate. Retrieved from [Link]

• Biodegradation pathways of hexahydro-1,3,5-trinitro-1,3,5-triazine (RDX) by Clostridium acetobutylicum cell-free extract. (n.d.). ResearchGate. Retrieved from [Link]

• Determination of Key Metabolites during Biodegradation of Hexahydro-1,3,5-Trinitro-1,3,5-Triazine with Rhodococcus sp. (n.d.). DTIC. Retrieved from [Link]

• 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. (2020, March 25). RSC Advances. Retrieved from [Link]

• A closer look at N2,6-substituted 1,3,5-triazine-2,4-diamines: Advances in synthesis and biological activities. (2022, November 5). European Journal of Medicinal Chemistry. Retrieved from [Link]

• 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. (n.d.). RSC Publishing. Retrieved from [Link]

• 6-Nonyl-1,3,5-triazine-2,4-diamine. (n.d.). PubChem. Retrieved from [Link]

• Synthesis of 6,N²-diaryl-1,3,5-triazine-2,4-diamines (1–126). (n.d.). ResearchGate. Retrieved from [Link]

• 1,3,5-Triazine-2,4-diamine, 6-chloro-. (n.d.). NIST WebBook. Retrieved from [Link]

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Technical Support Center: Navigating Scale-Up Synthesis of 1,3,5-Triazine Derivatives

Introduction

The 1,3,5-triazine scaffold is a privileged structure in drug development (e.g., the FDA-approved targeted therapy Enasidenib) and materials science[1],[2]. The most prevalent and scalable approach to synthesizing diverse, unsymmetrically substituted triazines is the sequential nucleophilic aromatic substitution (SNAr) of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine)[3],[4]. However, transitioning from bench-scale to multi-kilogram production introduces significant challenges in chemoselectivity, exotherm management, and moisture sensitivity. This guide provides field-proven troubleshooting strategies and self-validating protocols to ensure reproducible scale-up.

The Mechanistic Causality of Stepwise SNAr

The sequential substitution of cyanuric chloride is fundamentally governed by the electronic properties of the triazine ring. Cyanuric chloride is highly electrophilic. When the first highly electronegative chlorine atom is replaced by an electron-donating nucleophile (such as an amine or alkoxide), the electron density of the triazine ring increases[4]. This partial deactivation raises the activation energy required for subsequent substitutions. Consequently, the reaction is highly temperature-dependent: the first substitution occurs rapidly at 0–5 °C, the second requires room temperature (20–25 °C), and the third demands forcing conditions (80–100 °C or reflux)[5],[6].

Temperature-controlled sequential SNAr pathway for cyanuric chloride.

Quantitative Parameters for Scale-Up

To maintain chemoselectivity during scale-up, precise control over stoichiometry and thermodynamics is required. The following table summarizes the foundational parameters for stepwise substitution[5],[6],[7].

Substitution Step	Target Temperature	Typical Reaction Time	Ring Electrophilicity	Recommended Base / Acid Scavenger
1st (Mono-substitution)	0–5 °C	0.5–2 h	Highly Electrophilic	Na₂CO₃, K₂CO₃, or DIPEA
2nd (Di-substitution)	20–25 °C	12–24 h	Moderately Electrophilic	DIPEA or K₂CO₃
3rd (Tri-substitution)	80–100 °C (Reflux)	12–72 h	Weakly Electrophilic	DIPEA or strong organic bases

Troubleshooting Guide & FAQs

Q1: During scale-up from 10 g to 1 kg, my first substitution step yields a complex mixture of mono- and di-substituted products. How do I prevent over-substitution? A1: Causality: The first nucleophilic substitution is highly exothermic[4],[7]. At a small scale, heat dissipates efficiently. In large-scale reactors, the surface-area-to-volume ratio decreases significantly, leading to poor heat transfer and localized "hot spots." These thermal gradients provide the activation energy necessary for the second substitution to occur prematurely[3]. Solution:

• Controlled Addition: Add the nucleophile dropwise over an extended period (e.g., via a dosing pump).

• Vigorous Agitation: Ensure high-shear mixing to eliminate concentration and thermal gradients[3].

• Cooling Capacity: Utilize a robust jacketed reactor maintained strictly between 0–5 °C before and during the addition[3],[8].

Q2: My overall yield is consistently low, and I observe a significant amount of unreacted amine. What is the root cause? A2: Causality: Cyanuric chloride is highly sensitive to moisture and undergoes rapid hydrolysis[5]. Water acts as an oxygen nucleophile, replacing the chlorine atoms to form cyanuric acid derivatives. This side reaction not only consumes your starting material but also generates hydrochloric acid (HCl). The excess HCl protonates your amine nucleophile, rendering it non-nucleophilic and stalling the intended SNAr reaction[8]. Solution:

• Anhydrous Conditions: Strictly use oven-dried glassware and anhydrous solvents (e.g., THF, ACN)[5],[2].

• Acid Scavenging: Ensure an adequate amount of a non-nucleophilic base (e.g., DIPEA) or an inorganic base (e.g., Na₂CO₃) is present to neutralize the generated HCl[2],[7].

Q3: When using deactivated (electron-deficient) anilines or heteroaromatics, the substitution stalls. How can I drive the reaction to completion? A3: Causality: Electron-deficient amines possess lower basicity and nucleophilicity, struggling to attack the progressively deactivated triazine ring[2]. Solution:

• Base Optimization: Switch from weak inorganic bases to soluble organic bases like N,N-diisopropylethylamine (DIPEA), which maintain a homogeneous reaction environment and better facilitate the deprotonation of weak nucleophiles[9],[2].

• Solvent Selection: Utilize polar aprotic solvents (like THF or 1,4-dioxane) that stabilize the transition state. Avoid DMF at high temperatures, as it can form Vilsmeier-type adducts with cyanuric chloride[5].

Troubleshooting logic tree for common scale-up issues in triazine synthesis.

Self-Validating Experimental Protocol: One-Pot Sequential Di-substitution

This protocol outlines a self-validating system for synthesizing a di-substituted 1,3,5-triazine intermediate. By integrating mandatory analytical checkpoints, the workflow ensures each step goes to absolute completion before the next thermodynamic threshold is crossed[2],[6].

Phase 1: Mono-substitution (0 °C)

• Preparation: In a jacketed reactor purged with nitrogen, dissolve 1.0 equivalent of cyanuric chloride in anhydrous THF. Cool the system to an internal temperature of 0 °C[5].

• Addition: Prepare a solution containing 1.0 equivalent of the first amine nucleophile and 1.1 equivalents of DIPEA in anhydrous THF. Add this solution dropwise over 30–60 minutes, ensuring the internal temperature never exceeds 5 °C[2].

• Reaction: Stir the mixture at 0–5 °C for 2 hours.

• Validation Checkpoint 1: Sample the reaction and analyze via TLC or LC-MS. Do not proceed until the cyanuric chloride is completely consumed. The mono-substituted product must appear as the sole major species[1].

Phase 2: Di-substitution (Room Temperature) 5. Addition: To the same reaction vessel (without isolating the intermediate), add 1.0 equivalent of the second amine nucleophile and an additional 1.1 equivalents of DIPEA[2]. 6. Reaction: Disable the active cooling and allow the reactor to naturally warm to 20–25 °C. Stir vigorously for 12–24 hours[5],[6]. 7. Validation Checkpoint 2: Analyze via LC-MS. The mass corresponding to the mono-substituted intermediate should be fully replaced by the di-substituted target mass.

Phase 3: Workup and Isolation 8. Quenching: Slowly pour the reaction mixture onto crushed ice/water to precipitate the crude product and solubilize the DIPEA-HCl salts[5]. 9. Filtration: Filter the resulting solid under vacuum and wash thoroughly with cold distilled water. 10. Purification: Recrystallize the crude solid from hot ethanol (or an appropriate solvent system) to achieve >98% purity[3],[7].

References[3] Technical Support Center: Scale-up Synthesis of 4,6-Diphenyl-1,3,5-triazin-2-ol. Benchchem. Link[5] Technical Support Center: Synthesis of 1,3,5-Triazine Derivatives. Benchchem.Link[9] Multifunctionalization of cyanuric chloride for the stepwise synthesis of potential multimodal imaging chemical entities. Arabian Journal of Chemistry. Link[4] Triazine: An Important Building Block of Organic Materials for Solar Cell Application. MDPI. Link[1] Sequential One-Pot Synthesis of Diverse Functionalized 1,3,5-Triazines via Cyanuric Chloride with Amino Groups and Boronic Acids. ChemRxiv. Link[2] Sequential One-Pot Synthesis of Diversely Functionalized 1,3,5-Triazines via Cyanuric Chloride with Amino Groups and Boronic Acids. ACS Omega. Link[6] 1,3,5-[tris-piperazine]-triazine. Organic Syntheses. Link[7] Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. PMC. Link[8] Synthesis and Study of Biological Active S-triazines. Der Pharma Chemica. Link

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• 9. Multifunctionalization of cyanuric chloride for the stepwise synthesis of potential multimodal imaging chemical entities - Arabian Journal of Chemistry [arabjchem.org]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Structure-Activity Relationship (SAR) of Anticancer Triazine Derivatives

Introduction

The 1,3,5-triazine, or s-triazine, scaffold represents a cornerstone in modern medicinal chemistry, particularly in the development of novel oncology therapeutics.[1][2] This nitrogen-rich heterocyclic core is not only structurally versatile but also biologically significant, serving as the foundation for several clinically approved anticancer agents.[3][4] Drugs such as altretamine (for ovarian cancer), gedatolisib (for metastatic breast cancer), and enasidenib (for acute myeloid leukemia) underscore the therapeutic relevance of the s-triazine framework, validating its status as a "privileged structure" in anticancer drug design.[3][4][5]

The efficacy of triazine derivatives stems from the three modifiable sites (positions C2, C4, and C6) on the core ring, which allows for extensive structural modifications.[1][3] This chemical tractability enables the fine-tuning of physicochemical properties and the targeted inhibition of a wide array of key oncogenic pathways, including those driven by phosphoinositide 3-kinases (PI3K), receptor tyrosine kinases (e.g., EGFR, VEGFR), and cyclin-dependent kinases (CDKs).[5][6]

This guide provides a comparative analysis of anticancer triazine derivatives, grounded in experimental data. We will dissect the nuanced structure-activity relationships that govern their potency and selectivity, explain the causality behind experimental design, and provide detailed protocols for their evaluation.

The s-Triazine Core: A Hub for Targeting Oncogenic Pathways

The s-triazine scaffold's utility in oncology is primarily due to its ability to serve as a rigid anchor for presenting various pharmacophoric groups in a defined three-dimensional space. These substituents can be tailored to interact with specific amino acid residues within the ATP-binding pockets of numerous protein kinases, which are often dysregulated in cancer.[7] Consequently, s-triazine derivatives have been successfully developed as potent inhibitors of multiple critical signaling proteins.

Key molecular targets for s-triazine derivatives include:

• PI3K/mTOR Pathway: A central regulator of cell growth, proliferation, and survival.[5]

• Tyrosine Kinases: Including EGFR, VEGFR, and Focal Adhesion Kinase (FAK), which are crucial for tumor growth, angiogenesis, and metastasis.[3][5][6]

• Cyclin-Dependent Kinases (CDKs): Master regulators of the cell cycle.[3]

• Heat Shock Protein 90 (Hsp90): A molecular chaperone required for the stability of numerous oncoproteins.[3][5]

• Histone Deacetylases (HDACs): Enzymes involved in epigenetic regulation.[5]

• Dihydrofolate Reductase (DHFR): An enzyme critical for the synthesis of DNA, RNA, and proteins.[5][6]

Caption: Major oncogenic targets of s-triazine derivatives.

Core Structure-Activity Relationship (SAR) Principles

The anticancer activity of a triazine derivative is profoundly influenced by the nature, size, and electronic properties of the substituents at the C2, C4, and C6 positions. A central theme in the SAR of these compounds is the distinction between di-substituted and tri-substituted patterns.[3]

Substitution Patterns: Di- vs. Tri-substituted Derivatives

• Di-substituted s-Triazines: These compounds often target enzymes like topoisomerases, Bruton's tyrosine kinase (BTK), and CDKs.[3] The remaining reactive chlorine atom on the triazine ring can sometimes contribute to cytotoxicity through covalent interactions, although this can also lead to non-specific toxicity.[6]

• Tri-substituted s-Triazines: This class is more widely explored and typically targets kinases like EGFR, PI3K, and chaperone proteins like Hsp90.[3] Fully substituting the triazine core generally leads to more stable compounds with higher target specificity.

The Influence of Key Substituents

The choice of substituent is critical for directing the molecule to a specific biological target and determining its overall efficacy.

• Morpholino Groups: The incorporation of one or more morpholine rings is a hallmark of many potent PI3K inhibitors.[8] The nitrogen atom in the morpholine ring can form crucial hydrogen bonds, while the overall group impacts solubility and pharmacokinetic properties. Gedatolisib and ZSTK474 are prime examples of dimorpholino-substituted s-triazines that potently inhibit the PI3K/mTOR pathway.[3][9]

• Anilino and Arylamino Groups: Diarylamino or anilino substituents are frequently found in triazine-based kinase inhibitors. These aromatic groups can engage in hydrophobic and π-stacking interactions within the ATP-binding site of kinases like FAK and EGFR.[3][5][9] The electronic nature of the aryl ring is pivotal; electron-withdrawing groups like halogens (e.g., -Cl, -F) or nitro groups on the phenyl ring often enhance anticancer activity.[1][6]

• Piperazine and Other N-Heterocycles: The inclusion of six-membered nitrogen-containing heterocycles like piperazine and piperidine has been shown to be beneficial for antitumor activity.[3] The basic nitrogen of the piperazine can act as a hydrogen bond acceptor and provides a point for further substitution to modulate solubility and target engagement.

• Benzimidazole and Pyrazole Moieties: Hybrid molecules combining the s-triazine core with other heterocyclic systems like benzimidazole or pyrazole often exhibit enhanced potency.[5][10] These appended rings can form additional interactions with the target protein, leading to higher binding affinity. Triazine-benzimidazole hybrids have demonstrated potent cytotoxicity across a wide panel of cancer cell lines.[5][11]

Caption: General SAR principles for the s-triazine scaffold.

Comparative Analysis of Anticancer Triazine Derivatives

To objectively compare performance, we have compiled experimental data for representative triazine derivatives against various cancer cell lines. The half-maximal inhibitory concentration (IC50) or growth inhibition (GI50) values are standard metrics for quantifying a compound's potency.

Table 1: Triazine Derivatives as PI3K/mTOR Pathway Inhibitors

Compound	Structure Highlights	Target(s)	Cancer Cell Line	IC50 / GI50	Reference
Gedatolisib	Dimorpholino-s-triazine	PI3K/mTOR	N/A (Clinical Trials)	N/A	[3][9]
ZSTK474	Dimorpholino-s-triazine	Pan-PI3K	PI3Kα (enzyme)	16 nM	[3][9]
Compound 6c	Morpholino, Thiomorpholino	PI3K/mTOR	MCF-7 (Breast)	12.88 µM	[8]
Compound 31	Morpholino, Benzimidazole	Not specified	MCF-7 (Breast)	4.8 µM	[10]

Table 2: Triazine Derivatives as Tyrosine Kinase Inhibitors

Compound	Structure Highlights	Target(s)	Cancer Cell Line	IC50 / GI50	Reference
Compound 77	Diarylamino-s-triazine	FAK	HUVEC (Endothelial)	2.5 µM	[5]
Compound 38	Diamino-s-triazine	VEGF-R2	KDR (enzyme)	18 nM	[5]
Compound 14	Tri-substituted	EGFR-TK	Various	2.54 µM	[3][9]
Compound 12	Quinazoline-triazine hybrid	EGFR	EGFR (enzyme)	36.8 nM	[3][9]

Table 3: Triazine Derivatives with Other Mechanisms of Action

Compound	Structure Highlights	Target(s)	Cancer Cell Line	IC50 / GI50	Reference
Compound 78	Hydrazinyl, Pyrazolyl	Hsp90	HCT-116 (Colon)	6.7 µM	[5]
Compound 60-62	Triazinylamino-benzamide	HDAC1	HCT-116 (Colon)	< 0.2 µM	[5]
Compound 4f	Imamine-triazine hybrid	Not specified	MDA-MB-231 (Breast)	6.25 µM	[12]
Compound 2d	Tri-substituted phenylamino	Not specified	C26 (Colon)	0.38 µM	[6]

Experimental Protocols: Evaluating Cytotoxicity

The foundational experiment in assessing a new anticancer compound is the in vitro cytotoxicity assay. The MTT assay is a reliable, colorimetric method used to measure the metabolic activity of cells, which serves as a proxy for cell viability.

Protocol: MTT Cytotoxicity Assay

This protocol provides a self-validating system by including controls (untreated cells and a vehicle control) to establish a baseline for viability and ensure that the solvent used to dissolve the compound does not have a cytotoxic effect on its own.

Principle: Metabolically active cells possess mitochondrial dehydrogenase enzymes that cleave the tetrazolium ring of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), converting the yellow, water-soluble MTT into a purple, insoluble formazan. The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells into a 96-well plate at a predetermined density (e.g., 5,000 cells/well) in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment.[6]

• Compound Preparation: Prepare a stock solution of the triazine derivative in a suitable solvent (e.g., DMSO). Create a series of dilutions in culture medium to achieve the final desired concentrations for treatment.

• Cell Treatment: After 24 hours, remove the old medium from the wells. Add 100 µL of medium containing the various concentrations of the test compound to the respective wells. Include wells for "untreated control" (medium only) and "vehicle control" (medium with the highest concentration of solvent used).

• Incubation: Incubate the plate for a specified period, typically 48 or 72 hours, at 37°C and 5% CO₂.[13]

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well. Incubate for another 3-4 hours. During this time, viable cells will convert the MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium from each well. Add 150 µL of a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Data Acquisition: Measure the absorbance of each well at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability percentage against the compound concentration (on a logarithmic scale) to generate a dose-response curve and determine the IC50 value.

Caption: Experimental workflow for the MTT cytotoxicity assay.

Challenges and Future Directions

Despite significant progress, the development of s-triazine-based anticancer agents faces several challenges. These include optimizing selectivity to minimize off-target effects, overcoming mechanisms of drug resistance, and improving pharmacokinetic profiles.[5] Future research will likely focus on designing multi-target triazine derivatives that can simultaneously inhibit several key nodes in oncogenic signaling pathways, potentially offering a more robust therapeutic effect and a lower likelihood of resistance. The creation of novel triazine-based hybrids and conjugates also remains a promising avenue for enhancing anticancer activity.[1]

Conclusion

The s-triazine scaffold is a remarkably versatile and clinically validated platform for the design of potent anticancer agents. The structure-activity relationship is dictated by a sophisticated interplay between the substitution pattern on the triazine core and the specific chemical nature of the appended functional groups. A deep understanding of these principles, supported by robust experimental evaluation, is essential for guiding the rational design of the next generation of triazine-based cancer therapeutics. By strategically modifying the C2, C4, and C6 positions with moieties like morpholine, substituted anilines, and other heterocyclic systems, researchers can effectively steer these compounds toward a desired biological target, thereby optimizing their potency and selectivity in the ongoing fight against cancer.

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• Synthesis, characterization and anticancer evaluation of novel tri-arm star shaped 1,3,5-triazine hydrazones. (n.d.).
• 1,3,5-triazine derivatives as potential anticancer agents against Lung and Breast cancer cell lines: Synthesis, biological evaluation, and structure-based drug design studies. (2024). CoLab.ws.
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• Synthesis and in vitro evaluation of novel triazine analogues as anticancer agents and their interaction studies with bovine serum albumin. (2016). PubMed.
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• SAR of 1,3,5‐triazine derivatives. (n.d.).
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• Basic protocol to assess preclinical anticancer activity. It can be... (n.d.).
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• Guidelines for clinical evalu
• Guidelines for clinical evaluation of anti- cancer drugs. (2021). Ovid.
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• 5. Exploring s-triazine derivatives as anticancer agents [explorationpub.com]
• 6. Symmetrical di-substituted phenylamino- s -triazine derivatives as anticancer agents: in vitro and in silico approach - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08508F [pubs.rsc.org]
• 7. tandfonline.com [tandfonline.com]
• 8. 1,3,5-triazine derivatives as potential anticancer agents against Lung and Breast cancer cell lines: Synthesis, biological evaluation, and structure-based drug design studies | CoLab [colab.ws]
• 9. The Antitumor Activity of s-Triazine Derivatives | Encyclopedia MDPI [encyclopedia.pub]
• 10. Recent Advances in the Biological Activity of s-Triazine Core Compounds | MDPI [mdpi.com]
• 11. Synthesis and in vitro evaluation of novel triazine analogues as anticancer agents and their interaction studies with bovine serum albumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Design, synthesis and anticancer evaluation of imamine-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]

validation of antiproliferative activity against MDA-MB231 cells

Validating Antiproliferative Activity in MDA-MB-231 Cells: A Comparative Guide to Assays and Reference Compounds

Introduction

The MDA-MB-231 cell line is a highly aggressive, triple-negative breast cancer (TNBC) model. It is characterized by a mesenchymal phenotype and the complete absence of estrogen receptor (ER), progesterone receptor (PR), and human epidermal growth factor receptor 2 (HER2) expression[1]. Because of its inherent chemoresistance, it serves as the gold standard for validating the antiproliferative activity of novel therapeutics[1]. However, the metabolic plasticity of TNBC cells requires researchers to be highly strategic in their assay selection to prevent false-positive viability readouts.

This guide objectively compares standard cell viability assays and provides benchmark experimental data using established reference compounds to help drug development professionals construct a robust, self-validating screening system.

Comparative Analysis of Cell Viability Assays

When evaluating a novel compound's performance against MDA-MB-231 cells, the choice of assay technology fundamentally dictates the reliability of the data.

Causality Insight: Why avoid MTT for primary screening in MDA-MB-231? Tetrazolium reduction relies on NAD(P)H-dependent oxidoreductases. Certain compounds can trigger mitochondrial stress responses that temporarily upregulate these enzymes, yielding a false "increase" in viability even as the cell is actively dying. ATP-based assays or dynamic impedance monitoring (xCELLigence) provide a much more accurate reflection of true cell death by bypassing metabolic artifacts[2].

Table 1: Comparison of Cell Viability Assays for MDA-MB-231

Assay Technology	Detection Mechanism	Primary Advantage	Key Limitation
CellTiter-Glo	Luminescent detection of intracellular ATP	Highly sensitive; directly correlates with viable cell number.	Cannot distinguish cytostatic vs. cytotoxic effects alone.
xCELLigence	Real-time electrical impedance	Label-free, dynamic kinetic data over 72+ hours.	High initial equipment cost; sensitive to seeding density.
SRB Assay	Cellular protein biomass staining	Independent of metabolic state; stable endpoint.	Requires cell fixation and multiple washing steps.
MTT / MTS	Tetrazolium salt reduction	Cost-effective and universally established.	Prone to metabolic artifacts; requires active mitochondria.

Reference Compound Performance (Experimental Data)

To establish a self-validating assay system, novel compounds must be benchmarked against standard-of-care chemotherapeutics.

Paclitaxel exerts its effect by stabilizing microtubules, leading to G2/M phase arrest, and demonstrates high potency with an IC50 of ~4.78 to 6.44 nM in MDA-MB-231 cells after 72 hours[2]. Conversely, Doxorubicin, a topoisomerase II inhibitor, typically requires higher concentrations to induce widespread DNA damage, showing an IC50 of approximately 1.0 μM after 48 hours[3][4].

Table 2: Reference Compound IC50 Values in MDA-MB-231

Reference Compound	Mechanism of Action	Assay Method	Incubation Time	Reported IC50
Paclitaxel	Microtubule stabilizer	SRB / xCELLigence	72 hours	~4.78 - 6.44 nM
Doxorubicin	Topoisomerase II inhibitor	MTT / Apoptosis	48 hours	~1.0 μM

Mechanistic Grounding: Apoptotic Pathways in MDA-MB-231

Understanding how reference drugs kill MDA-MB-231 cells dictates what secondary assays to run. Doxorubicin induces apoptosis by downregulating the anti-apoptotic protein Bcl-2 and upregulating the pro-apoptotic protein Bax[4]. This shift in the Bax/Bcl-2 ratio triggers Caspase-9 activation, which subsequently cleaves Caspase-3/7 to execute cell death[4].

Figure 1: Apoptotic signaling pathways of reference compounds in MDA-MB-231 cells.

Self-Validating Experimental Protocol

A single endpoint assay is insufficient for rigorous drug development. The following multiplexed protocol ensures that observed antiproliferative activity is genuinely cytotoxic (apoptotic) rather than merely cytostatic or an assay artifact.

Figure 2: Self-validating high-throughput workflow for antiproliferative screening.

Step-by-Step Methodology:

• Step 1: Cell Seeding and Synchronization

  • Action: Seed MDA-MB-231 cells at 5,000 cells/well in a 96-well opaque-walled plate using DMEM supplemented with 10% FBS.

  • Causality: Opaque plates are mandatory to prevent optical crosstalk between adjacent wells during luminescence readings. A 24-hour incubation period ensures cells re-adhere and enter the logarithmic growth phase, making them uniformly susceptible to cell cycle-dependent drugs like Paclitaxel.

• Step 2: Compound Treatment

  • Action: Treat cells with a 10-point serial dilution of the test compound, alongside Paclitaxel (positive control) and 0.1% DMSO (vehicle control).

  • Causality: A 10-point curve ensures the capture of both the upper plateau (maximal toxicity) and lower plateau (baseline viability), which is mathematically required for an accurate non-linear regression IC50 calculation.

• Step 3: Multiplexed Readout (ATP + Caspase-3/7)

  • Action: After 72 hours, add a luminescent ATP assay (e.g., CellTiter-Glo) to measure viability. In a parallel replicate plate, add a Caspase-Glo 3/7 reagent to measure apoptosis.

  • Causality: This creates a self-validating loop. If ATP levels drop but caspases are not activated, the drug is cytostatic or induces necrosis. If ATP drops and caspases are activated, the mechanism is definitively confirmed as apoptotic cell death.

References

• Doxorubicin hydrochloride | MedChemExpress - Life Technologies (India)
• Influence of doxorubicin on apoptosis and oxidative stress in breast cancer cell lines - Spandidos Public
• Comparative Analysis of Dynamic Cell Viability, Migration and Invasion Assessments by Novel Real-Time Technology and Classic Endpoint Assays - PMC
• Synergistic Effects of Mistletoe Lectin and Cisplatin on Triple-Negative Breast Cancer Cells: Insights

Sources

• 1. Synergistic Effects of Mistletoe Lectin and Cisplatin on Triple-Negative Breast Cancer Cells: Insights from 2D and 3D In Vitro Models | MDPI [mdpi.com]
• 2. Comparative Analysis of Dynamic Cell Viability, Migration and Invasion Assessments by Novel Real-Time Technology and Classic Endpoint Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lifetechindia.com [lifetechindia.com]
• 4. spandidos-publications.com [spandidos-publications.com]

Microwave-Assisted vs. Conventional Heating for Triazine Synthesis: A Comparative Guide

Target Audience: Researchers, scientists, and drug development professionals.

Introduction: The Triazine Scaffold in Modern Drug Discovery

Triazines, particularly the 1,3,5- and 1,2,4-isomers, are pivotal nitrogen-containing heterocyclic scaffolds in medicinal chemistry. They form the core of numerous biologically active molecules, functioning as potent anticancer, antimicrobial, and antiviral agents[1]. Traditionally, the synthesis of these complex derivatives relied heavily on conventional thermal heating. However, 1 has revolutionized this process, offering a greener, faster, and more efficient alternative[1]. This guide objectively compares both modalities, detailing the mechanistic causality, quantitative performance, and validated experimental protocols to aid researchers in optimizing triazine library generation.

Mechanistic Causality: Conduction vs. Dielectric Heating

To understand why microwave synthesis outperforms traditional methods for triazine generation, one must examine the underlying physics of energy transfer.

In conventional synthesis , energy is transferred via thermal conduction and convection. An external heat source (e.g., an oil bath or heating mantle) must heat the vessel walls, which in turn heats the solvent, eventually transferring energy to the reactants. This indirect transfer creates severe temperature gradients, leading to localized overheating, thermal degradation of sensitive triazine intermediates, and the formation of unwanted byproducts[2].

Conversely, microwave irradiation relies on dielectric heating. Microwave energy directly couples with the dipoles of polar molecules and ions within the reaction mixture. This direct energy transfer causes rapid molecular rotation and friction, generating instantaneous, uniform volumetric heating[3]. For triazine synthesis, this rapid energy transfer accelerates the reaction rate exponentially, minimizing the residence time of sensitive intermediates and drastically improving both yield and purity[4].

Workflow comparison between conventional thermal conduction and microwave dielectric heating.

Overcoming Activation Energy in Sequential Substitutions

A classic challenge in triazine chemistry is the synthesis of 2,4,6-trisubstituted 1,3,5-triazines from cyanuric chloride via sequential nucleophilic substitutions. The first substitution proceeds easily at 0–5 °C, and the second at room temperature. However, the third substitution requires significant activation energy due to the deactivated nature of the resulting intermediate. 4 struggles here, requiring hours of reflux which often leads to thermal degradation[4]. Microwave irradiation directly couples with the polar intermediates, providing the instantaneous energy spike required to drive the third substitution to completion in mere minutes[3].

Mechanistic pathway of sequential nucleophilic substitutions on a 1,3,5-triazine core.

Quantitative Data Comparison

The empirical advantages of MAOS over conventional heating are most evident in reaction kinetics and product yields. The table below summarizes comparative experimental data for various triazine derivatives.

Compound Class	Synthesis Method	Reaction Conditions	Time	Yield	Ref
1,2,4-Triazin-5(4H)-one	Conventional	Reflux, glacial acetic acid	2 hours	62%	[2]
1,2,4-Triazin-5(4H)-one	Microwave	Solvent-free, glacial acetic acid	2.0 mins	98%	[2]
1,3,5-Triazine (Morpholine)	Conventional	DMF, TBAB catalyst, Reflux	5-6 hours	69%	[4]
1,3,5-Triazine (Morpholine)	Microwave	DMF, TBAB catalyst, 150 °C	150 secs	87%	[4]
1,2,4-Triazine (Dicarbonyls)	Conventional	Ethanol, Reflux	2.5-6 hours	~70%	[5]
1,2,4-Triazine (Dicarbonyls)	Microwave	Microwave irradiation	180-360 secs	>85%	[5]

Experimental Protocols: A Self-Validating System

To demonstrate the practical application of these principles, below are detailed, step-by-step methodologies for synthesizing a specific 1,2,4-triazine derivative (4-amino-3-mercapto-6-[2-(2-thienyl)vinyl]-1,2,4-triazin-5(4H)-one) using both methods[2].

Protocol A: Conventional Thermal Heating

• Causality: Conventional heating relies on thermal conduction. The energy must permeate the vessel walls and the solvent before reaching the reactants. This requires extended reflux times to overcome the activation energy barrier for heterocyclization.

• Step-by-Step:

  • Preparation: In a 50 mL round-bottom flask, combine the starting materials (specific hydrazide and dicarbonyl precursors, 1 mmol each)[2].

  • Solvent & Catalyst: Add 15 mL of an appropriate solvent (e.g., ethanol) to ensure complete dissolution, followed by 3-4 drops of glacial acetic acid to catalyze the cyclization[2].

  • Heating: Attach a reflux condenser and heat the mixture in an oil bath at 80-100 °C for 2 hours[2].

  • Self-Validation: Monitor the reaction via TLC (Thin Layer Chromatography) every 30 minutes. The slow, gradual disappearance of starting material spots validates the progression of the reaction, albeit highlighting the kinetic inefficiency of conduction heating.

  • Work-up: Cool the mixture to room temperature, pour into crushed ice, filter the resulting precipitate, and recrystallize from ethanol.

• Result: Typical yield is approximately 62%[2].

Protocol B: Microwave-Assisted Solvent-Free Synthesis

• Causality: By eliminating the bulk solvent, microwave energy directly couples with the solid/liquid interface of the reactants (dielectric heating). This instantaneous energy transfer causes rapid molecular friction, bypassing the thermal lag of conventional heating and preventing the formation of thermal degradation byproducts.

• Step-by-Step:

  • Preparation: Thoroughly grind the starting materials (1 mmol each) in an agate mortar to ensure a homogenous mixture, maximizing surface area contact for efficient solid-state interaction[2].

  • Transfer & Catalyst: Transfer the finely ground mixture into a dedicated 10 mL microwave process vial. Add 2-3 drops of glacial acetic acid directly to the mixture. Crucial: Do not add any bulk solvent[2].

  • Sealing & Irradiation: Securely cap the vial with a pressure-rated septum. Place the vial in a dedicated microwave synthesizer. Irradiate at a controlled power to maintain a temperature of 90 °C for exactly 2.0 minutes[2].

  • Self-Validation: The microwave software should display a perfectly vertical temperature ramp, validating immediate energy transfer. The formation of a localized melt confirms successful dielectric coupling.

  • Work-up: Allow the vial to cool to room temperature (automated via compressed air in the reactor). Extract the product using dichloromethane, wash with water, and recrystallize[2].

• Result: Typical yield is dramatically improved to 98%[2].

References

• Application Notes & Protocols for Microwave-Assisted Synthesis of Triazines Source: benchchem.com URL:1

• Microwave Assisted Synthesis of Some New Fused 1,2,4-Triazines Bearing Thiophene Moieties With Expected Pharmacological Activity Source: nih.gov URL:2

• Application Notes & Protocols: Microwave-Assisted Synthesis of 1,3,5-Triazine Derivatives Source: benchchem.com URL:3

• Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer Source: nih.gov URL:4

• A Comparative Guide to the Synthesis of 1,2,4-Triazines: Efficacy and Experimental Protocols Source: benchchem.com URL:5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Microwave Assisted Synthesis of Some New Fused 1,2,4-Triazines Bearing Thiophene Moieties With Expected Pharmacological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Definitive Structural Confirmation of 2,4-Diamino-1,3,5-Triazine Derivatives: X-Ray Crystallography vs. Alternative Modalities

2,4-diamino-1,3,5-triazine derivatives represent a highly privileged scaffold in modern drug discovery. Due to their robust hydrogen-bonding capabilities, these molecules exhibit potent pharmacological properties, serving as highly selective inhibitors for targets such as PIM1 kinase and the mammalian target of rapamycin (mTOR)[1][2]. However, the efficacy of these compounds is intrinsically linked to their precise three-dimensional spatial arrangement.

As a Senior Application Scientist, I frequently encounter a critical bottleneck in triazine drug development: structural ambiguity . These derivatives undergo rapid amino-imino tautomerization and exhibit restricted rotation around the amino-triazine bond[3]. This guide objectively compares Single-Crystal X-Ray Diffraction (SCXRD) against alternative modalities like Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), demonstrating why SCXRD is the gold standard for definitive structural confirmation.

The Causality of Structural Ambiguity in Triazines

The structural characterization of 2,4-diamino-1,3,5-triazines is complicated by two dynamic processes:

• Tautomerism: The migration of a proton between the exocyclic amino group and the endocyclic triazine nitrogen creates a dynamic equilibrium between the amino and imino forms[4].

• Conformational Mobility: The partial double-bond character of the C-N bond restricts rotation, creating distinct rotational conformers with activation barriers typically ranging from 53 to 63 kJ/mol[3].

While solution-state NMR is an exceptional tool, it often captures a time-averaged snapshot of these rapid interconversions at room temperature, masking the true active conformer. SCXRD bypasses this limitation by freezing the molecule in the solid state, allowing for the exact measurement of bond lengths (e.g., differentiating shorter exocyclic C=N imino bonds from longer C-N amino bonds) and mapping complex intermolecular hydrogen-bonded networks, such as pseudo-honeycomb or corrugated rosette layers[5][6].

Comparative Analysis: SCXRD vs. VT-NMR vs. Mass Spectrometry

To select the appropriate analytical modality, researchers must align the technique's physical principles with the specific structural question. The table below summarizes the performance metrics of each method when applied to triazine derivatives.

Performance Metric	Single-Crystal X-Ray Diffraction (SCXRD)	Variable-Temperature NMR (VT-NMR)	High-Resolution Mass Spectrometry (HRMS)
Primary Output	Absolute 3D atomic coordinates & crystal packing.	Atomic connectivity & solution-state dynamics.	Exact molecular weight & fragmentation patterns.
Tautomer Resolution	Definitive. Differentiates amino/imino forms via exact C-N bond lengths (~1.32 Å vs ~1.35 Å)[6].	Variable. Averages signals at 25°C; requires sub-zero temperatures to resolve tautomers[3].	Poor. Cannot reliably differentiate tautomers or rotational isomers.
Conformational Data	Static. Captures the lowest-energy solid-state conformation.	Dynamic. Calculates free energy of activation for bond rotation[5].	None. Analyzes gas-phase ions devoid of native conformation.
Sample Requirements	High-quality single crystal (> 0.1 mm in one dimension).	5–10 mg dissolved in a deuterated solvent.	< 1 µg (highly sensitive).
Throughput	Low to Medium (Crystallization is the rate-limiting step).	High (Rapid acquisition once dissolved).	Very High (Coupled with LC systems).

Structural Profiling Workflows

To achieve a comprehensive understanding of a triazine derivative, SCXRD and VT-NMR should be used as complementary, self-validating systems.

Fig 1: Structural profiling workflow comparing SCXRD and VT-NMR methodologies.

Self-Validating Experimental Protocols

The following protocols detail the synthesis, crystallization, and SCXRD analysis of 2,4-diamino-1,3,5-triazines. Every step is designed with built-in causality and validation checkpoints to ensure data integrity.

Protocol 1: Green Synthesis and Single-Crystal Growth

Causality: High-quality diffraction data requires a perfectly ordered crystal lattice. Rapid precipitation traps solvent molecules and creates defects. We utilize a microwave-assisted green synthesis followed by slow evaporation to ensure thermodynamic control over crystal packing[5][7].

• Microwave-Assisted Synthesis: React dicyandiamide with the target nitrile in the presence of a catalytic base under microwave irradiation (130 °C for 10 minutes)[1][7]. Validation: Monitor reaction completion via TLC to ensure no unreacted starting material disrupts crystallization.

• Purification: Wash the crude mixture with boiling water and dry the solid[6].

• Solvent Selection: Dissolve 10 mg of the purified triazine in a binary solvent system (e.g., H₂O/EtOH or H₂O/Ethyl Acetate)[6]. Causality: A binary system allows the more volatile solvent to evaporate first, slowly decreasing solubility and triggering controlled nucleation.

• Slow Evaporation: Puncture a small hole in the vial cap and leave undisturbed in a vibration-free environment at 20 °C for 3–7 days.

• Crystal Selection: Under polarized light microscopy, select a crystal that extinguishes light uniformly upon rotation. Validation: Uniform extinction confirms the crystal is a single domain, not a twinned aggregate.

Protocol 2: SCXRD Data Acquisition and Refinement

Causality: Thermal motion of atoms at room temperature smears electron density, lowering resolution. Data must be collected at cryogenic temperatures to accurately map the hydrogen atoms crucial for tautomer identification.

• Mounting: Coat the selected crystal in paratone oil and mount it on a cryoloop.

• Cryogenic Cooling: Transfer immediately to the diffractometer under a steady stream of nitrogen gas at 100 K.

• Diffraction & Integration: Irradiate the crystal with Mo-Kα (λ = 0.71073 Å) or Cu-Kα radiation. Collect full-sphere data to ensure high redundancy.

• Structure Solution: Solve the phase problem using direct methods (e.g., SHELXT) and refine using full-matrix least-squares on F² (SHELXL).

• Self-Validation Checkpoint:

  • The final R1 factor must be < 0.05 (indicating the model accounts for >95% of the observed data).

  • The Goodness-of-Fit (S) should be approximately 1.0.

  • Locate the hydrogen atoms in the difference Fourier map to definitively prove whether the molecule exists in the amino or imino tautomeric state[4].

Pharmacological Implications of SCXRD Data

Understanding the precise hydrogen-bonding motifs (Motifs I-III) identified via SCXRD is not merely an academic exercise; it directly dictates how the triazine derivative will interface with biological targets[6]. For instance, the 2,4-diamino-1,3,5-triazine core acts as a potent hinge-binder in the ATP-binding pocket of PIM1 kinase[1].

Fig 2: Pharmacological pathway of triazine derivatives inhibiting kinase targets.

If NMR data alone were used, the time-averaged structural ambiguity could lead computational chemists to dock the incorrect tautomer into the kinase pocket, resulting in failed structure-activity relationship (SAR) predictions. SCXRD provides the absolute ground truth required for rational, structure-based drug design.

Sources

• 1. ijpras.com [ijpras.com]
• 2. Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure and Conformational Mobility of OLED-Relevant 1,3,5-Triazine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. comptes-rendus.academie-sciences.fr [comptes-rendus.academie-sciences.fr]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of 6-Benzhydryl-1,3,5-triazine-2,4-diamine for Laboratory Professionals

This guide provides essential, immediate safety and logistical information for the proper disposal of 6-Benzhydryl-1,3,5-triazine-2,4-diamine. Tailored for researchers, scientists, and drug development professionals, this document synthesizes technical data with field-proven safety protocols to ensure compliant and safe laboratory operations. Our commitment is to furnish you with knowledge that extends beyond the product itself, fostering a culture of safety and environmental responsibility.

Understanding the Compound: Hazard Profile and Regulatory Context

The 1,3,5-triazine ring system is a stable heterocyclic scaffold found in various biologically active compounds, including some herbicides. Certain triazine derivatives have been classified as possible human carcinogens and can exhibit toxicity.[1][2] The diamino substitution pattern may impart properties similar to other aromatic amines, which can be hazardous. The benzhydryl group, consisting of two phenyl rings attached to a single carbon, is bulky and can influence the molecule's reactivity and biological interactions.

In the United States, the disposal of laboratory chemical waste is primarily regulated by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[3][4] This "cradle-to-grave" system mandates the proper management of hazardous waste from its generation to its final disposal.[4] Laboratories are considered hazardous waste generators and must adhere to specific regulations regarding waste identification, storage, and disposal.[5]

Hazardous Waste Characterization

Based on its structure, 6-Benzhydryl-1,3,5-triazine-2,4-diamine should be treated as a hazardous waste. While it may not meet the criteria for ignitability, corrosivity, or reactivity, its potential toxicity warrants this classification. It is prudent to handle this compound as a toxic substance (U-listed waste) due to the presence of the triazine and aromatic amine functionalities.[6][7][8][9]

Hazard Characteristic	Assessment for 6-Benzhydryl-1,3,5-triazine-2,4-diamine	Significance for Disposal
Ignitability	Unlikely to be a significant hazard based on the stable aromatic structure.	Store away from ignition sources as a general precaution.
Corrosivity	Not expected to be corrosive.	Standard chemically resistant containers are suitable.
Reactivity	Generally stable, but may be incompatible with strong oxidizing agents.	Segregate from incompatible chemicals during waste collection.
Toxicity	Assumed to be toxic. Triazine derivatives and aromatic amines can have adverse health effects.[1][10]	Must be disposed of as hazardous waste. Minimize exposure through appropriate personal protective equipment (PPE).

Personal Protective Equipment (PPE): Your First Line of Defense

Given the potential hazards associated with aromatic amines and triazine compounds, a stringent PPE protocol is mandatory when handling 6-Benzhydryl-1,3,5-triazine-2,4-diamine in any form, including during disposal procedures.

• Hand Protection : Wear chemical-resistant gloves, such as nitrile gloves. Ensure the gloves are rated for protection against aromatic amines. Always inspect gloves for any signs of degradation or perforation before use.[11][12][13]

• Eye Protection : Safety goggles or a face shield are essential to protect against splashes or airborne particles.[14][15]

• Body Protection : A laboratory coat is required. For larger quantities or when there is a risk of significant spillage, consider a chemical-resistant apron or coveralls.[14][15]

• Respiratory Protection : If there is a risk of generating dust or aerosols, a NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates should be used.[16][17][18] All handling of the solid material should ideally be conducted in a certified chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Protocol

The following protocol outlines the systematic procedure for the safe collection and disposal of 6-Benzhydryl-1,3,5-triazine-2,4-diamine waste.

Step 1: Waste Collection and Segregation

• Designated Waste Container : Use a dedicated, clearly labeled hazardous waste container for the collection of 6-Benzhydryl-1,3,5-triazine-2,4-diamine waste.

• Container Compatibility : The container must be made of a material that is chemically compatible with the waste. High-density polyethylene (HDPE) or glass containers are generally suitable.[19][20] Avoid metal containers if there is any uncertainty about potential reactivity.[19]

• Segregation : Do not mix this waste with other waste streams unless their compatibility has been verified. In particular, keep it separate from strong oxidizing agents.

Step 2: Labeling the Waste Container

Proper labeling is a critical component of RCRA compliance. The waste container must be labeled with the following information as soon as the first drop of waste is added:

• The words "HAZARDOUS WASTE"

• The full chemical name: "6-Benzhydryl-1,3,5-triazine-2,4-diamine"

• A clear indication of the hazards (e.g., "Toxic")

• The date when waste was first added to the container (the "accumulation start date")

Step 3: Storage of Hazardous Waste

• Satellite Accumulation Area (SAA) : Store the waste container in a designated SAA, which must be at or near the point of generation and under the control of the laboratory personnel.

• Secure and Closed : The waste container must be kept securely closed at all times, except when adding waste.

• Secondary Containment : It is best practice to store the waste container in a secondary containment bin to prevent the spread of material in case of a leak or spill.

Step 4: Arranging for Disposal

• Contact Environmental Health and Safety (EHS) : Follow your institution's established procedures for hazardous waste pickup. Contact your EHS or equivalent department to schedule a collection.

• Do Not Dispose Down the Drain : Under no circumstances should this chemical or its containers be disposed of in the regular trash or down the drain. This is a violation of environmental regulations and can lead to significant environmental contamination.

Emergency Procedures: Spill and Exposure Management

Accidents can happen, and being prepared is crucial for maintaining a safe laboratory environment.

Spill Cleanup

For a small spill of solid 6-Benzhydryl-1,3,5-triazine-2,4-diamine:

• Alert Personnel : Immediately alert others in the vicinity.

• Evacuate : If the spill is large or in a poorly ventilated area, evacuate the lab and contact your institution's emergency response team.

• Don PPE : Before attempting any cleanup, don the appropriate PPE as described in Section 2.

• Contain the Spill : Gently cover the spill with an inert absorbent material, such as vermiculite or sand, to prevent the dust from becoming airborne.[21][22][23][24]

• Collect the Material : Carefully sweep or scoop the absorbed material into a designated hazardous waste container. Avoid creating dust.[23]

• Decontaminate the Area : Wipe the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone), followed by soap and water. Collect all cleanup materials (gloves, wipes, etc.) in the hazardous waste container.

• Label and Dispose : Seal and label the waste container as described in Section 3 and arrange for its disposal.

Exposure Response

• Skin Contact : Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[25]

• Eye Contact : Immediately flush the eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical attention.[25]

• Inhalation : Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion : Do not induce vomiting. Rinse the mouth with water. Seek immediate medical attention.

Workflow and Decision-Making Diagram

The following diagram illustrates the decision-making process for the proper disposal of 6-Benzhydryl-1,3,5-triazine-2,4-diamine.

Caption: Decision workflow for the safe disposal of 6-Benzhydryl-1,3,5-triazine-2,4-diamine.

References

• NIOSH Pocket Guide to Chemical Hazards . National Institute for Occupational Safety and Health. [Link]

• Resource Conservation and Recovery Act (RCRA) Overview . U.S. Environmental Protection Agency. [Link]

• Toxicity Assessment of Atrazine and Related Triazine Compounds in the Microtox Assay, and Computational Modeling for Their Structure-Activity Relationship . MDPI. [Link]

• The Grouping of a Series of Triazine Pesticides Based on a Common Mechanism of Toxicity . Regulations.gov. [Link]

• Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes . U.S. Environmental Protection Agency. [Link]

• What are P and U Listed Wastes? . Arcwood Environmental. [Link]

• Waste Designation Decision Matrix - P and U Listed Wastes . Texas Commission on Environmental Quality. [Link]

• Personal Protective Equipment . U.S. Environmental Protection Agency. [Link]

• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide . Aichelin. [Link]

• Laboratory Waste Management . West Chester University. [Link]

• 2,4-Diamino-6-phenyl-1,3,5-triazine - Hazardous Agents . Haz-Map. [Link]

• Chemical Spill and Response Guideline . The University of Queensland. [Link]

• Guidance for Hazardous Waste Spill Cleanup in Laboratories . The University of Tennessee, Knoxville. [Link]

• Spill Clean up Procedure . University of British Columbia. [Link]

• Chemical Compatibility for Waste Accumulation . University of Rochester. [Link]

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• 2. downloads.regulations.gov [downloads.regulations.gov]
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